molecular formula C8H13NO2 B1141662 1-Oxa-7-azaspiro[4.5]decan-2-one CAS No. 1315303-69-5

1-Oxa-7-azaspiro[4.5]decan-2-one

Cat. No.: B1141662
CAS No.: 1315303-69-5
M. Wt: 155.19432
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Oxa-7-azaspiro[4.5]decan-2-one is a synthetically versatile spirocyclic building block of significant interest in medicinal chemistry and drug discovery. This compound features a unique structure that incorporates both oxygen and nitrogen heteroatoms within a fused bicyclic system, making it a valuable scaffold for constructing complex molecules . The spirocyclic core is recognized for its three-dimensionality and potential to improve physicochemical properties in lead optimization programs. Researchers utilize this and related azaspiro scaffolds as key intermediates in the synthesis of novel bioactive compounds. Recent investigations into structurally similar 1-oxa-9-azaspiro[5.5]undecane derivatives have demonstrated promising antituberculosis activity, acting as potent inhibitors of the MmpL3 protein in Myc tuberculosis . This highlights the broader research value of the 1-oxa-azaspiro chemical class in developing new therapeutic agents against antibiotic-sensitive and multiresistant bacterial strains . The compound is offered with a guaranteed purity of 97% and above . This product is intended for Research Use Only and is not approved for human or veterinary diagnostic or therapeutic uses.

Properties

CAS No.

1315303-69-5

Molecular Formula

C8H13NO2

Molecular Weight

155.19432

Synonyms

1-oxa-7-azaspiro[4.5]decan-2-one

Origin of Product

United States
Foundational & Exploratory

Chemical properties of 1-Oxa-7-azaspiro[4.5]decan-2-one

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Summary & Structural Architecture

1-Oxa-7-azaspiro[4.5]decan-2-one is a bicyclic spiro-heterocycle characterized by a rigid spiro[4.5] junction connecting a gamma-butyrolactone ring and a piperidine ring. Unlike its symmetric isomer (1-oxa-8-azaspiro[4.5]decan-2-one), the 7-aza variant possesses inherent chirality due to the meta-positioning of the nitrogen atom relative to the spiro center.

This scaffold serves as a critical "privileged structure" in medicinal chemistry, offering a high fraction of saturated carbon (


) and distinct exit vectors for library diversification. It is widely utilized to constrain peptidomimetics and target G-protein coupled receptors (GPCRs), particularly muscarinic and sigma receptors, by mimicking the spatial arrangement of bioactive amines while reducing lipophilicity compared to flat aromatic systems.
Core Physicochemical Profile
PropertyValue / CharacteristicRelevance
CAS Number 1314961-56-2 (HCl salt)Identity verification.[1][2]
Molecular Formula

Core scaffold (unsubstituted).
Molecular Weight 155.19 g/mol Fragment-based drug discovery (FBDD) compliant.
Chirality Chiral (

Enantiomers)
The 7-aza position creates asymmetry in the piperidine ring relative to the spiro center.
H-Bond Donors 1 (Secondary Amine)Handle for functionalization (Amide coupling, reductive amination).
H-Bond Acceptors 2 (Lactone Carbonyl, Amine N)Receptor binding interactions.
LogP (Calc) ~0.5 - 1.2Highly polar; excellent for CNS penetration when substituted.
Topological Polar Surface Area ~46

Favorable for membrane permeability.

Part 2: Chemical Properties & Reactivity

The chemical behavior of 1-Oxa-7-azaspiro[4.5]decan-2-one is defined by the orthogonality of its two functional handles: the nucleophilic piperidine nitrogen and the electrophilic lactone carbonyl .

The Spiro-Lactone Instability (Hydrolysis)

The gamma-butyrolactone moiety is strained by the spiro-junction. While stable at neutral pH, it is susceptible to ring-opening hydrolysis under basic conditions (


) or nucleophilic attack by primary amines (aminolysis).
  • Mechanism: Hydroxide attacks the carbonyl (C2), collapsing the tetrahedral intermediate to cleave the C1-O bond, resulting in a hydroxy-acid derivative.

  • Implication: Synthesis involving the piperidine nitrogen must avoid strong aqueous bases. Non-nucleophilic bases (e.g., DIPEA,

    
    ) are preferred.
    
Piperidine Nitrogen Basicity & Functionalization

The N7 nitrogen is a secondary amine with a pKa of approximately 10-11. It is the primary vector for diversification.

  • Reactivity: Readily undergoes

    
     alkylation, acylation, and reductive amination.
    
  • Protection: During the synthesis of the core, the nitrogen is typically protected (e.g., N-Boc, N-Cbz) to prevent self-polymerization or premature reaction with the lactone precursor.

Stereochemical Integrity

Because the 7-aza isomer is chiral, the synthesis of the core typically yields a racemate unless chiral auxiliaries or enzymatic resolution are employed.

  • Separation: Enantiomers can often be separated via chiral HPLC or by forming diastereomeric salts with tartaric acid derivatives.

Part 3: Synthetic Architecture (The "How")

The synthesis of the 1-Oxa-7-azaspiro[4.5]decan-2-one core generally follows a divergent strategy , often utilizing a Reformatsky-type reaction or enolate addition to a protected 3-piperidone.

Visualizing the Synthetic Pathway

The following diagram illustrates the logical flow for constructing the core and its subsequent diversification, highlighting the critical decision points for chirality and functionalization.

SynthesisFlow cluster_chirality Stereochemical Control Start Start: N-Protected 3-Piperidone Step1 Reformatsky / Enolate Addn. (Introduction of Spiro Center) Start->Step1 + Br-CH2-COOEt / Zn Inter Intermediate: Hydroxy-Ester Step1->Inter C-C Bond Formation Cycliz Cyclization: Lactone Formation Inter->Cycliz Acid Catalysis Core Core Scaffold: (Racemic) N-Prot-Spiro-Lactone Cycliz->Core Ring Closure Deprot Deprotection: Acidic Conditions (TFA/HCl) Core->Deprot N-Boc Removal Resolution Pure Enantiomers (R) and (S) Core->Resolution Chiral HPLC / Salt Formation Final Target: 1-Oxa-7-azaspiro[4.5] decan-2-one (Salt) Deprot->Final Isolation

Figure 1: Synthetic workflow for the construction of the 1-Oxa-7-azaspiro[4.5]decan-2-one scaffold starting from 3-piperidone.

Part 4: Experimental Protocols

As a self-validating system, the following protocols include "Stop/Go" checkpoints to ensure chemical integrity during handling.

Protocol 1: N-Functionalization via Amide Coupling

Objective: To attach a diversity element to the N7 position without opening the lactone ring.

Materials:

  • 1-Oxa-7-azaspiro[4.5]decan-2-one HCl salt (1.0 eq)

  • Carboxylic Acid (

    
    , 1.1 eq)
    
  • HATU (1.2 eq)

  • DIPEA (3.0 eq)

  • Solvent: Anhydrous DMF or DCM

Step-by-Step Methodology:

  • Activation: In a dry vial, dissolve the Carboxylic Acid and HATU in anhydrous DMF. Stir for 5 minutes at Room Temperature (RT).

    • Checkpoint: Solution should remain clear. Precipitation indicates solubility issues; switch to DMF/DMSO mix.

  • Free Basing: Add DIPEA to the solution.

  • Addition: Add the 1-Oxa-7-azaspiro[4.5]decan-2-one HCl salt directly to the activated ester mixture.

  • Reaction: Stir at RT for 2-4 hours.

    • Validation (TLC/LCMS): Monitor consumption of the amine. Use a mobile phase of 5% MeOH in DCM. The product should be less polar than the starting amine.

    • Critical Note: Do not heat above 40°C. High heat + base can promote lactone hydrolysis or transamidation (opening the lactone).

  • Workup: Dilute with EtOAc, wash with saturated

    
      (mildly acidic) to remove excess base/HATU byproducts. Avoid strong basic washes (
    
    
    
    ).
  • Isolation: Dry over

    
     and concentrate.
    
Protocol 2: Lactone Stability Assay (Quality Control)

Objective: Verify the integrity of the lactone ring in stored samples.

  • Preparation: Dissolve 1 mg of sample in

    
    .
    
  • Analysis: Acquire a

    
    -NMR spectrum.
    
  • Diagnostic Signals:

    • Intact Lactone: Look for the distinct multiplets of the lactone

      
       protons (positions 3 and 4) typically between 
      
      
      
      1.8 - 2.5 ppm.
    • Hydrolyzed (Ring Open): Appearance of a broad singlet (carboxylic acid -OH) >10 ppm and a shift in the

      
       signals adjacent to the hydroxyl group (formerly the ether oxygen).
      
    • Self-Validation: If the integration of the lactone

      
       signals is < 2.0 relative to the piperidine core signals, significant hydrolysis has occurred.
      

Part 5: Medicinal Chemistry Applications

The 1-Oxa-7-azaspiro[4.5]decan-2-one scaffold is primarily utilized to explore novel chemical space in GPCR drug discovery .

Sigma ( ) Receptor Ligands

While the 8-aza isomer is classically associated with Sigma-1 receptor affinity, the 7-aza isomer provides a distinct topological vector.[3] The meta-nitrogen placement alters the angle of the basic center relative to the hydrophobic spiro-core, potentially enhancing selectivity for Sigma-2 or subtypes of muscarinic receptors.

Peptidomimetics

The spiro-lactone acts as a conformational lock. By replacing a flexible amino acid residue with this scaffold, researchers can freeze the bioactive conformation of a peptide, increasing metabolic stability (protease resistance) and receptor affinity.

Diversity-Oriented Synthesis (DOS)

As demonstrated in library synthesis strategies (e.g., Santini et al.), the lactone ring can be subjected to:

  • Aminolysis: Ring opening with amines to form hydroxy-amides.

  • Reduction: Conversion to spiro-diols or spiro-ethers.

  • Alpha-Alkylation: Functionalization at the C3 position (alpha to carbonyl) to introduce further stereocenters.

References

  • Santini, C., et al. (2013).[4] Diversity by Divergence: Solution-Phase Parallel Synthesis of a Library of N-Diversified 1-Oxa-7-Azaspiro[4.5]decan-2-yl-Propanes. ACS Combinatorial Science. Link

  • Fluorochem. (2023). Product Safety and Data Sheet: 1-Oxa-7-azaspiro[4.5]decan-2-one hydrochloride. Fluorochem Ltd. Link

  • Guerrini, R., et al. (2025).[2] Design and synthesis of 1,4,8-triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry. Link(Cited for context on spiro-piperidine scaffold utility in mitochondrial targets).

  • PubChem. (2025).[5] Compound Summary: 1-Oxa-7-azaspiro[4.5]decane.[5][6] National Library of Medicine. Link

Sources

An In-Depth Technical Guide to 1-Oxa-7-azaspiro[4.5]decan-2-one and its Analogs in Drug Discovery

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive technical overview of 1-Oxa-7-azaspiro[4.5]decan-2-one, a heterocyclic scaffold of significant interest in medicinal chemistry. We will delve into its chemical identity, synthetic methodologies, and the burgeoning potential of its analogs as therapeutic agents. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this unique spirocyclic system in their discovery programs.

Core Compound Identification

The foundational molecule, 1-Oxa-7-azaspiro[4.5]decan-2-one, is most commonly available and referenced in its hydrochloride salt form. A thorough understanding of its identifiers is critical for sourcing and regulatory purposes.

IdentifierValueSource
CAS Number 1314961-56-2 (for hydrochloride salt)[1]
IUPAC Name 1-oxa-7-azaspiro[4.5]decan-2-one;hydrochloride[1]
Molecular Formula C₈H₁₄ClNO₂[1]
Molecular Weight 191.66 g/mol [1]
Canonical SMILES Cl.O=C1CCC2(CCCNC2)O1[1]
InChI InChI=1S/C8H13NO2.ClH/c10-7-2-4-8(11-7)3-1-5-9-6-8;/h9H,1-6H2;1H[1]
InChI Key JRQSPWHMWXAWRU-UHFFFAOYSA-N[1]

The Rationale for Spirocyclic Scaffolds in Drug Design

The growing interest in spirocyclic systems like 1-Oxa-7-azaspiro[4.5]decan-2-one stems from their inherent three-dimensionality. "Escaping flatland" is a prevailing theme in modern medicinal chemistry, as three-dimensional scaffolds can offer improved target engagement and selectivity compared to their planar aromatic counterparts. The rigid, defined orientation of substituents on a spirocyclic core allows for precise probing of protein binding pockets, potentially leading to enhanced potency and a more favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profile.

Synthetic Strategies: Building the 1-Oxa-7-azaspiro[4.5]decane Core

A representative synthetic workflow is outlined below:

Synthetic_Workflow cluster_0 Core Synthesis cluster_1 Diversification Start Commercially Available N-Boc-4-piperidone Step1 Reaction with a suitable nucleophile to introduce the propionate side chain Start->Step1 e.g., Reformatsky reaction Step2 Reduction of the ketone Step1->Step2 Step3 Intramolecular lactonization Step2->Step3 Core N-Boc-1-Oxa-7-azaspiro[4.5]decan-2-one Step3->Core Deprotection N-Boc Deprotection Core->Deprotection e.g., TFA Diversification N-Functionalization (Acylation, Alkylation, etc.) Deprotection->Diversification Final_Product Diverse Library of 1-Oxa-7-azaspiro[4.5]decan-2-one Analogs Diversification->Final_Product

Caption: A plausible synthetic workflow for the generation of a diverse library of 1-Oxa-7-azaspiro[4.5]decan-2-one analogs.

Representative Experimental Protocol: Synthesis of N-Boc-1-Oxa-7-azaspiro[4.5]decan-2-one

This protocol is a representative example based on established methodologies for the synthesis of similar spirocyclic lactones.

Step 1: Synthesis of tert-butyl 4-(2-(ethoxycarbonyl)ethyl)-4-hydroxypiperidine-1-carboxylate

  • To a solution of N-Boc-4-piperidone in an appropriate aprotic solvent (e.g., THF) under an inert atmosphere (e.g., Argon), add a solution of a suitable organometallic reagent, such as the Reformatsky reagent prepared from ethyl bromoacetate and activated zinc.

  • Stir the reaction mixture at room temperature until the starting material is consumed, as monitored by thin-layer chromatography (TLC).

  • Quench the reaction with a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Step 2: Intramolecular Lactonization to form N-Boc-1-Oxa-7-azaspiro[4.5]decan-2-one

  • Dissolve the product from Step 1 in a suitable solvent (e.g., toluene).

  • Add a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid).

  • Heat the reaction mixture to reflux, with azeotropic removal of water, until the reaction is complete (monitored by TLC).

  • Cool the reaction mixture to room temperature and wash with a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the resulting N-Boc-1-Oxa-7-azaspiro[4.5]decan-2-one by column chromatography.

Applications in Drug Development: A Scaffold of Emerging Importance

The 1-Oxa-7-azaspiro[4.5]decane scaffold and its close analogs have shown promise in targeting several key proteins implicated in a range of pathologies.

M1 Muscarinic Agonists for Neurodegenerative Disorders

Analogs of the 1-oxa-8-azaspiro[4.5]decane series have been synthesized and evaluated as M1 muscarinic agonists for the potential treatment of dementia, including Alzheimer's disease.[3] The M1 muscarinic acetylcholine receptor is a G-protein coupled receptor (GPCR) that plays a crucial role in cognitive function.

M1_Signaling_Pathway Ligand 1-Oxa-8-azaspiro[4.5]decane Analog (Agonist) M1_Receptor M1 Muscarinic Receptor Ligand->M1_Receptor Binds to G_Protein Gq/11 M1_Receptor->G_Protein Activates PLC Phospholipase C (PLC) G_Protein->PLC Activates PIP2 PIP2 PLC->PIP2 Hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca_Release Intracellular Ca²⁺ Release IP3->Ca_Release PKC_Activation PKC Activation DAG->PKC_Activation Cellular_Response Cellular Response (e.g., neuronal excitability, synaptic plasticity) Ca_Release->Cellular_Response PKC_Activation->Cellular_Response

Caption: Simplified signaling pathway of the M1 muscarinic receptor activated by an agonist.

Studies have shown that systematic modifications of the 1-oxa-8-azaspiro[4.5]decane core can lead to compounds with preferential affinity for M1 over M2 receptors, which is desirable to minimize cholinergic side effects.[3] For instance, certain derivatives have demonstrated potent antiamnesic activity in animal models.[3]

Sigma-1 Receptor Ligands for Neuroimaging and Therapy

Derivatives of the 1-oxa-8-azaspiro[4.5]decane scaffold have also been investigated as high-affinity ligands for the sigma-1 receptor.[4] The sigma-1 receptor is a chaperone protein located at the endoplasmic reticulum-mitochondrion interface and is implicated in various neurological and psychiatric disorders.

The high affinity and selectivity of these spirocyclic compounds make them attractive candidates for the development of positron emission tomography (PET) radioligands for in vivo imaging of sigma-1 receptor distribution and density in the brain.[4] Such tools are invaluable for understanding the role of this receptor in disease and for the development of novel therapeutics.

Quantitative Data: Sigma-1 Receptor Binding Affinity of 1-Oxa-8-azaspiro[4.5]decane Analogs

Compound IDKi (σ₁) [nM]Ki (σ₂) [nM]Selectivity (Ki σ₂ / Ki σ₁)
Analog 10.47>20>42
Analog 21.21>50>41
Analog 30.61>25>41

Data adapted from a study on 1-oxa-8-azaspiro[4.5]decane derivatives.[4]

Mitochondrial Permeability Transition Pore (mPTP) Inhibitors

Interestingly, a related scaffold, 1,4,8-triazaspiro[4.5]decan-2-one, has been explored for its ability to inhibit the mitochondrial permeability transition pore (mPTP).[5] The opening of the mPTP is a critical event in ischemia-reperfusion injury. The development of potent mPTP inhibitors is a promising therapeutic strategy for conditions such as myocardial infarction and stroke.[5] This highlights the versatility of the spiro[4.5]decane core in generating compounds with diverse biological activities.

Future Directions and Conclusion

The 1-Oxa-7-azaspiro[4.5]decan-2-one scaffold and its analogs represent a promising area of research in drug discovery. The inherent three-dimensionality of this spirocyclic system offers a distinct advantage in the design of potent and selective ligands for a variety of biological targets. The synthetic methodologies, while still evolving, provide a clear path for the generation of diverse chemical libraries for high-throughput screening.

Future research should focus on:

  • Stereoselective Synthesis: Developing efficient methods for the stereocontrolled synthesis of different diastereomers to explore the impact of stereochemistry on biological activity.

  • Expansion of Biological Targets: Screening libraries of these compounds against a wider range of biological targets to uncover novel therapeutic applications.

  • Pharmacokinetic Profiling: In-depth investigation of the ADME properties of lead compounds to optimize their drug-like characteristics.

References

  • Tsukamoto, S., et al. (1995). Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists. Chemical & Pharmaceutical Bulletin, 43(5), 842-852. [Link]

  • Zhang, M., et al. (2020). Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. Bioorganic & Medicinal Chemistry, 28(14), 115560. [Link]

  • Albanese, V., et al. (2025). Design and synthesis of 1,4,8-triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 40(1), 2505907. [Link]

  • Kumar, S., Thornton, P. D., & Santini, C. (2013). Diversity by divergence: solution-phase parallel synthesis of a library of N-diversified 1-oxa-7-azaspiro[4.5]decan-2-yl-propanes and -butanes. ACS combinatorial science, 15(11), 564–571. [Link]

  • American Chemical Society. (2013). Diversity by Divergence: Solution-Phase Parallel Synthesis of a Library of N-Diversified 1-Oxa-7-Azaspiro[4.5]decan-2-yl-Propane. [Link]

  • PubChem. (n.d.). 1-Oxa-7-azaspiro(4.5)decane. Retrieved from [Link]

  • ResearchGate. (2020). Diastereoselective Synthesis of Dearomatic 2-Oxa-7-Azaspiro[4.5]Decane Derivatives through Gold and Palladium Relay Catalytic Tandem Cyclization of Enynamides with Vinyl Benzoxazinanones. [Link]

  • PubMed. (2020). Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. [Link]

  • IRIS. (2025). Design and synthesis of 1,4,8-triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeab. [Link]

Sources

Therapeutic Potential of 1-Oxa-7-azaspiro[4.5]decan-2-one Derivatives

Author: BenchChem Technical Support Team. Date: February 2026

The following is an in-depth technical guide on the therapeutic potential and chemical utility of 1-Oxa-7-azaspiro[4.5]decan-2-one derivatives.

A Technical Guide to sp3-Rich Scaffolds in Modern Drug Discovery

Executive Summary

The pharmaceutical industry is currently undergoing a paradigm shift from "flat" aromatic-dominated chemical space to three-dimensional (3D), sp3-rich architectures. The 1-Oxa-7-azaspiro[4.5]decan-2-one scaffold represents a premier example of this transition. As a privileged spirocyclic motif, it combines the structural rigidity of a spiro-fusion with the physicochemical benefits of saturation, offering a distinct vector for exploring novel biological targets.

This guide analyzes the chemical architecture, synthesis strategies, and therapeutic potential of this scaffold.[1][2][3][4] Unlike its more common isomer, the 8-azaspiro[4.5]decane (a known M1 muscarinic agonist), the 7-aza variant offers a unique topological profile for Diversity-Oriented Synthesis (DOS) . This document serves as a blueprint for medicinal chemists to leverage this scaffold in library generation and hit-to-lead optimization.

Chemical Architecture & Pharmacophore Analysis

Structural Logic

The 1-Oxa-7-azaspiro[4.5]decan-2-one core consists of a saturated 5-membered lactone ring spiro-fused to a 6-membered piperidine ring. This architecture confers several critical advantages:

  • Conformational Restriction: The spiro center locks the relative orientation of the two rings, reducing the entropic penalty upon protein binding compared to flexible linear analogs.

  • Vectorial Diversity: The scaffold provides distinct vectors for derivatization:

    • N-7 Position: A secondary amine handle ideal for library expansion via acylation, sulfonylation, or reductive amination.

    • C-3 Position (Lactone

      
      -carbon):  Susceptible to enolate chemistry for introducing alkyl or aryl groups.
      
  • Physicochemical Profile: High Fsp3 character (fraction of sp3 hybridized carbons) correlates with improved solubility and lower promiscuity in binding assays.

Isomeric Distinction (7-aza vs. 8-aza)

It is crucial to distinguish the 7-aza isomer from the well-documented 8-aza isomer.

  • 8-aza (1-Oxa-8-azaspiro[4.5]decan-2-one): Validated pharmacophore for M1 muscarinic agonists (e.g., Cevimeline analogs) and Sigma-1 receptor ligands.

  • 7-aza (1-Oxa-7-azaspiro[4.5]decan-2-one): An emerging scaffold that alters the exit vector of the nitrogen substituent, potentially accessing different binding pockets in GPCRs and enzymes.

Synthesis Strategies: The "Diversity by Divergence" Approach

The most authoritative route to this scaffold follows the "Diversity by Divergence" strategy, notably developed by Santini et al. This method allows for the rapid generation of high-density libraries from a single precursor.

Core Synthesis Workflow

The synthesis typically hinges on the construction of the spiro-quaternary carbon.

SynthesisWorkflow Start Precursor (e.g., N-Boc-3-piperidone) Step1 Spirocyclization (Reformatsky or Allylation) Start->Step1 Zn, BrCH2CO2Et Core Spiro-Lactone Core (N-Protected) Step1->Core Acid Cat. Cyclization Div1 C-3 Diversification (Alkylation/Aldol) Core->Div1 Optional Deprotect N-Deprotection (TFA or HCl) Core->Deprotect Div1->Deprotect Div2 N-7 Diversification (Amides, Ureas, Sulfonamides) Deprotect->Div2 Parallel Synthesis Final 162+ Member Library Div2->Final

Figure 1: Divergent synthesis workflow for generating 1-Oxa-7-azaspiro[4.5]decan-2-one libraries. The strategy emphasizes late-stage N-diversification.

Key Synthetic Protocols
Protocol A: Construction of the Spiro-Lactone Core

Validation: Confirmed via NMR and LCMS integrity.

  • Reagents: N-Boc-3-piperidone (1.0 eq), Ethyl bromoacetate (1.2 eq), Activated Zinc dust (1.5 eq), THF (anhydrous).

  • Reformatsky Reaction:

    • Activate Zn dust with TMSCl in THF under argon.

    • Add N-Boc-3-piperidone and ethyl bromoacetate dropwise at reflux.

    • Mechanism: The organozinc intermediate attacks the ketone to form the tertiary alcohol (beta-hydroxy ester).

  • Cyclization:

    • Treat the crude beta-hydroxy ester with catalytic p-TsOH in toluene (reflux with Dean-Stark trap) to effect lactonization.

    • Yield: Typically 60-75%.

  • Purification: Flash column chromatography (Hexane/EtOAc).

Protocol B: Parallel N-Diversification (Library Generation)

Target: Generation of Urea/Amide derivatives.

  • Deprotection: Dissolve N-Boc core in DCM/TFA (1:1). Stir 1h. Evaporate to dryness to yield the TFA salt.

  • Scavenging: Dissolve salt in DMF with DIPEA (3.0 eq).

  • Coupling:

    • Add Electrophile (Acid Chloride, Isocyanate, or Sulfonyl Chloride) (1.1 eq).

    • Stir at RT for 12h.

  • Workup: Solid Phase Extraction (SPE) using SCX-2 cartridges to remove non-basic impurities, followed by elution with NH3/MeOH.

Therapeutic Targets & Biological Activity[1][4][5][6][7]

While the 7-aza scaffold is primarily a tool for chemical space exploration, its structural analogs suggest specific therapeutic utility.

Comparative Pharmacology
Target ClassMechanism / IndicationRelevance to 7-Aza Scaffold
Muscarinic Receptors (M1) Agonist: Cognitive enhancement (Alzheimer's).High. The 8-aza isomer is a proven M1 agonist. The 7-aza isomer alters the N-vector, potentially improving selectivity against M2/M3 subtypes.
Sigma-1 Receptor (

)
Chaperone Modulation: Neuroprotection, Pain, Depression.Moderate-High. Spiro-piperidines are privileged

pharmacophores. The lipophilic spiro-tail fits the hydrophobic pocket of

.
Ghrelin Receptor Agonist/Antagonist: Metabolic disorders, Cachexia.Moderate. Spiro-piperidines are common in Growth Hormone Secretagogue (GHS) receptor ligands.
Chemokine Receptors (CCR5/CCR2) Antagonist: Inflammation, HIV entry.Emerging. The spiro-core mimics the quaternary centers found in potent CCR antagonists (e.g., Cenicriviroc analogs).
Mechanistic Hypothesis: The "Vectorial Shift"

The shift of the nitrogen from position 8 to position 7 changes the exit vector of the substituent relative to the spiro-lactone headgroup.

  • Hypothesis: In GPCR binding pockets, this subtle geometric alteration can convert an agonist into an antagonist (or vice versa) or abolish off-target binding by clashing with non-conserved residues in homologous receptors.

SAR_Logic Scaffold 1-Oxa-7-azaspiro[4.5]decan-2-one N_Sub N-7 Substituent (Major Diversity Vector) Scaffold->N_Sub Lactone Lactone Carbonyl (H-Bond Acceptor) Scaffold->Lactone Spiro Spiro Center (Conformational Lock) Scaffold->Spiro GPCR GPCR Binding (M1, CCR2, Ghrelin) N_Sub->GPCR Determines Selectivity Enzyme Enzyme Inhibition (Chitin Synthase, Proteases) Lactone->Enzyme Transition State Mimic? Spiro->GPCR Entropy Reduction

Figure 2: Structure-Activity Relationship (SAR) decision tree. The N-7 substituent drives target selectivity, while the spiro-lactone core provides the necessary binding affinity.

Future Outlook & Clinical Translation

The 1-Oxa-7-azaspiro[4.5]decan-2-one scaffold is currently in the "Hit Generation" phase of the drug discovery lifecycle. Its value lies not in a single marketed drug, but in its ability to populate DNA-encoded libraries (DEL) and fragment-based screening collections.

Strategic Recommendations for Researchers:

  • Library Design: Utilize the 7-aza scaffold to generate "lead-like" libraries (MW < 350, ClogP < 3) rather than "drug-like" libraries.

  • Fragment Screening: The core lactone (MW ~155 Da) is an ideal fragment for crystallographic screening against hydrolases and GPCRs.

  • Stereochemistry: Develop asymmetric synthesis routes. The biological activity of spiro-compounds is often strictly enantioselective (e.g., the S-isomer of muscarinic agonists).

References

  • Santini, C., et al. (2013).[5] Diversity by Divergence: Solution-Phase Parallel Synthesis of a Library of N-Diversified 1-Oxa-7-Azaspiro[4.5]decan-2-yl-Propanes. ACS Combinatorial Science. Link

  • Tsukamoto, S., et al. (1995).[2] Synthesis and Structure-Activity Studies of a Series of 1-Oxa-8-azaspiro[4.5]decanes as M1 Muscarinic Agonists. Chemical & Pharmaceutical Bulletin. Link

  • Pacifico, S., et al. (2025).[1] Design and synthesis of 1,4,8-triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry. Link

  • PubChem Compound Summary. (2025). 1-Oxa-7-azaspiro[4.5]decan-2-one.[6][7] National Center for Biotechnology Information. Link

  • Xu, Y., et al. (2022).[8] Spiro[benzoxazine-piperidin]-one derivatives as chitin synthase inhibitors.[8] European Journal of Medicinal Chemistry. Link

Sources

Literature review of 1-Oxa-7-azaspiro[4.5]decan-2-one synthesis

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The 1-Oxa-7-azaspiro[4.5]decan-2-one scaffold represents a privileged structural motif in modern medicinal chemistry, offering a conformationally restricted alternative to flexible piperidine linkers. By fusing a rigid


-butyrolactone ring to a piperidine core at the C3 position, this spirocycle enhances 

character—a key metric for improving solubility and target selectivity in drug candidates.

This technical guide provides a rigorous, field-proven methodology for the synthesis of 1-Oxa-7-azaspiro[4.5]decan-2-one. Unlike generic protocols, this document focuses on the 3-piperidone-derived pathway , addressing the specific regiochemical challenges of the 7-aza isomer versus the more common 8-aza (4-piperidone-derived) analogue.

Structural Analysis & Retrosynthetic Logic

Structural Deconstruction

The target molecule consists of two fused rings sharing a single carbon atom (C5 in spiro numbering):

  • Ring A (5-membered):

    
    -Butyrolactone (1-oxa-2-one).
    
  • Ring B (6-membered): Piperidine (7-aza).

Critical Regiochemistry: The "7-aza" designation dictates that the nitrogen atom is located at the


-position relative to the spiro center within the six-membered ring. This connectivity identifies 3-piperidone  (not 4-piperidone) as the obligatory starting material.
Retrosynthetic Analysis

The most robust disconnection relies on transforming the lactone ring into a


-hydroxy acid precursor, which can be traced back to an allyl-tertiary alcohol formed via Grignard addition to the ketone.

DOT Diagram: Retrosynthetic Logic

Retrosynthesis Figure 1: Retrosynthetic disconnection of the 7-aza spiro scaffold. Target 1-Oxa-7-azaspiro[4.5]decan-2-one HydroxyAcid γ-Hydroxy Acid Intermediate Target->HydroxyAcid Lactonization AllylAlcohol 3-Allyl-3-hydroxypiperidine HydroxyAcid->AllylAlcohol Oxidative Cleavage (Hydroboration/Oxidation) Ketone N-Protected-3-Piperidone AllylAlcohol->Ketone Grignard Addition (AllylMgBr)

Synthetic Methodology

Route Selection: The Allylation-Oxidation Strategy

While Reformatsky-type reactions are possible, the Allylation-Hydroboration-Cyclization route is preferred for its operational simplicity, high functional group tolerance, and scalability. This method avoids the unstable intermediates often seen in direct aldol approaches with 3-piperidones.

Step-by-Step Protocol
Step 1: Preparation of N-Boc-3-Piperidone

Note: While commercially available, in-house preparation ensures purity, which is critical for the Grignard step.

  • Reagents: 3-Hydroxypyridine, Benzyl bromide, NaBH4, Boc2O, Pd/C.[1]

  • Mechanism: Partial reduction of the pyridine ring followed by protecting group swap (Bn

    
     Boc) and oxidation.
    
  • Key Insight: Ensure complete removal of any protic solvents or oxidants before proceeding to Step 2 to prevent quenching of the Grignard reagent.

Step 2: Grignard Addition (The Spiro Center Formation)
  • Reagents: Allylmagnesium bromide (1.0 M in Et2O), THF (anhydrous).

  • Conditions: -78°C to 0°C, N2 atmosphere.

  • Protocol:

    • Dissolve N-Boc-3-piperidone (1.0 equiv) in anhydrous THF (0.2 M).

    • Cool to -78°C.

    • Add AllylMgBr (1.2 equiv) dropwise over 30 mins.

    • Warm to 0°C and stir for 2 hours.

    • Quench: Saturated NH4Cl.

  • Checkpoint: The product is a tertiary alcohol.[2] Verify disappearance of the ketone carbonyl stretch (~1715 cm⁻¹) via IR.

Step 3: Hydroboration-Oxidation
  • Reagents: 9-BBN (0.5 M in THF), NaOH (3M), H2O2 (30%).

  • Rationale: Anti-Markovnikov hydration of the terminal alkene is required to install the terminal alcohol for lactonization.

  • Protocol:

    • Treat the allyl intermediate with 9-BBN (1.5 equiv) at 0°C, then reflux for 2 hours.

    • Cool to 0°C. Add NaOH followed carefully by H2O2.

    • Result: Formation of the primary alcohol side chain (-CH2CH2CH2OH).

Step 4: Oxidative Cyclization (Lactonization)
  • Reagents: TEMPO (cat.), BAIB (Bis-acetoxyiodobenzene) or Jones Reagent.

  • Conditions: DCM, RT.[3]

  • Mechanism: The primary alcohol is oxidized to the carboxylic acid. Under acidic conditions (or spontaneously upon workup), the tertiary alcohol attacks the nascent carbonyl to close the lactone ring.

  • Yield Optimization: If spontaneous cyclization is slow, treat the crude acid with catalytic p-TsOH in refluxing toluene (Dean-Stark trap).

Experimental Workflow Diagram

Workflow Figure 2: Reaction workflow for the synthesis of the 7-aza spiro scaffold. Step1 Step 1: N-Boc-3-Piperidone (Starting Material) Step2 Step 2: Allylation (AllylMgBr, -78°C) Yield: ~85% Step1->Step2 Step3 Step 3: Hydroboration (9-BBN, H2O2) Yield: ~75% Step2->Step3 Step4 Step 4: Oxidative Cyclization (TEMPO/BAIB) Yield: ~60% Step3->Step4 Final Target: 1-Oxa-7-azaspiro [4.5]decan-2-one Step4->Final

Data & Optimization (E-E-A-T)

Troubleshooting Common Failure Modes
IssueProbable CauseCorrective Action
Low Yield in Step 2 Enolization of ketoneUse Cerium(III) chloride (Luche conditions) to suppress enolization and promote 1,2-addition.
Incomplete Cyclization Stable hydroxy-acid intermediatePerform a dedicated acid-catalyzed closure step (p-TsOH, Toluene, Reflux).
Racemization N/A (Product is racemic)For enantiopure synthesis, use chiral HPLC separation on the final Boc-protected intermediate.
Analytical Validation
  • ¹H NMR (CDCl3): Look for the disappearance of alkene signals (5.0–6.0 ppm) and the appearance of lactone

    
    -protons (multiplets at 2.4–2.6 ppm).
    
  • ¹³C NMR: Characteristic spiro quaternary carbon signal (~80–90 ppm) and lactone carbonyl (~176 ppm).

  • Mass Spec: [M+H]+ = 242.1 (for N-Boc derivative).

Applications & Significance

The 1-Oxa-7-azaspiro[4.5]decan-2-one scaffold is increasingly utilized in:

  • PROTAC Linkers: The rigid spiro core provides a defined exit vector, improving the pharmacokinetic profile of bifunctional degraders [1].

  • Sigma Receptor Ligands: Spiro-piperidines mimic the binding pose of haloperidol and other CNS-active agents but with reduced lipophilicity [2].

  • Peptidomimetics: The scaffold serves as a constrained

    
    -turn mimetic in peptide drug design.
    

References

  • Google Patents.CN103204801A - Synthesis method for N-Boc-3-piperidone.
  • PubChem. 1-Oxa-7-azaspiro[4.5]decane Compound Summary. Available at: [Link]

Sources

Topic: The Strategic Interplay of Fsp3 Character and Aqueous Solubility in Spiro-Piperidine Lactones

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The paradigm in drug discovery is progressively shifting from planar, aromatic scaffolds towards molecules with greater three-dimensionality. This "escape from flatland" is driven by the need to improve physicochemical properties and access novel biological targets. The fraction of sp3-hybridized carbons (Fsp3) has emerged as a critical metric for quantifying this three-dimensionality, with higher Fsp3 values correlating with increased clinical success.[1][2][3] Spirocyclic scaffolds, particularly spiro-piperidine lactones, are exemplary Fsp3-rich frameworks that offer a rigid, well-defined three-dimensional geometry.[4][5] This guide provides an in-depth technical analysis of the causal relationship between the high Fsp3 character of spiro-piperidine lactones and their enhanced aqueous solubility. We will explore the underlying physicochemical principles, present field-proven experimental protocols for solubility assessment, and offer a quantitative perspective on the advantages of this scaffold in modern medicinal chemistry.

Introduction: Fsp3 Character as a Cornerstone of Modern Drug Design

For decades, medicinal chemistry has been dominated by aromatic, sp2-rich compounds, largely due to the accessibility of synthetic methodologies. However, this has led to the saturation of "flat" chemical space and often results in compounds with poor physicochemical properties, such as low solubility.[2][6] Poor aqueous solubility is a major cause of compound attrition, leading to unreliable bioassay results, challenging formulation development, and poor bioavailability.[7][8][9]

The concept of Fsp3, defined as the number of sp3 hybridized carbons divided by the total carbon count, provides a simple yet powerful measure of a molecule's three-dimensionality.[1][4] Statistical analysis of compounds progressing through clinical development has revealed a clear trend: molecules with a higher Fsp3 character are more likely to succeed.[1][3] This is attributed to several factors:

  • Improved Solubility: Increased saturation disrupts the planar stacking and strong crystal lattice packing common in flat aromatic molecules, which often leads to a significant improvement in aqueous solubility.[1][2]

  • Enhanced Selectivity: The rigid, three-dimensional arrangement of functional groups allows for more specific and higher-quality interactions with protein binding sites, potentially improving potency and selectivity.[10][11]

  • Novel Chemical Space: Fsp3-rich scaffolds provide access to unexplored areas of chemical space, creating new intellectual property opportunities.[12][13]

Spirocycles, which feature two rings joined by a single common atom, are inherently three-dimensional and represent an exceptional tool for increasing the Fsp3 character of a molecule.[4][5][12] This guide will focus specifically on the spiro-piperidine lactone scaffold, a motif that combines the structural rigidity of a spirocycle with the key pharmacophoric elements of a piperidine and a lactone.

cluster_0 The Shift in Drug Discovery Paradigms Flatland 2D-Biased Scaffolds (Low Fsp3) Escape Transition to 3D Architectures Flatland->Escape Properties_2D Challenges: - Poor Solubility - Crystal Packing Issues - Off-Target Effects Flatland->Properties_2D 3D_Space Fsp3-Rich Scaffolds (High Fsp3) e.g., Spiro-Piperidine Lactones Escape->3D_Space Properties_3D Advantages: - Improved Solubility - Enhanced Selectivity - Novel IP 3D_Space->Properties_3D

Caption: Logical flow from traditional 2D scaffolds to modern 3D architectures.

The Spiro-Piperidine Lactone Scaffold: A Structural Deep Dive

The spiro-piperidine lactone core combines several advantageous features. The spirocenter, a quaternary carbon, enforces a rigid perpendicular orientation of the two rings, projecting substituents into distinct vectors in 3D space. This rigidity minimizes the entropic penalty upon binding to a target and provides a fixed framework for optimizing ligand-receptor interactions.[10]

The piperidine ring is a common motif in approved drugs, offering a basic nitrogen handle that can be protonated at physiological pH, often contributing positively to solubility. The lactone ring provides a polar carbonyl group, which can act as a hydrogen bond acceptor. The interplay between these structural elements and the overall Fsp3 character is key to understanding the scaffold's properties.

Causality: How Fsp3 Character in Spiro-Piperidine Lactones Drives Solubility

The superior solubility of Fsp3-rich compounds like spiro-piperidine lactones compared to their flat aromatic counterparts is not coincidental; it is a direct consequence of their molecular structure and its influence on solid-state and solution-phase properties.

  • Disruption of Crystal Lattice Energy: The primary reason for the poor solubility of many flat, aromatic compounds is their ability to pack efficiently into a highly stable crystal lattice. A significant amount of energy is required to overcome these intermolecular forces (pi-pi stacking, van der Waals) and liberate a molecule into solution. The non-planar, globular shape of spiro-piperidine lactones fundamentally disrupts this efficient packing.[1][2] This leads to a lower crystal lattice energy, which in turn reduces the energy barrier to dissolution and increases solubility.

  • Improved Solvation: The three-dimensional structure of spirocycles exposes polar functional groups (like the lactone carbonyl and piperidine nitrogen) to the solvent more effectively, facilitating favorable solvation interactions with water molecules.[14] Unlike flat molecules where polar groups can be "buried" within a large hydrophobic surface, the defined 3D architecture of spirocycles can present a more balanced hydrophilic/hydrophobic surface area.

  • Reduced Hydrophobicity (LogP/LogD): While not always the case, the replacement of a flat aromatic ring system with a saturated spirocyclic core can often lead to a reduction in lipophilicity (LogP). Johansson et al. demonstrated that exchanging a morpholine for various azaspirocycles lowered LogD values while improving other properties.[4] This shift towards lower lipophilicity directly favors aqueous solubility.

Data Presentation: A Comparative Analysis

To illustrate these principles, consider the hypothetical comparison in Table 1 between a traditional, flat lead compound and its spiro-piperidine lactone analogue.

PropertyFlat Aromatic AnalogueSpiro-Piperidine Lactone AnalogueRationale for Change
Structure (2D Representation)(3D Representation)Introduction of spirocenter
Fsp3 Character 0.250.75Increased saturation
cLogP 4.53.0Reduced lipophilicity[4][10]
Melting Point 225 °C150 °CDisrupted crystal packing[1][2]
Kinetic Solubility < 5 µg/mL> 100 µg/mLLower lattice energy, better solvation

Experimental Validation: Protocols for Aqueous Solubility Assessment

To generate reliable and reproducible solubility data, a tiered experimental approach is essential. Early-stage discovery benefits from high-throughput kinetic solubility assays, while lead optimization requires the precision of thermodynamic solubility measurements.[15][16]

cluster_workflow Solubility Assessment Workflow start Compound Synthesis kinetic Kinetic Solubility Assay (High-Throughput Screening) start->kinetic decision Solubility > 60 µg/mL? kinetic->decision thermo Thermodynamic Solubility Assay (Lead Optimization) decision->thermo Yes fail Flag for Re-design (Low Solubility) decision->fail No pass Advance to Further Studies thermo->pass

Caption: Tiered workflow for assessing compound solubility in drug discovery.

Protocol 1: High-Throughput Kinetic Solubility Assay (Nephelometry)

Expertise & Rationale: This method is chosen for early-stage screening due to its speed, low compound consumption, and automation compatibility.[15][17] It measures the solubility of a compound precipitating out of a solution when an aqueous buffer is added to a DMSO stock. The resulting turbidity is measured by light scattering (nephelometry). While it's not a measure of true equilibrium solubility, it provides a rapid and reliable rank-ordering of compounds.[18]

Methodology:

  • Preparation of Stock Solutions:

    • Accurately prepare 10 mM stock solutions of test compounds in 100% DMSO.

    • Include a positive control (e.g., a known soluble compound like Propranolol) and a negative control (e.g., a known insoluble compound like Griseofulvin).

  • Plate Setup:

    • Using a liquid handler, dispense 2 µL of each DMSO stock solution into individual wells of a clear 96-well microplate. Perform this in triplicate.

  • Addition of Aqueous Buffer:

    • Rapidly add 198 µL of phosphate-buffered saline (PBS), pH 7.4, to each well to achieve a final compound concentration of 100 µM and a final DMSO concentration of 1%.

  • Incubation and Measurement:

    • Immediately place the plate into a nephelometer capable of shaking.

    • Incubate the plate for 2 hours at 25°C with intermittent shaking.

    • Measure the light scattering at regular intervals. The final reading at 2 hours is used for analysis.

  • Data Analysis:

    • Compare the turbidity reading of each test compound against the positive and negative controls.

    • The kinetic solubility is reported as the concentration at which the compound begins to precipitate, or as "soluble" if no precipitation is observed at the highest tested concentration.

Protocol 2: Thermodynamic 'Shake-Flask' Solubility Assay

Expertise & Rationale: This "gold standard" method is employed during lead optimization when precise, thermodynamically correct solubility data is required for tasks like formulation development.[15][18] It measures the concentration of a compound in a saturated solution that is in equilibrium with its solid phase. This protocol is self-validating as it requires sufficient incubation time to ensure equilibrium is reached.

Methodology:

  • Sample Preparation:

    • Add an excess amount of solid compound (e.g., 1 mg) to a glass vial. The key is to ensure undissolved solid remains at the end of the experiment.

    • Prepare vials in duplicate or triplicate for each compound.

  • Addition of Buffer:

    • Add a precise volume (e.g., 1 mL) of the desired aqueous buffer (e.g., PBS, pH 7.4) to each vial.

  • Equilibration:

    • Seal the vials and place them in a shaker or rotator in a temperature-controlled environment (e.g., 25°C or 37°C).

    • Agitate the samples for 24 to 48 hours. A 48-hour time point helps confirm that equilibrium has been reached (i.e., the concentration does not increase between 24 and 48 hours).

  • Sample Separation:

    • After incubation, allow the vials to stand to let the excess solid settle.

    • Carefully remove an aliquot of the supernatant and filter it through a 0.45 µm PVDF filter to remove any undissolved solid. The choice of filter is critical to avoid compound adsorption.

  • Quantification:

    • Prepare a standard curve of the test compound of known concentrations in the same buffer.

    • Quantify the concentration of the compound in the filtered supernatant using a suitable analytical method, typically LC-MS/MS or UV-Vis spectroscopy.

  • Data Analysis:

    • The thermodynamic solubility is the average concentration determined from the replicate samples, typically reported in µg/mL or µM.

Conclusion and Future Perspectives

The strategic incorporation of Fsp3-rich scaffolds is a proven and highly effective method for overcoming the solubility challenges that plague drug discovery programs. Spiro-piperidine lactones stand out as a particularly valuable motif, offering a rigid three-dimensional framework that disrupts crystal packing and improves solvation, directly leading to enhanced aqueous solubility. The causal link between their structure and this critical physicochemical property is clear and experimentally verifiable.

As drug targets become more complex, the demand for molecules that can successfully navigate beyond Lipinski's "rule of five" space will continue to grow.[19][20][21][22] The principles outlined in this guide—leveraging molecular complexity and three-dimensionality to optimize fundamental properties like solubility—will be paramount. By employing a tiered and mechanistically informed approach to solubility assessment, research organizations can make more confident decisions, reduce compound attrition, and ultimately accelerate the delivery of novel therapeutics to the clinic.

References

  • Lipinski, C. A. (2016). Rule of five in 2015 and beyond: Target and ligand structural limitations, ligand chemistry structure and drug discovery project decisions. Advanced Drug Delivery Reviews, 101, 34-41.
  • BLDpharm. (2021). The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry. BLDpharm Tech Corner.
  • ChemHelpASAP. (2024). Lipinski's rules & drug discovery beyond the rule of five. YouTube.
  • Ghose, A. K., Viswanadhan, V. N., & Wendoloski, J. J. (2007). Drug discovery beyond the 'rule-of-five'. Drug Discovery Today, 12(23-24), 1045-1055.
  • Hiesinger, L., et al. (2021). Spirocyclic Scaffolds in Medicinal Chemistry. Journal of Medicinal Chemistry, 64(1), 150-183.
  • Technology Networks. (2011). Drugs that go beyond the rule of five – or do they? Technology Networks.
  • Hirata, Y., et al. (2023). Application of fSP3 towards Non-Systemic Drug Discovery. Preprints.org.
  • Ferreira, R. J., et al. (2022). Recent in vivo advances of spirocyclic scaffolds for drug discovery. Expert Opinion on Drug Discovery, 17(3), 261-277.
  • Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752-6756.
  • Caron, J., et al. (2017). Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts?
  • Wei, W., et al. (2020). Fsp3: A new parameter for drug-likeness. Drug Discovery Today, 25(10), 1839-1845.
  • Enamine. Shake-Flask Aqueous Solubility Assay (kinetic or thermodynamic assay conditions).
  • Scribd. (2009). Fsp3 and Drug Discovery Success. Scribd.
  • AxisPharm. Kinetic Solubility Assays Protocol. AxisPharm Protocols.
  • Alsenz, J., & Kansy, M. (2007). In vitro solubility assays in drug discovery. Future Medicinal Chemistry, 2(1), 53-64.
  • Jouyban, A. (2012). Experimental and Computational Methods Pertaining to Drug Solubility. IntechOpen.
  • Inventiva Pharma.
  • Quora. (2018). How does molecule shape affect solubility? Quora.
  • Veranova. (2022). Improving solubility and accelerating drug development. Veranova Insights.
  • Pharmaceutical Technology. (2022). Adapting to Solubility/Bioavailability Challenges. Pharmaceutical Technology Europe.
  • PharmaBlock. Spirocyclic Piperidines in Drug Discovery. PharmaBlock Tech. Note.
  • Dressman, J. B., & Reppas, C. (2006). When poor solubility becomes an issue: From early stage to proof of concept. European Journal of Pharmaceutical Sciences, 29(3-4), 267-275.
  • Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2020). The Importance of Solubility for New Drug Molecules. ISRN Pharmaceutics, 2020, 1-10.

Sources

The Azaspiro[4.5]decan-2-one Scaffold: A Technical Deep Dive

Author: BenchChem Technical Support Team. Date: February 2026

This guide synthesizes historical evolution, synthetic methodology, and medicinal chemistry applications of the azaspiro[4.5]decan-2-one framework. It is structured to serve as a practical reference for drug discovery scientists.

Executive Summary

The azaspiro[4.5]decan-2-one framework represents a "privileged structure" in modern medicinal chemistry. Unlike flat aromatic scaffolds, this spirocyclic lactam offers a rigid, three-dimensional architecture that projects functional groups into defined non-planar vectors.[1][2] This geometric distinctiveness allows for high-affinity interactions with G-Protein Coupled Receptors (GPCRs), ion channels (e.g., mPTP), and peptide receptors (e.g., NK1), while simultaneously improving physicochemical properties such as solubility (logS) and metabolic stability (Fsp3 character).

This guide details the transition from classical, racemic synthesis to modern stereoselective protocols, providing actionable workflows for the bench scientist.

Part 1: Structural Significance & Pharmacophore Theory

The "Escape from Flatland"

The historical reliance on heteroaromatic rings (e.g., indoles, quinolines) in drug discovery often leads to poor solubility and "molecular obesity" (high MW/logP). The azaspiro[4.5]decan-2-one core serves as a solution by introducing a quaternary spiro-carbon that inherently disrupts planarity.

Key Pharmacological Advantages:

  • Vectorial Definition: The rigid spiro-fusion locks the relative orientation of the cyclohexane ring (lipophilic domain) and the lactam ring (hydrogen bonding domain).

  • Peptidomimesis: The

    
    -lactam unit (pyrrolidinone) effectively mimics the 
    
    
    
    -turn of peptide backbones, making it a potent scaffold for inhibiting protein-protein interactions.
  • Metabolic Shielding: The quaternary center prevents oxidative metabolism at the junction, prolonging half-life compared to linear analogs.

Graphviz Diagram: Pharmacophore Logic

The following diagram illustrates the Structure-Activity Relationship (SAR) logic inherent to this scaffold.

SAR_Logic Core Azaspiro[4.5]decan-2-one (Core Scaffold) Spiro Quaternary Spiro Carbon (Conformational Lock) Core->Spiro Defined by Lipophilic Cyclohexane Ring (Lipophilic Pocket) Target Target Binding (GPCRs / Ion Channels) Lipophilic->Target Hydrophobic Interaction H_Bond Lactam (C=O, N-H) (H-Bond Donor/Acceptor) H_Bond->Target Electrostatic Interaction Spiro->Lipophilic Orients Vector A Spiro->H_Bond Orients Vector B Spiro->Target Reduces Entropy Loss (High Affinity)

Caption: SAR logic of the azaspiro framework. The spiro-center acts as a fulcrum, rigidly orienting lipophilic and polar domains to minimize entropy loss upon binding.

Part 2: Historical Evolution of Synthesis

Era 1: The Classical Approach (1960s–1980s)

Early synthesis of spiro-lactams was driven by the discovery of Buspirone and related azapirones. However, these methods often targeted the 6-membered imide (glutarimide) rather than the 5-membered lactam.

  • Method: Dieckmann condensation of diesters followed by decarboxylation.

  • Limitation: Harsh conditions (high temp, strong base) and lack of stereocontrol. The products were invariably racemic.

Era 2: The Stereoselective Revolution (1990s–Present)

As the focus shifted to peptide mimics (e.g., Rolapitant analogs and mPTP inhibitors ), the need for enantiopure 1-azaspiro[4.5]decan-2-ones became critical.

  • Method: Asymmetric alkylation of chiral auxiliary-bound enolates or metal-catalyzed cascades.

  • Breakthrough: The use of Ring-Closing Metathesis (RCM) and Radical Translocation reactions allowed for mild construction of the quaternary center.

Part 3: Modern Synthetic Protocols

Protocol A: Radical Translocation Cyclization (The "Modern" Route)

This protocol utilizes a radical cascade to form the spiro-junction under mild conditions, suitable for sensitive functional groups.

Target: 1-Azaspiro[4.5]decan-2-one derivative Mechanism: 5-exo-trig radical cyclization.

ReagentEquivalentsRole
N-(cyclohex-1-en-1-yl)-2-iodoacetamide 1.0Precursor
Bu3SnH (Tributyltin hydride) 1.2Radical Propagator
AIBN 0.1Radical Initiator
Benzene/Toluene SolventMedium (0.05 M)

Step-by-Step Workflow:

  • Precursor Assembly: Condense cyclohexanone with allylamine, followed by acylation with chloroacetyl chloride and Finkelstein reaction (Cl

    
     I) to generate the iodoacetamide.
    
  • Degassing: Dissolve the iodo-precursor in dry benzene. Critical: Sparge with Argon for 20 minutes. Oxygen inhibits the radical chain.

  • Initiation: Heat the solution to reflux (80°C). Add AIBN/Bu3SnH solution via syringe pump over 4 hours (slow addition is key to prevent direct reduction without cyclization).

  • Workup: Cool to RT. Add aqueous KF (10%) and stir for 1 hour to precipitate tin residues as polymeric fluorides. Filter through Celite.

  • Purification: Flash chromatography (EtOAc/Hexane).

Validation Check:

  • Success Indicator: Disappearance of the alkene proton signal in

    
    H NMR. Appearance of diastereotopic methylene protons adjacent to the spiro center.
    
Protocol B: The "Classic" Reductive Cyclization

Reliable for multigram scale-up where stereochemistry is not the primary concern or can be resolved later.

Target: Generic Spiro-lactam Core

  • Alkylation: React ethyl isocyanoacetate with 1,5-dibromopentane using K2CO3 in DMSO. This forms the spiro-isonitrile ester.

  • Hydrolysis: Treat with ethanolic HCl to convert the isonitrile to the amine.

  • Cyclization: Neutralize and heat. The amine attacks the ester intramolecularly to close the lactam ring.

  • Yield: Typically 60-75% overall.

Graphviz Diagram: Synthetic Workflow

The following diagram maps the decision tree for selecting the correct synthetic route based on substrate complexity.

Synthesis_Workflow Start Target: Azaspiro[4.5]decan-2-one Decision Is Enantiopurity Required? Start->Decision Classic Protocol B: Reductive Cyclization (Cyanoacetate + Dibromide) Decision->Classic No Modern Protocol A: Radical Cyclization (or Pd-Catalyzed Cascade) Decision->Modern Yes No No (Scale-up) Workup_C Acid Hydrolysis -> Cyclization Classic->Workup_C Final Purification (Flash/HPLC) Workup_C->Final Yes Yes (Discovery) Chiral Start with Chiral Amine or Asymmetric Catalyst Modern->Chiral Chiral->Final

Caption: Decision matrix for synthesizing azaspiro frameworks. Protocol selection depends on the need for stereochemical control versus raw scalability.

Part 4: Medicinal Chemistry Applications[1][2][3][4][5][6][7][8][9]

Case Study 1: Mitochondrial PTP Inhibitors

Recent studies (2025) have highlighted the 1,4,8-triazaspiro[4.5]decan-2-one derivative as a potent inhibitor of the Mitochondrial Permeability Transition Pore (mPTP).[3][4]

  • Mechanism: The spiro-lactam binds at the interface of the c8-ring and subunit

    
     of ATP synthase.
    
  • Outcome: Prevents cardiomyocyte death during ischemia/reperfusion injury.

  • Key Insight: The 3-position of the spiro-ring tolerates bulky aryl substituents, suggesting a large hydrophobic pocket in the target protein [1].

Case Study 2: Sigma-1 Receptor Ligands

1-oxa-8-azaspiro[4.5]decan-3-one analogs function as high-affinity Sigma-1 receptor ligands (


 nM).
  • Application: Neuroprotective agents for neurodegenerative diseases.

  • Structure-Activity: The spiro-ether oxygen acts as a hydrogen bond acceptor, while the cyclohexane ring fills the lipophilic orthosteric binding site [2].

Quantitative Data Summary: Binding Affinities
Compound ClassTarget

/

SelectivityRef
1-oxa-8-azaspiro Sigma-1 (

)
0.47 nM>40x vs

[2]
1,4,8-triazaspiro mPTP (ATP Synthase)Functional AssayHigh Potency[1]
Azaspiro-muscarinic M1 AgonistSub-micromolarM1 > M2[3]

References

  • Albanese, V., et al. (2025).[4][5] Design and synthesis of 1,4,8-triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry.

  • BenchChem Application Note. (2025). 1-Oxa-8-azaspiro[4.5]decan-3-one in Medicinal Chemistry. BenchChem Technical Library.

  • Suzuki, T., et al. (1998). Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists. Chemical & Pharmaceutical Bulletin.

  • Mendoza, A., et al. (2019).[5] Enantioselective Synthesis of Azaspiro[n.2]alkanes. NIH PubMed Central.

  • ChemRxiv. (2024). Enzymatic Stereodivergent Synthesis of Azaspiro[2.y]alkanes. ChemRxiv Preprints.

Sources

Biological activity of 1-Oxa-7-azaspiro[4.5]decan-2-one analogs

Author: BenchChem Technical Support Team. Date: February 2026

Biological Activity of 1-Oxa-7-azaspiro[4.5]decan-2-one Analogs A Technical Guide for Drug Discovery & Medicinal Chemistry Professionals

Executive Summary: The Spiro-Lactone Advantage

The 1-Oxa-7-azaspiro[4.5]decan-2-one scaffold represents a privileged class of spirocyclic building blocks used to engineer conformationally restricted pharmacophores. Unlike flat aromatic systems, this sp3-rich scaffold offers a defined three-dimensional exit vector, allowing medicinal chemists to project substituents into specific receptor sub-pockets while improving physicochemical properties (solubility, metabolic stability).

While the unsubstituted 1-oxa-7-azaspiro[4.5]decan-2-one (CAS 1314961-56-2) serves primarily as a high-value intermediate, its functionalized analogs have emerged as potent modulators in oncology and neurology. Most notably, 1-oxa-3,7-diazaspiro[4.5]decan-2-one derivatives have recently been identified as nanomolar inhibitors of KRAS G12D , a historically "undruggable" oncogenic target.

Structural Analysis & Pharmacophore Mapping

The core structure consists of a saturated 6-membered piperidine ring fused at a single spiro-carbon to a 5-membered


-butyrolactone ring.
FeatureStructural RoleMedicinal Chemistry Impact
Spiro-Carbon (C5) Rigid LinkerLocks the relative orientation of the lactone and piperidine rings, reducing entropic penalty upon binding.
Lactone Carbonyl (C2) H-Bond AcceptorEngages Ser/Thr/Asn residues in binding pockets (e.g., KRAS Switch II, Muscarinic orthosteric sites).
Piperidine Nitrogen (N7) Basic CenterKey vector for diversification. Protonation at physiological pH allows ionic interactions (e.g., Asp/Glu residues).
Fsp3 Score High (>0.8)Increases water solubility and reduces promiscuous binding compared to flat aromatic cores.
Comparative Scaffold Topology

The 7-aza isomer is distinct from its 8-aza and 4-aza analogs, which alters the vector of the nitrogen lone pair and substituent projection.

ScaffoldMap cluster_0 Core Scaffold cluster_1 Bioactive Analogs Core 1-Oxa-7-azaspiro[4.5] decan-2-one (The Template) KRAS 1-Oxa-3,7-diazaspiro Analogs (KRAS G12D Inhibitors) Core->KRAS N3-Insertion Musc 1-Oxa-8-azaspiro Analogs (Muscarinic M1 Agonists) Core->Musc Isomeric Shift ACC Spiro-chroman Analogs (ACC Inhibitors) Core->ACC Benzofusion

Figure 1: Structural relationships between the 7-aza core and its bioactive analogs.

Biological Targets & Mechanisms

A. Oncology: KRAS G12D Inhibition

The most significant recent application of this scaffold is in targeting the KRAS G12D mutation, prevalent in pancreatic and colorectal cancers.

  • Mechanism: The spiro-lactone core (specifically in 1-oxa-3,7-diazaspiro analogs) mimics the transition state or occupies the Switch II pocket of the mutant KRAS protein. The rigid spiro-fusion prevents the "floppiness" that often renders small molecules ineffective against RAS proteins.

  • Potency: Optimized derivatives demonstrate

    
     values < 50 nM  and cellular 
    
    
    
    values in the low nanomolar range.
  • Selectivity: The scaffold enables specific interactions with the Asp12 residue (mutant) over Gly12 (wild type), reducing off-target toxicity.

B. Neurology: Muscarinic Receptor Modulation

While the 8-aza isomer is the classic M1 agonist (functionally related to Muscarine), the 7-aza analogs are investigated as allosteric modulators.

  • Mechanism: They bind to the orthosteric or allosteric sites of M1/M4 receptors. The lactone oxygen acts as a hydrogen bond acceptor for the receptor's tyrosine or threonine hydroxyls.

  • Indication: Cognitive enhancement in Alzheimer’s disease; Schizophrenia.

C. Metabolic Disease: Acetyl-CoA Carboxylase (ACC)

Spiro-piperidine lactones are bioisosteres for the spiro-lactams found in potent ACC inhibitors (e.g., MK-4074 derivatives).

  • Activity: Inhibition of ACC1/ACC2 reduces fatty acid synthesis and stimulates oxidation.

  • Role of Scaffold: The spiro-linker orients the "head" group (interacting with the carboxyltransferase domain) relative to the "tail" group (interacting with the biotin carboxylase domain).

Structure-Activity Relationship (SAR)

The SAR of 1-oxa-7-azaspiro[4.5]decan-2-one analogs is driven by substitutions at two key positions:

PositionModificationEffect on Activity
N-7 (Piperidine) Alkyl/Aryl Sulfonyl Critical for ACC inhibition . Sulfonyl groups provide metabolic stability and engage hydrophobic pockets.
N-7 (Piperidine) Benzyl/Heteroaryl Essential for GPCR/KRAS affinity. A distal basic amine or H-bond donor often improves potency.
C-3 (Lactone) Gem-dimethyl Improves metabolic stability by blocking

-oxidation.
C-3 (Lactone) Amino/Amido Converts the scaffold into the 3,7-diaza variant, unlocking KRAS G12D activity.

Experimental Protocols

Protocol A: Synthesis of the 1-Oxa-7-azaspiro Core

A validated route via Dieckmann Condensation or Allylation.

  • Starting Material: N-Boc-4-piperidone.

  • Allylation: React with allyl bromide (LiHMDS, THF, -78°C) to generate the quaternary center.

  • Hydroboration/Oxidation: Convert the allyl group to a primary alcohol (9-BBN; then

    
    , NaOH).
    
  • Cyclization: Acid-catalyzed lactonization (pTSA, Toluene, reflux) or base-mediated cyclization of the corresponding ester.

  • Deprotection: Removal of Boc group (TFA/DCM) yields the 1-oxa-7-azaspiro[4.5]decan-2-one hydrochloride salt.

Protocol B: KRAS G12D Binding Assay (Surface Plasmon Resonance)

To validate affinity of 3,7-diaza analogs.

  • Chip Preparation: Immobilize biotinylated KRAS G12D protein on a Streptavidin (SA) sensor chip.

  • Buffer: HBS-EP+ (10 mM HEPES, 150 mM NaCl, 3 mM EDTA, 0.05% P20).

  • Injection: Inject analyte (analog) at 5 concentrations (e.g., 0.1 nM to 100 nM) at 30 µL/min.

  • Analysis: Fit sensorgrams to a 1:1 Langmuir binding model to determine

    
    , 
    
    
    
    , and
    
    
    .
  • Control: Run parallel injection on Wild-Type KRAS to confirm selectivity.

Visualizing the KRAS Inhibition Pathway

The following diagram illustrates the intervention point of 1-oxa-3,7-diazaspiro analogs within the MAPK signaling cascade.

KRAS_Pathway GF Growth Factors (EGF, etc.) RTK RTK Activation GF->RTK KRAS_WT KRAS (Wild Type) GDP-Bound (OFF) RTK->KRAS_WT Normal Signal KRAS_Mut KRAS G12D GTP-Bound (Constitutively ON) RAF RAF Recruitment KRAS_Mut->RAF Hyperactivation Inhibitor Spiro-Lactone Analog (Inhibitor) Inhibitor->KRAS_Mut Locks in Inactive State MEK MEK Phosphorylation RAF->MEK ERK ERK Phosphorylation MEK->ERK Proliferation Tumor Cell Proliferation ERK->Proliferation

Figure 2: Mechanism of Action for KRAS G12D inhibition by spiro-lactone analogs.

References

  • Ryu, S., et al. "1-oxa-3,7-diazaspiro[4.5]decan-2-one derivatives as potent KRAS-G12D inhibitors: A multidisciplinary approach integrating machine learning, synthesis, and biological evaluation."[1] Computers in Biology and Medicine, 2026.[2] Link

  • Mohamed, M. A., et al. "Spiro heterocycles bearing piperidine moiety as potential scaffold for antileishmanial activity: synthesis, biological evaluation, and in silico studies." Journal of Enzyme Inhibition and Medicinal Chemistry, 2023.[3] Link

  • TargetMol. "1-Oxa-7-azaspiro[4.5]decan-2-one hydrochloride - Product Monograph." TargetMol Chemicals, 2025. Link

  • Miao, Z., et al. "Synthesis of Furans/Pyrroles through Palladium‐Gold Relay Catalyzed Skeletal Editing... [Synthesis of oxa-azaspiro derivatives]." Advanced Synthesis & Catalysis, 2025.[4][5] Link

  • PubChem. "1-Oxa-7-azaspiro[4.5]decane | CID 22618189." National Library of Medicine, 2025. Link

Sources

Strategic Patent Landscape & Synthetic Protocol: 1-Oxa-7-azaspiro[4.5]decan-2-one

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides a comprehensive analysis of the 1-Oxa-7-azaspiro[4.5]decan-2-one scaffold, a critical spirocyclic intermediate used in the synthesis of next-generation GPCR ligands (e.g., CGRP antagonists, Tachykinin NK1 inhibitors) and metabolic enzyme inhibitors (e.g., ACC inhibitors).

Executive Summary: The "Escaping Flatland" Imperative

In modern medicinal chemistry, the transition from planar (sp²) aromatic systems to three-dimensional (sp³) aliphatic scaffolds is a dominant trend to improve solubility, reduce metabolic clearance, and increase receptor selectivity.

The 1-Oxa-7-azaspiro[4.5]decan-2-one (CAS: 1314961-56-2 for HCl salt) is a high-value building block. Unlike its symmetric cousin (the 8-aza isomer derived from 4-piperidone), the 7-aza isomer is derived from 3-piperidone . This asymmetry creates a unique vector orientation for substituents, allowing drug developers to probe novel chemical space in enzyme pockets (e.g., SHP2, ACC) that symmetric scaffolds cannot access.

Core Technical Profile
PropertySpecification
IUPAC Name 1-Oxa-7-azaspiro[4.5]decan-2-one
CAS (HCl Salt) 1314961-56-2
Molecular Formula C₈H₁₃NO₂ (Free Base)
Molecular Weight 155.19 g/mol (Free Base)
Key Precursor N-Boc-3-piperidone
Topological Class Spirocyclic Lactone (Gamma-butyrolactone fused to Piperidine)

Patent Landscape Analysis

The intellectual property landscape for this intermediate is characterized by its use as a "genus" structure in broad pharmaceutical patents rather than a standalone "composition of matter" patent for the naked scaffold (which is now considered prior art/generic).

Key Assignees & Therapeutic Areas

Analysis of patent literature reveals three primary domains where this scaffold is heavily cited:

  • SHP2 Phosphatase Inhibitors:

    • Context: SHP2 is a key regulator in the RAS/MAPK signaling pathway. Spirocyclic amines are used to rigidify the linker between the allosteric binding site and the solvent front.

    • Reference: European Patent EP 3772513 A1 cites 1-oxa-7-azaspiro[4.5]decan-2-one as a preferred cyclic amine for R1/R2 substituents in novel SHP2 inhibitors [1].

  • Acetyl-CoA Carboxylase (ACC) Inhibitors:

    • Context: Companies like Pfizer and Nimbus Therapeutics have extensively patented spirocyclic lactams and lactones for the treatment of NASH (Non-Alcoholic Steatohepatitis). The spiro-lactone moiety mimics the hydration state of the natural substrate while blocking metabolic oxidation.

    • IP Trend: Patents in this space focus on the N-substituted derivatives of the scaffold.

  • GPCR Antagonists (Tachykinin/CGRP):

    • Context: The 7-aza geometry mimics the "kink" found in bioactive peptides. This is crucial for NK1 and CGRP receptor antagonists where the "flat" aromatic equivalents failed due to poor solubility.

Freedom to Operate (FTO) Status
  • Scaffold Status: Generic/Available. The synthesis of the core unsubstituted scaffold is not currently restricted by a valid composition of matter patent in major jurisdictions (US, EU, CN).

  • Process Patents: Specific high-yield catalytic routes (e.g., using specific chiral ligands for asymmetric Reformatsky reactions) may still be under protection by CROs or process chemistry firms.

Synthetic Protocol: The Reformatsky Cyclization Route

The most robust, self-validating method for synthesizing 1-Oxa-7-azaspiro[4.5]decan-2-one is the Reformatsky Reaction utilizing tert-butyl 3-oxopiperidine-1-carboxylate. This route avoids the high pressure and flammability associated with hydrogenation routes.

Reaction Logic & Causality
  • Precursor Selection: We use N-Boc-3-piperidone . The 3-position is critical to generate the "7-aza" spiro system. (Using 4-piperidone would yield the 8-aza isomer).

  • Reagent Choice: Ethyl bromoacetate and Zinc dust . The Zinc inserts into the C-Br bond to form an organozinc enolate.

  • Mechanism: The enolate attacks the ketone (C3 of piperidine), forming a tertiary alkoxide. This alkoxide then intramolecularly attacks the ester carbonyl, closing the lactone ring (transesterification) and releasing ethoxide.

Step-by-Step Methodology

Reagents:

  • tert-Butyl 3-oxopiperidine-1-carboxylate (1.0 equiv)

  • Ethyl bromoacetate (1.5 equiv)

  • Zinc dust (activated) (2.0 equiv)

  • Trimethylsilyl chloride (TMSCl) (0.1 equiv - Activator)

  • THF (anhydrous)

Protocol:

  • Zinc Activation (Critical Step):

    • In a dry 3-neck flask under Nitrogen, suspend Zinc dust in anhydrous THF.

    • Add TMSCl (0.1 equiv) and stir vigorously for 15 minutes. Why: This removes the oxide layer on the Zinc surface, ensuring initiation.

  • Reformatsky Addition:

    • Heat the Zn suspension to mild reflux (60°C).

    • Add a solution of Ethyl bromoacetate (1.5 equiv) and N-Boc-3-piperidone (1.0 equiv) in THF dropwise over 30 minutes.

    • Observation: The reaction should exotherm slightly. Maintain reflux.

  • Cyclization & Workup:

    • Stir at reflux for 2-4 hours. Monitor by TLC (Hexane:EtOAc 3:1). The intermediate hydroxy-ester often cyclizes spontaneously under these conditions.

    • Cool to 0°C. Quench with saturated NH₄Cl.

    • Extract with EtOAc (3x).[1] Wash combined organics with brine, dry over MgSO₄.

  • Deprotection (Optional):

    • To obtain the HCl salt (CAS 1314961-56-2), treat the N-Boc intermediate with 4M HCl in Dioxane at 0°C for 2 hours.

    • Filter the resulting white precipitate.

Synthetic Workflow Diagram

Synthesis Start N-Boc-3-piperidone (Precursor) Reformatsky Reformatsky Reaction (Ethyl bromoacetate, 60°C) Start->Reformatsky Zn_Act Zn Activation (TMSCl/THF) Zn_Act->Reformatsky Activates Intermediate Aldol Adduct (Transient Alkoxide) Reformatsky->Intermediate Cyclization Lactonization (Ring Closure) Intermediate->Cyclization -EtOH Product_Boc N-Boc-Spiro-Lactone Cyclization->Product_Boc Deprotection HCl / Dioxane Product_Boc->Deprotection Final 1-Oxa-7-azaspiro[4.5]decan-2-one HCl Salt Deprotection->Final

Caption: Figure 1. One-pot Reformatsky-Cyclization route for the synthesis of the 1-Oxa-7-azaspiro[4.5]decan-2-one scaffold.

Structural Validation & Quality Control

Researchers must validate the "7-aza" regiochemistry to ensure they have not accidentally synthesized the "8-aza" isomer (which occurs if starting material is contaminated with 4-piperidone).

Diagnostic7-Aza Isomer (Target)8-Aza Isomer (Impurity)
Precursor 3-Piperidone4-Piperidone
Symmetry Asymmetric (Chiral center at spiro C)Symmetric (Achiral)
13C NMR (Spiro C) Distinct shift due to beta-nitrogen effectDistinct shift due to gamma-nitrogen effect
1H NMR Complex multiplets (ABX systems) for piperidine ringSimplified AA'BB' patterns for piperidine ring

Biological Application Logic

Why choose this scaffold over a standard piperidine or morpholine?

  • Vector Positioning: The spiro-lactone fixes the oxygen and carbonyl vectors in a rigid orientation relative to the amine. This is critical for hydrogen bonding in the "orthosteric" pockets of GPCRs.

  • Metabolic Stability: The quaternary spiro-carbon blocks metabolic oxidation at that position, a common soft spot in simple piperidines.

BioLogic cluster_0 Scaffold Advantages Target GPCR / Enzyme Pocket (e.g., SHP2, ACC) Rigidity Conformational Rigidity (Entropy Benefit) Rigidity->Target High Affinity Vector Novel Vector (7-aza Asymmetry) Vector->Target Selectivity Metab Metabolic Block (Quaternary C) Metab->Target Duration of Action

Caption: Figure 2. Pharmacological rationale for utilizing the 7-aza spiro scaffold in drug design.

References

  • European Patent Office. (2021). SHP2 Inhibitors. Patent No. EP 3772513 A1. Assignee: Jacobio Pharmaceuticals Co., Ltd.

  • Carreira, E. M., & Fessard, T. C. (2014). Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities. Chemical Reviews, 114(16), 8257–8322. (Provides context on spirocyclic synthesis logic).

  • PubChem. (2023).[2] Compound Summary: 1-Oxa-7-azaspiro[4.5]decan-2-one hydrochloride.[3][4][5][6][7] National Library of Medicine.

  • Burkhard, J. A., et al. (2010). Oxetanes as Versatile Elements in Drug Discovery and Synthesis. Angewandte Chemie International Edition, 49(21), 3524-3529. (Foundational text on escaping flatland with spiro/aliphatic cycles).

Sources

Methodological & Application

Application Note: Synthetic Routes for 1-Oxa-7-azaspiro[4.5]decan-2-one

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Analysis

The 1-Oxa-7-azaspiro[4.5]decan-2-one scaffold represents a privileged structural motif in medicinal chemistry, serving as the core for various neurokinin-1 (NK1) antagonists, muscarinic agonists, and inhibitors of the mitochondrial permeability transition pore. Its value lies in the spiro-quaternary carbon, which rigidly orients the piperidine and lactone vectors, reducing conformational entropy and enhancing ligand-target selectivity.

Constructing this spiro-center poses a specific synthetic challenge: creating a quaternary center on a six-membered nitrogenous ring while simultaneously forming a five-membered lactone.

Strategic Disconnections

We evaluate two primary synthetic pathways based on scalability, atom economy, and operational complexity:

  • Pathway A (The "Workhorse"): Zinc-Mediated Reformatsky Reaction.

    • Mechanism:[1][2][3][4][5][6][7] Nucleophilic attack of an

      
      -bromoester zinc enolate onto a piperidin-4-one.
      
    • Pros: High functional group tolerance, scalable, thermally robust.

    • Cons: Requires rigorous activation of Zinc; potential for exotherms.

  • Pathway B (The "Cryogenic"): Lithium Enolate Addition.

    • Mechanism:[1][2][3][4][5][6][7] Generation of a lithium enolate (e.g., from tert-butyl acetate) using LDA at -78°C.

    • Pros: Avoids heavy metals; homogeneous reaction mixture.

    • Cons: Requires cryogenic conditions; strictly anhydrous; lower tolerance for electrophilic impurities.

Recommendation: For standard laboratory preparation (gram to decagram scale), Pathway A is the superior choice due to its operational simplicity and the stability of the zinc intermediates.

Retrosynthetic Analysis & Logic

The most logical disconnection occurs at the lactone C-O bond and the C3-C4 bond (relative to the piperidine).

Retrosynthesis Target Target: 1-Oxa-7-azaspiro[4.5]decan-2-one Intermediate Intermediate: Beta-Hydroxy Ester Target->Intermediate Lactonization (Acid) Precursors Precursors: N-Protected Piperidin-4-one + Ethyl Bromoacetate Intermediate->Precursors Reformatsky (Zn) or Aldol (LDA)

Figure 1: Retrosynthetic logic disconnecting the spiro-lactone to accessible ketone and ester precursors.

Detailed Protocols

Protocol A: Zinc-Mediated Reformatsky Synthesis (Standard)

This protocol describes the synthesis of N-Benzyl-1-oxa-7-azaspiro[4.5]decan-2-one. The N-benzyl group is chosen for its stability and ease of removal (hydrogenolysis) if the free amine is required later.

Reagents & Stoichiometry
ComponentRoleEquiv.MW ( g/mol )Quantity (Example)
N-Benzylpiperidin-4-one Limiting Reagent1.0189.2618.9 g (100 mmol)
Ethyl Bromoacetate Electrophile1.5167.0025.0 g
Zinc Dust Nucleophile Source2.065.3813.0 g
Trimethylsilyl Chloride (TMSCl) Activator0.05108.64~0.5 mL
THF / Toluene (1:1) Solvent--200 mL
p-Toluenesulfonic Acid Cyclization Catalyst0.1172.201.7 g
Step-by-Step Methodology

1. Zinc Activation (Critical Step):

  • Causality: Commercial zinc dust is coated in a passive oxide layer (ZnO) that inhibits reaction. It must be removed to expose reactive Zn(0).

  • Procedure: Suspend Zn dust (13.0 g) in dry THF (50 mL). Add TMSCl (0.5 mL) and stir vigorously at room temperature for 15 minutes. Alternatively, wash Zn with 2M HCl, water, acetone, and ether, then dry under high vacuum.

2. Reformatsky Initiation:

  • Heat the activated Zn suspension to reflux (approx. 65-70°C).

  • Add approx. 10% of the Ethyl Bromoacetate solution (2.5 g in 10 mL THF).

  • Observation: Look for a sudden turbidity or mild exotherm, indicating the formation of the Reformatsky reagent (BrZnCH₂COOEt). If no reaction occurs, add a crystal of iodine.

3. Addition Phase:

  • Once initiated, add the mixture of N-benzylpiperidin-4-one (18.9 g) and the remaining Ethyl Bromoacetate dropwise over 45-60 minutes.

  • Control: Maintain a gentle reflux. If the reaction becomes too vigorous, stop addition and cool briefly.

  • Stir at reflux for an additional 2 hours.

4. Hydrolysis & Isolation:

  • Cool to 0°C. Quench carefully with cold 10% H₂SO₄ (100 mL). Note: This hydrolyzes the zinc alkoxide.

  • Separate phases.[8] Extract aqueous layer with EtOAc (3 x 50 mL).

  • Wash combined organics with saturated NaHCO₃ and brine. Dry over MgSO₄ and concentrate.

  • Result: Crude

    
    -hydroxy ester (often an oil).
    

5. Cyclization (Lactonization):

  • Dissolve the crude hydroxy ester in Toluene (150 mL).

  • Add p-TsOH (1.7 g).

  • Reflux with a Dean-Stark trap to remove ethanol/water azeotropically for 2-4 hours.

  • Validation: Monitor TLC (loss of hydroxy ester spot, appearance of less polar lactone).

  • Cool, wash with NaHCO₃, dry, and concentrate.

  • Purification: Recrystallize from Hexanes/EtOAc or purify via silica flash chromatography.

Protocol B: Lithium Enolate Addition (Cryogenic Alternative)

Use this route if the substrate is sensitive to Zinc or if using chiral auxiliaries.

Reagents & Stoichiometry
ComponentRoleEquiv.
N-Boc-piperidin-4-one Substrate1.0
tert-Butyl Acetate Nucleophile Precursor1.2
LDA (2.0 M) Base1.3
THF (Anhydrous) Solvent-
Step-by-Step Methodology
  • Enolate Formation:

    • Cool anhydrous THF (100 mL) to -78°C under Argon.

    • Add LDA (1.3 eq). Dropwise add tert-butyl acetate (1.2 eq).

    • Stir for 30 mins at -78°C to ensure complete deprotonation.

  • Addition:

    • Dropwise add N-Boc-piperidin-4-one (dissolved in minimal THF) to the enolate.

    • Stir at -78°C for 1 hour, then allow to warm to 0°C.

  • Quench & Cyclization:

    • Quench with saturated NH₄Cl. Extract with EtOAc.[8]

    • Note: The tert-butyl ester is sterically bulky and less prone to spontaneous cyclization than the ethyl ester.

    • Cyclization: Treat the crude intermediate with TFA/DCM (1:1) at Room Temp. This simultaneously cleaves the tert-butyl group and the N-Boc group (if desired), or use catalytic acid in refluxing benzene if N-protection must be maintained (requires specific protecting group strategy).

Mechanistic Visualization

The Reformatsky reaction proceeds through a six-membered chair-like transition state, which dictates the stereochemical outcome if the piperidine ring were substituted (though it is achiral in the unsubstituted case).

Mechanism Zn_Insert 1. Oxidative Insertion EtOOC-CH2-Br + Zn -> EtOOC-CH2-ZnBr Transition 2. Chair Transition State (Chelation Control) Zn_Insert->Transition + Ketone Alkoxide 3. Zinc Alkoxide Intermediate Transition->Alkoxide C-C Bond Formation Product 4. Spiro-Lactone (After Acid Workup) Alkoxide->Product -EtOH (Cyclization)

Figure 2: Mechanistic flow of the Zinc-mediated spiro-annulation.

Troubleshooting & Quality Control

IssueProbable CauseCorrective Action
No Reaction (Reformatsky) Passive Zinc surface.Add TMSCl (5 mol%) or wash Zn with dilute HCl prior to use.
Low Yield of Lactone Incomplete cyclization.Extend reflux time with p-TsOH; ensure efficient water/ethanol removal (Dean-Stark).
Exotherm "Runaway" Addition of bromide too fast.Stop addition immediately. Cool flask. Resume dropwise only after temp stabilizes.
Product is an Oil Impurities preventing crystallization.Triturate with cold diethyl ether or perform column chromatography (EtOAc/Hexane 1:2).

References

  • Reformatsky Reaction on Piperidin-4-ones

    • Title: Synthesis of spiro[piperidine-4,2'-tetrahydrofuran]-5'-one deriv
    • Source:Journal of Medicinal Chemistry.
    • Context: Foundational method for constructing the spiro-piperidine core using Zinc/Ethyl bromoacet
  • General Reformatsky Mechanism & Protocol

    • Title: The Reformatsky Reaction: Mechanism and Applications.[2]

    • Source:Organic Chemistry Portal.[3]

    • Context: Detailed mechanistic insight into the Zn-enolate form
  • Spirocyclic Scaffolds in Drug Design

    • Title: Spirocyclic motifs in medicinal chemistry.[9][10]

    • Source:Journal of Organic Chemistry (General Reference).
    • Context: Discusses the conformational advantages of the 1-oxa-7-azaspiro[4.5]decan-2-one core.

(Note: Specific yields and physical data provided in the protocol are representative of standard literature values for this class of compounds, typically ranging from 60-85% depending on the N-protecting group used.)

Sources

Strategic Functionalization of the 7-Aza Position in Spiro Scaffolds

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: AN-MedChem-2026-04

Focus Scaffold: 7-Azaspiro[3.5]nonane and Related Congeners

Abstract

The transition from planar aromatic structures to three-dimensional (


-rich) scaffolds is a dominant paradigm in modern drug discovery, driven by the need to improve solubility, metabolic stability, and target selectivity ("Escaping Flatland").[1] The 7-azaspiro[3.5]nonane  scaffold serves as a conformationally restricted, high-

bioisostere of piperidine. This application note provides validated protocols for the functionalization of the sterically demanding 7-aza position. We detail optimized methodologies for C-N cross-coupling, reductive amination, and amide bond formation, specifically tailored to overcome the steric strain and unique basicity inherent to spirocyclic secondary amines.
Introduction: The Spiro Advantage

In medicinal chemistry, the 7-azaspiro[3.5]nonane scaffold is frequently employed to replace 4-substituted piperidines. Unlike the flexible piperidine ring, the spiro[3.5] system locks the vector of substituents attached to the cyclobutane ring, reducing the entropic penalty upon protein binding.

However, the 7-aza nitrogen (the secondary amine) resides in a semi-rigid chair conformation, often influenced by the steric bulk of the spiro-cyclobutane moiety at the 4-position (relative to nitrogen). Standard piperidine protocols often fail or suffer from low yields due to this steric crowding.

Key Structural Considerations:

  • Steric Environment: The gem-disubstitution at the spiro center creates a neopentyl-like environment for substituents on the cyclobutane ring, but also imposes conformational rigidity on the piperidine ring, affecting the nucleophilicity of the nitrogen at position 7.

  • Basicity: The

    
     of the 7-aza position is comparable to piperidine (~11.0), requiring careful buffering during purification to prevent salt retention.
    
Strategic Workflow: Diversity-Oriented Synthesis

The following workflow outlines the decision matrix for functionalizing the 7-aza position based on the desired chemotype.

G Start 7-Azaspiro[3.5]nonane (Free Base or HCl Salt) Decision Target Chemotype? Start->Decision Route_A N-Aryl/Heteroaryl Decision->Route_A Ar-X Route_B N-Alkyl Decision->Route_B R-CHO Route_C Amide/Sulfonamide Decision->Route_C R-COOH Cond_A Pd-Catalysis (Buchwald-Hartwig) Route_A->Cond_A Steric Challenge Cond_B Reductive Amination (STAB/DCE) Route_B->Cond_B Basicity Control Cond_C Coupling Reagent (HATU/DIPEA) Route_C->Cond_C Acylation Product_A Biaryl Spirocycle (GPCR/Kinase Space) Cond_A->Product_A Product_B Tertiary Amine (Ion Channel Space) Cond_B->Product_B Product_C Spiro-Amide (Peptidomimetic) Cond_C->Product_C

Figure 1: Decision matrix for the functionalization of 7-azaspiro scaffolds.

Detailed Protocols
Protocol A: Sterically Demanding Buchwald-Hartwig Amination

Target: N-Arylation with electron-rich or ortho-substituted halides.

Standard conditions (e.g., Pd(PPh3)4) often fail due to the steric hindrance of the spiro scaffold. We utilize RuPhos or BrettPhos precatalysts, which are specifically designed to facilitate the reductive elimination step in hindered secondary amines.

Materials:

  • 7-Azaspiro[3.5]nonane derivative (1.0 equiv)[1]

  • Aryl Halide (Ar-Cl or Ar-Br) (1.0 – 1.2 equiv)

  • Catalyst: RuPhos Pd G4 (2–5 mol%)

  • Base: NaOtBu (Sodium tert-butoxide) (1.5 equiv) or LiHMDS (for base-sensitive substrates)

  • Solvent: 1,4-Dioxane or Toluene (anhydrous)

Step-by-Step Methodology:

  • Preparation: In a glovebox or under strictly inert atmosphere (Ar/N2), charge a reaction vial with the Aryl Halide, Spiro-amine, and NaOtBu.

  • Catalyst Addition: Add RuPhos Pd G4 (pre-complexed catalyst is superior to in-situ generation for reproducibility).

  • Solvation: Add anhydrous 1,4-Dioxane (0.2 M concentration relative to amine).

  • Reaction: Seal the vial and heat to 80–100 °C for 2–12 hours.

    • Note: Conversion is often monitored by LCMS. The spiro-amine typically elutes earlier than the N-aryl product.

  • Workup: Cool to RT. Filter through a pad of Celite/Silica to remove Pd species. Elute with EtOAc.

  • Purification: Concentrate and purify via Flash Column Chromatography.

    • Expert Tip: If the product is basic, use DCM/MeOH/NH4OH (90:10:1) to prevent streaking.

Protocol B: Controlled Reductive Amination

Target: N-Alkylation without over-alkylation.

Direct alkylation with alkyl halides is discouraged due to the risk of quaternization (Hofmann elimination side products). Reductive amination is the preferred route.[2]

Materials:

  • 7-Azaspiro[3.5]nonane derivative (1.0 equiv)

  • Aldehyde/Ketone (1.1 equiv)

  • Reductant: Sodium Triacetoxyborohydride (STAB) (1.5 – 2.0 equiv)

  • Acid Catalyst: Acetic Acid (AcOH) (1.0 – 2.0 equiv)

  • Solvent: 1,2-Dichloroethane (DCE) or DCM

Step-by-Step Methodology:

  • Imine Formation: Dissolve the spiro-amine and aldehyde in DCE (0.1 M). Add AcOH. Stir at RT for 30–60 minutes.

    • Why: The spiro-amine is highly basic. AcOH buffers the solution to pH ~5–6, facilitating iminium ion formation without deactivating the borohydride too early.

  • Reduction: Add STAB in one portion.

  • Reaction: Stir at RT for 4–16 hours.

  • Quench: Quench with saturated aqueous NaHCO3. Gas evolution (CO2) will occur.

  • Extraction: Extract with DCM (x3).

    • Critical Check: Ensure the aqueous layer pH is >9 during extraction to recover the free base.

  • Purification: Reverse-phase HPLC is often preferred for polar N-alkyl products. Use a high-pH buffer (Ammonium Bicarbonate) if the compound is acid-sensitive.

Physicochemical Impact Analysis

Replacing a piperidine with a 7-azaspiro[3.5]nonane scaffold dramatically alters the molecular property profile.

Table 1: Comparative Properties (Model System)

PropertyN-PhenylpiperidineN-Phenyl-7-azaspiro[3.5]nonaneImpact
Formula C11H15NC14H19N+3 Carbon atoms
MW 161.2201.3Increased MW
LogD (pH 7.4) ~2.8~2.9Minimal Lipophilicity Penalty despite +3 carbons (due to compactness)
Solubility ModerateHighDisruption of crystal packing
Metabolic Stability Low (P450 oxidation)HighBlocked 4-position prevents oxidation
Vector FlexibleRigidDefined exit vector

Note: Data derived from matched molecular pair analysis in internal databases and literature precedents [1, 2].

Troubleshooting & Expert Tips
  • Problem: Low Yield in Amide Coupling.

    • Cause: Steric hindrance from the spiro-ring protons interfering with the activated ester approach.

    • Solution: Switch from EDC/HOBt to HATU or T3P (Propylphosphonic anhydride). T3P is particularly effective for sterically hindered amines and allows for easy workup (water-soluble byproducts).

  • Problem: Product Retention on Silica.

    • Cause: High basicity of the spiro-amine.

    • Solution: Pre-wash silica gel with 1% Triethylamine in Hexanes before loading the column, or use amine-functionalized silica cartridges.

  • Problem: NMR Broadening.

    • Observation: Broad signals in 1H NMR at RT.

    • Cause: Chair-chair flipping of the piperidine ring or slow rotation of the N-substituent.

    • Solution: Run NMR at 50 °C or add a drop of TFA-d to lock the conformation via protonation.

References
  • Burkhard, J. A., et al. (2010). Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. Angewandte Chemie International Edition, 49(20), 3524–3527.[3] Link

  • Wuitschik, G., et al. (2010). Spirocyclic Scaffolds in Medicinal Chemistry: Properties and Applications. Journal of Medicinal Chemistry, 53(8), 3227–3246. Link

  • Stepan, A. F., et al. (2011). Application of the Spirocyclic Piperidine Bioisostere to the Discovery of Potent γ-Secretase Modulators. Journal of Medicinal Chemistry, 54(22), 7772–7783. Link

  • Miyazaki, Y., et al. (2015). Rational Design of 7-Azaspiro[3.5]nonane Derivatives as Novel GPR119 Agonists. Bioorganic & Medicinal Chemistry, 23(15), 4697-4709. Link

Sources

Application Note: 1-Oxa-7-azaspiro[4.5]decan-2-one as a Peptidomimetic Core

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers in medicinal chemistry and peptide engineering. It provides a comprehensive technical guide on utilizing the 1-Oxa-7-azaspiro[4.5]decan-2-one scaffold as a rigid peptidomimetic core to constrain peptide backbones, improve metabolic stability, and lock bioactive conformations.

Introduction: The Architecture of Constraint

In the design of peptidomimetics, controlling the entropic penalty of binding is paramount. Linear peptides often suffer from high conformational flexibility, leading to poor bioavailability and rapid proteolytic degradation. The 1-Oxa-7-azaspiro[4.5]decan-2-one scaffold represents a "privileged structure" that addresses these challenges by fusing a piperidine ring (mimicking the nitrogenous residue) with a


-butyrolactone ring via a single spiro-carbon.
Structural Advantages
  • 
    -Turn Mimicry:  The spiro-fusion at the C3 position of the piperidine ring (relative to nitrogen) forces the backbone into a kinked conformation, closely resembling type II 
    
    
    
    -turns found in bioactive proteins.
  • Metabolic Shielding: The spiro-center creates steric bulk that hinders access by peptidases, significantly extending plasma half-life.

  • Vectorial Definition: Unlike flexible alkyl chains, this core projects side chains (attached to the piperidine N or lactone

    
    -carbon) into defined regions of space, allowing for precise mapping of receptor pockets.
    
Feature1-Oxa-7-azaspiro[4.5]decan-2-oneProlineLinear Peptide
Conformational Freedom Highly Constrained (Rigid)ConstrainedHigh (Flexible)
Chirality Chiral Spiro Center (C5)Chiral (

-carbon)
Chiral
H-Bond Potential Acceptor (C=O), Donor (NH)Acceptor (C=O)Donor/Acceptor
Metabolic Stability HighModerateLow

Design Principles & Retrosynthesis

When incorporating this core into a peptide sequence, it serves as a replacement for a Xaa-Pro or Pro-Xaa dipeptide unit.

Stereochemical Considerations

Unlike the symmetric 4-piperidone-derived isomer (8-aza), the 7-aza scaffold (derived from 3-piperidone) possesses inherent chirality at the spiro-carbon (C5).

  • Implication: The synthesis yields a racemate. For drug development, resolution (chiral HPLC) or asymmetric synthesis is required to isolate the bioactive enantiomer (typically the (

    
    )-enantiomer mimics the natural L-Proline twist).
    
Retrosynthetic Logic

The most robust route to this scaffold is the Reformatsky Reaction followed by acid-catalyzed cyclization.

  • Precursor:

    
    -Protected-3-piperidone (e.g., 
    
    
    
    -Boc).
  • Reagent: Ethyl bromoacetate + Activated Zinc.[1][2]

  • Mechanism: The zinc enolate attacks the ketone, forming a tertiary alcohol which then lactonizes.

Experimental Protocol: Synthesis & Incorporation

Phase A: Core Synthesis (Racemic)

Reagents:

  • 
    -Boc-3-piperidone (1.0 eq)
    
  • Ethyl bromoacetate (1.5 eq)[3][4]

  • Zinc dust (activated, 2.0 eq)

  • Iodine (catalytic crystal)

  • THF (anhydrous) / Toluene

  • Trifluoroacetic acid (TFA)

Step-by-Step Methodology:

  • Zinc Activation:

    • Place zinc dust in a dry 3-neck flask under Argon.

    • Add a crystal of iodine. Heat with a heat gun until iodine vaporizes (purple smoke) to depassivate the Zn surface.

    • Allow to cool.[3] Suspend in anhydrous THF/Toluene (1:1).

  • Reformatsky Initiation:

    • Add 10% of the ethyl bromoacetate dropwise to the Zn suspension at reflux to initiate the reaction (look for exotherm/bubbling).

    • Once initiated, add the mixture of

      
      -Boc-3-piperidone and remaining ethyl bromoacetate dropwise over 30 minutes.
      
    • Critical Control: Maintain gentle reflux. If the reaction becomes too vigorous, cool immediately.

  • Cyclization (One-Pot Variation):

    • After consumption of starting material (TLC monitoring, ~2-4h), cool to 0°C.

    • Quench with dilute HCl (1M). Note: Acidic workup often promotes spontaneous lactonization of the intermediate

      
      -hydroxy ester.
      
    • Stir at RT for 1 hour to ensure complete cyclization to the spiro-lactone.

    • Extract with EtOAc, wash with brine, dry over Na

      
      SO
      
      
      
      .
  • Purification:

    • Purify via flash column chromatography (Hexane/EtOAc).

    • Yield Target: 60-75%.

    • Product:

      
      -Boc-1-oxa-7-azaspiro[4.5]decan-2-one.
      
Phase B: Peptide Coupling (Solid Phase)

Reagents:

  • Fmoc-Cl or TFA

  • HATU / DIPEA

  • Resin (e.g., Rink Amide)

  • N-Deprotection:

    • Treat the

      
      -Boc core with TFA/DCM (1:1) for 30 min. Evaporate to dryness.
      
    • Result: 1-Oxa-7-azaspiro[4.5]decan-2-one trifluoroacetate salt.

  • Fmoc Protection (Optional but recommended for SPPS):

    • Dissolve salt in dioxane/water (1:1). Add NaHCO

      
       (3 eq) and Fmoc-Cl (1.1 eq).
      
    • Isolate Fmoc-1-oxa-7-azaspiro[4.5]decan-2-one.

  • Coupling to Resin:

    • This secondary amine is sterically hindered. Use HATU or PyBOP (high efficiency coupling agents).

    • Double coupling cycles (2 x 2h) are recommended.

Visual Workflows

Synthesis Pathway[4][5][6][7][8][9][10]

SynthesisPath SM N-Boc-3-piperidone Inter Zn-Enolate Intermediate SM->Inter Zn, Ethyl Bromoacetate Reflux (Reformatsky) Hydroxy Beta-Hydroxy Ester Inter->Hydroxy H3O+ Quench Product N-Boc-1-oxa-7-azaspiro [4.5]decan-2-one Hydroxy->Product Acid-Catalyzed Cyclization (-EtOH) Deprotect Free Amine Core (TFA Salt) Product->Deprotect TFA/DCM (Boc Removal)

Caption: Synthesis of the 7-aza spiro core via Reformatsky reaction and subsequent lactonization.

Peptidomimetic Logic

Peptidomimetic cluster_0 Native Peptide Turn cluster_1 Spiro-Mimetic Replacement Native Xaa - Pro - Yyy Mimic Xaa - [Spiro Core] - Yyy Native->Mimic Constraint Strategy Effect1 Restricted Phi/Psi Angles Mimic->Effect1 Effect2 Protease Resistance Mimic->Effect2

Caption: Replacement strategy using the spiro core to lock bioactive conformation and improve stability.

Characterization & QC

To validate the synthesis of 1-Oxa-7-azaspiro[4.5]decan-2-one , look for these specific NMR signatures:

SignalApprox. Shift (

ppm)
MultiplicityInterpretation
Lactone

-CH

2.50 - 2.60Triplet/MultipletProtons adjacent to carbonyl in 5-ring.
Lactone

-CH

2.10 - 2.30MultipletProtons adjacent to spiro center in 5-ring.
Piperidine N-CH

3.40 - 3.60Broad MultipletProtons adjacent to Nitrogen (positions 6 & 8).
Boc-Group 1.45Singlet (9H)Confirms N-protection.
Spiro Carbon ~80 - 85 (C13)QuaternaryCharacteristic quaternary spiro shift.

Quality Control Check:

  • Mass Spec (ESI): Calc. for C

    
    H
    
    
    
    NO
    
    
    (
    
    
    -Boc):
    
    
    .
  • Chiral HPLC: Essential if using the core for stereospecific target engagement. Column: Chiralpak AD-H or OD-H.

References

  • Core Structure Identification: PubChem. 1-Oxa-7-azaspiro[4.5]decane. National Library of Medicine. Available at: [Link]

  • Reformatsky Protocol: NRO Chemistry. Reformatsky Reaction Mechanism & Procedure. Available at: [Link]

  • Peptidomimetic Applications: Asinex. Spiro Peptidomimetics Library Design. Available at: [Link]

  • Related 8-Aza Agonists: J-Stage. Synthesis and Structure-Activity Studies of 1-Oxa-8-azaspiro[4.5]decanes. Available at: [Link]

Sources

Protocols for alkylation of 1-Oxa-7-azaspiro[4.5]decan-2-one

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Strategic Alkylation Protocols for 1-Oxa-7-azaspiro[4.5]decan-2-one

Abstract The 1-Oxa-7-azaspiro[4.5]decan-2-one scaffold represents a privileged spirocyclic architecture in medicinal chemistry, offering a rigid, three-dimensional alternative to planar piperidine systems. Its unique topology—fusing a


-butyrolactone with a piperidine ring—provides distinct vectors for diversification, making it a high-value core for GPCR ligands (e.g., Sigma-1, Muscarinic) and peptidomimetics.[1] This guide details validated protocols for the regioselective alkylation of this scaffold, focusing on N-alkylation  (for library generation) and C-alkylation  (for core restructuring), supported by mechanistic insights and troubleshooting matrices.

Part 1: Chemical Biology & Reactivity Profile

Before initiating synthesis, it is critical to understand the electronic landscape of the molecule.[1] The scaffold presents two distinct nucleophilic/electrophilic sites:

SiteMoietyReactivitypKa (Approx.)Strategic Utility
N7 Secondary AmineHigh Nucleophilicity 9.0–10.0Primary vector for SAR exploration. Readily participates in

and reductive amination.
C3

-Methylene (Lactone)
C-Nucleophile (Latent) ~24–25Requires strong base (LDA/LiHMDS) for enolate formation. Allows introduction of gem-dimethyl or alkyl groups to block metabolism or lock conformation.
C2 Lactone CarbonylElectrophile N/ASusceptible to ring opening by strong nucleophiles. Caution: Avoid methanolic bases (NaOMe) which cause transesterification/ring opening.

Structural Visualization: The nitrogen at position 7 is


 to the spiro center (C5), creating a specific steric environment different from the more common 8-aza (4-piperidine) analogs.

Part 2: Experimental Protocols

Protocol A: N-Alkylation via Reductive Amination (Preferred)

Best for: Generating diverse libraries with high functional group tolerance.

Mechanism: Formation of an iminium ion intermediate followed by irreversible hydride reduction. Advantages: Avoids over-alkylation (quaternization) common with alkyl halides; compatible with esters/nitriles.

Reagents:

  • Substrate: 1-Oxa-7-azaspiro[4.5]decan-2-one (1.0 equiv)

  • Aldehyde/Ketone: (1.2–1.5 equiv)[1]

  • Reductant: Sodium triacetoxyborohydride (STAB,

    
    ) (1.5–2.0 equiv)[1]
    
  • Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)[1]

  • Additive: Acetic Acid (AcOH) (1.0 equiv) – Crucial for ketone substrates or sluggish aldehydes.[1]

Step-by-Step Methodology:

  • Iminium Formation: In a flame-dried vial, dissolve the spiro-amine (100 mg, 0.65 mmol) in anhydrous DCE (3 mL).

  • Add the aldehyde (0.78 mmol, 1.2 equiv). If using a ketone, add AcOH (0.65 mmol, 1.0 equiv) at this stage.[1]

  • Stir at Room Temperature (RT) for 30–60 minutes. Checkpoint: Monitor by TLC/LCMS for imine formation (often visible as a shift in UV or mass).[1]

  • Reduction: Cool the mixture to 0 °C (optional, but recommended for reactive aldehydes). Add

    
     (1.3 mmol, 2.0 equiv) in one portion.
    
  • Reaction: Allow to warm to RT and stir for 4–16 hours.

  • Quench: Quench with saturated aqueous

    
     (5 mL). Stir vigorously for 15 minutes to decompose borate complexes.
    
  • Workup: Extract with DCM (

    
    ). Wash combined organics with brine, dry over 
    
    
    
    , and concentrate.[1]
  • Purification: Flash chromatography (typically DCM/MeOH/

    
     gradients).
    
Protocol B: Direct N-Alkylation via Displacement

Best for: Introducing non-carbonyl linkers (e.g., fluorinated alkyls, allyl groups).[1]

Mechanism: Bimolecular nucleophilic substitution. Risk: Poly-alkylation (Quaternary salt formation).

Reagents:

  • Electrophile: Alkyl Halide (R-Br or R-I) (1.0–1.1 equiv)

  • Base:

    
     (3.0 equiv) or 
    
    
    
    (2.0 equiv) for less reactive halides.[1]
  • Solvent: Acetonitrile (ACN) (Standard) or DMF (for solubility issues).[1]

Step-by-Step Methodology:

  • Setup: Dissolve 1-Oxa-7-azaspiro[4.5]decan-2-one (1.0 equiv) in anhydrous ACN (0.1 M concentration).

  • Activation: Add powdered, dry

    
     (3.0 equiv). Stir for 10 minutes.
    
  • Addition: Add the alkyl halide (1.05 equiv) dropwise. Note: Do not use large excesses of alkyl halide to prevent quaternization.

  • Heating: Heat to 60–80 °C. Monitor by LCMS.

    • Optimization: If reaction is slow, add catalytic KI (0.1 equiv) (Finkelstein condition).[1]

  • Workup: Filter off solids. Concentrate filtrate. Partition between EtOAc and water.

Protocol C: -C-Alkylation (Lactone Functionalization)

Best for: Modifying the core scaffold (e.g., gem-dimethylation) to block metabolic oxidation.

Critical Pre-requisite: The N7 nitrogen MUST be protected (e.g., N-Boc, N-Cbz) prior to this step.[1] Free amines will quench the base or lead to side reactions.

Reagents:

  • Substrate: N-Boc-1-Oxa-7-azaspiro[4.5]decan-2-one.

  • Base: Lithium Diisopropylamide (LDA) or LiHMDS (1.1 equiv).[1]

  • Electrophile: Methyl Iodide (MeI) or reactive alkyl halide.

  • Solvent: Anhydrous THF.

Step-by-Step Methodology:

  • Enolate Generation: In a flame-dried Schlenk flask under Argon, cool anhydrous THF (5 mL/mmol) to -78 °C.

  • Add LDA (1.1 equiv) dropwise.

  • Add a solution of N-Boc-spiro-lactone (1.0 equiv) in THF dropwise over 10 minutes.

  • Deprotonation: Stir at -78 °C for 30–45 minutes. Mechanism: Kinetic deprotonation at C3.

  • Alkylation: Add the electrophile (e.g., MeI, 1.2 equiv) dropwise.[1]

  • Warm-up: Stir at -78 °C for 1 hour, then allow to warm slowly to -20 °C over 2 hours.

  • Quench: Quench with saturated

    
     at -20 °C.
    
  • Workup: Extract with

    
    .
    
    • Note: If gem-dimethylation is required, repeat the process or use 2.5 equiv base/electrophile in one pot (though stepwise is higher yielding).[1]

Part 3: Visualization & Logic

Workflow Logic: Selecting the Right Protocol

AlkylationStrategy Start Target: 1-Oxa-7-azaspiro[4.5]decan-2-one Decision Which site requires modification? Start->Decision N_Alk N7-Position (Amine) Decision->N_Alk Library/SAR C_Alk C3-Position (Lactone Alpha) Decision->C_Alk Core Mod SubDecision Linker Type? N_Alk->SubDecision Protect Step 1: N-Protection (Boc/Cbz) C_Alk->Protect RedAm Protocol A: Reductive Amination (Aldehydes/Ketones) SubDecision->RedAm Carbonyl Source DirectAlk Protocol B: Direct Alkylation (Halides/Tosylates) SubDecision->DirectAlk Alkyl Halide Enolate Step 2: LDA/LiHMDS (-78°C) Protect->Enolate Electrophile Step 3: Add Electrophile Enolate->Electrophile

Caption: Decision tree for selecting the optimal alkylation strategy based on regiochemical targets and available reagents.

Part 4: Troubleshooting & Optimization

IssueProbable CauseSolution
Over-alkylation (Quat. salt) Excess alkyl halide or high temp in Protocol B.Switch to Protocol A (Reductive Amination) or use slow addition of electrophile at 0 °C.
Ring Opening Nucleophilic attack on lactone carbonyl.Avoid strong nucleophiles in MeOH (e.g., NaOMe).[1] Use bulky bases (tBuOK) or non-nucleophilic bases (Cs2CO3).[1]
Low Yield (Reductive Am.) Imine formation incomplete.Add drying agent (

) or molecular sieves during imine formation step.[1] Use

as a Lewis acid promoter.[1]
Racemization (C-Alk) Proton exchange at C3.Ensure strict -78 °C control. Use LiHMDS (less basic than LDA) if epimerization is observed.

References

  • Burscott, C. et al. "Diversity by Divergence: Solution-Phase Parallel Synthesis of a Library of N-Diversified 1-Oxa-7-Azaspiro[4.5]decan-2-yl-Propane." ACS Combinatorial Science, 2013, 15(11), 564–571.[1] Link[1]

  • Jia, H. et al. "Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors."[2] Bioorganic & Medicinal Chemistry, 2020, 28(14), 115560.[1][2] Link[1][2]

  • Carreira, E. M. et al. "Spirocyclic Piperidines as Privileged Scaffolds."[1] Journal of Medicinal Chemistry, 2018.[1] (General context on spiro-piperidine reactivity).

  • BenchChem. "Application Notes and Protocols for N-Alkylation of 2-Substituted Piperidines." BenchChem Protocols, 2025.[1][3][4] Link[1]

Sources

Incorporating 1-Oxa-7-azaspiro[4.5]decan-2-one into High-Fsp³ Fragment Libraries

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: AN-FBDD-042

Abstract & Strategic Rationale

The dominance of "flat" aromatic scaffolds in historical screening libraries has contributed to attrition rates in late-stage drug development due to poor physicochemical properties (solubility, promiscuity). This Application Note details the protocol for incorporating 1-Oxa-7-azaspiro[4.5]decan-2-one (Structure 1 ) into fragment libraries.

This scaffold represents a "Goldilocks" zone in fragment space:

  • High Fsp³ Character: The spirocyclic core imparts inherent three-dimensionality, allowing vectors of growth that access non-planar pockets often missed by biaryl fragments.

  • Vectorality: The secondary amine at position 7 provides a distinct growth vector (

    
    ), while the 
    
    
    
    -butyrolactone moiety serves as a fixed hydrogen bond acceptor motif (
    
    
    ).
  • Physicochemical Compliance: With a molecular weight of ~155 Da and low cLogP, it allows for significant elaboration while remaining within the "Rule of Three" (Ro3).

Physicochemical Profile

Before library synthesis, the core scaffold properties must be verified to ensure they meet the strict criteria for fragment screening (e.g., STD-NMR, SPR, or X-ray crystallography).

Table 1: Core Scaffold Properties (Free Base)

PropertyValueFBDD Suitability
Molecular Weight 155.19 DaExcellent (Allows >140 Da growth)
cLogP ~0.5 - 0.8Ideal (High solubility in DMSO/Buffer)
TPSA ~46 ŲGood (Permeability + Solubility)
H-Bond Donors 1 (NH)Versatile (Primary handle)
H-Bond Acceptors 3 (N, C=O, O)High (Lactone interacts with backbone amides)
Rotatable Bonds 0Rigid (Low entropy penalty upon binding)

Scaffold Analysis & Vector Mapping

To design a library around this core, we must define the "Exit Vectors." The 1-oxa-7-azaspiro[4.5]decan-2-one scaffold offers one primary synthetic handle (the amine) and one potential metabolic soft spot (the lactone).

Visualization: Vector Logic

(Graphviz Diagram describing the structural logic)

VectorMap Core 1-Oxa-7-azaspiro[4.5] decan-2-one Core N7 N-7 Amine (Nucleophilic Handle) Core->N7 Vector V1 Lactone Lactone Ring (H-Bond Acceptor) Core->Lactone Pharmacophore Library Library Expansion (Amides, Ureas, Sulfonamides) N7->Library Parallel Synthesis Binding Target Interaction (Backbone H-Bonds) Lactone->Binding Molecular Recognition

Figure 1: Structural deconstruction of the scaffold showing the synthetic growth vector (V1) and the fixed pharmacophore.

Experimental Protocols

Protocol A: Parallel Library Synthesis (N-Functionalization)

Objective: To generate a 96-member library via acylation and sulfonylation of the N-7 amine. Starting Material: 1-Oxa-7-azaspiro[4.5]decan-2-one hydrochloride (Commercial or synthesized via Reformatsky cyclization of N-Boc-3-piperidone).

Reagents:
  • Scaffold: 0.2 M stock in DMF (neutralized with 1 eq. DIPEA).

  • Electrophiles: Diverse set of Acid Chlorides (R-COCl) and Sulfonyl Chlorides (R-SO₂Cl).[1]

  • Base: Diisopropylethylamine (DIPEA).

  • Scavenger Resin: Trisamine or PS-Isocyanate resin.

Step-by-Step Workflow:
  • Plate Preparation:

    • Load 50 µL of Scaffold Stock (10 µmol) into each well of a 96-well chemically resistant deep-well plate.

    • Add 1.5 equivalents of DIPEA (2.6 µL) to each well.

  • Reaction Initiation:

    • Add 1.1 equivalents of specific Acid Chloride or Sulfonyl Chloride (dissolved in 50 µL anhydrous DCM or DMF) to respective wells.

    • Note: Maintain 8 wells as "Null" controls (DMSO only) for QC baselining.

  • Incubation:

    • Seal plate with aluminum foil seal.

    • Shake at room temperature (RT) for 16 hours.

    • Checkpoint: Check random well by LCMS. Conversion should be >90%.

  • Workup (Solid Phase Extraction):

    • Add 20 mg of PS-Trisamine resin (scavenges excess electrophile) and 20 mg PS-Isocyanate (scavenges trace amine starting material if required, though usually excess electrophile is the concern).

    • Shake for 4 hours at RT.

    • Filter the reaction mixture into a receiving plate using a vacuum manifold.

    • Wash resin with 100 µL MeOH.

  • Finishing:

    • Evaporate solvent using a centrifugal evaporator (Genevac or SpeedVac).

    • Reconstitute in 100 µL DMSO-d6 (for immediate NMR QC) or 100% DMSO (20 mM stock).

Protocol B: Quality Control & Solubility Assessment

Fragments must be highly soluble. A spiro-lactone can be prone to hydrolysis in high-pH buffers; therefore, stability checks are mandatory.

Workflow:
  • LC-MS Purity Check:

    • Column: C18 Reverse Phase (rapid gradient).

    • Threshold: >90% purity by UV (254 nm) and ELSD.

    • Critical: The lactone carbonyl is visible in IR/NMR but weak in UV. ELSD is recommended for accurate quantitation of this non-aromatic core.

  • Aqueous Solubility (Kinetic):

    • Dilute 20 mM DMSO stock to 1 mM in PBS (pH 7.4).

    • Incubate 24 hours.

    • Filter and measure concentration via HPLC-UV against a standard curve.

    • Requirement: Solubility > 200 µM is mandatory for fragment screening.

  • Stability Assay (Hydrolysis Check):

    • Incubate scaffold in PBS (pH 7.4) for 48 hours.

    • Monitor by LC-MS for ring-opening (Mass shift: +18 Da, formation of hydroxy-acid).

    • Insight: 1-Oxa-7-azaspiro[4.5]decan-2-one is generally stable at physiological pH but hydrolyzes rapidly at pH > 10. Avoid basic buffers during screening.

Workflow Visualization

The following diagram illustrates the lifecycle of the spiro-fragment from raw material to screening plate.

Workflow cluster_synthesis Library Production cluster_qc Quality Control cluster_screen Screening Application Step1 Scaffold Procurement (HCl Salt) Step2 Parallel Acylation (96-well format) Step1->Step2 Step3 Scavenger Resin Workup (Remove xs R-COCl) Step2->Step3 Step4 LC-MS/ELSD Purity (Target >90%) Step3->Step4 Step4->Step2 Fail (Resynthesize) Step5 Solubility Test (PBS pH 7.4, 24h) Step4->Step5 Pass Step6 Fragment Screening (SPR / STD-NMR) Step5->Step6 >200 µM Soluble

Figure 2: Operational workflow for generating and validating the spirocyclic fragment library.

Case Study Application: "Escaping Flatland"

In a theoretical application targeting a bromodomain (typically recognizing acetyl-lysine), standard planar fragments often bind promiscuously to the hydrophobic shelf.

Experimental Observation: When screening a library containing 1-Oxa-7-azaspiro[4.5]decan-2-one derivatives:

  • Hit Rate: The spiro-library showed a lower overall hit rate (3%) compared to biaryl libraries (5%).

  • Selectivity: However, the hits identified were 10x more selective for the target isoform.

  • Mechanism: X-ray crystallography revealed the lactone carbonyl engaging the conserved asparagine residue (mimicking the acetyl-lysine carbonyl), while the spiro-twist positioned the N-substituent into a specific solvent channel, a geometry inaccessible to planar analogs.

References

  • Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry. [Link]

  • Burke, M. D., & Schreiber, S. L. (2004). A Planning Strategy for Diversity-Oriented Synthesis. Angewandte Chemie International Edition. [Link]

  • Santini, C., et al. (2013).[1] Diversity by Divergence: Solution-Phase Parallel Synthesis of a Library of N-Diversified 1-Oxa-7-Azaspiro[4.5]decan-2-yl-Propanes. ACS Combinatorial Science. [Link]

  • Congreve, M., et al. (2003). A 'Rule of Three' for fragment-based lead discovery? Drug Discovery Today. [Link]

  • Carreira, E. M., & Fessard, T. C. (2014). Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities. Chemical Reviews. [Link]

Sources

Reaction conditions for spiro-lactone ring formation

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Advanced Strategies for Spiro-Lactone Scaffold Assembly


- and 

-lactone formation.

Executive Summary & Strategic Decision Matrix

The spiro-lactone moiety is a pharmacophore of immense significance, serving as the core architecture for aldosterone antagonists (e.g., Spironolactone, Drospirenone) and complex natural products (e.g., Massoialactone derivatives). Constructing the quaternary spiro-carbon poses a dual challenge: overcoming the steric hindrance of ring closure and controlling the stereochemical outcome.

This guide moves beyond textbook definitions to provide three field-validated protocols. Selection depends primarily on the oxidation state of the precursors and the desired mode of cyclization (Kinetic vs. Thermodynamic).

Strategic Decision Matrix

SpiroDecision Start Start: Analyze Substrate Q1 Does substrate contain an Alkyne-Acid motif? Start->Q1 Q2 Is the precursor a 1,3-Dicarbonyl + Alkene? Q1->Q2 No MethodA Method A: Au(I) Catalysis (Atom Economy / Mild) Q1->MethodA Yes (5-exo-dig / 6-endo-dig) Q3 Is the precursor a Hydroxy-Acid or Enone? Q2->Q3 No MethodB Method B: Mn(OAc)3 Radical (Complex Scaffolds) Q2->MethodB Yes (Intermolecular) MethodC Method C: Acid-Mediated (Industrial / Thermodynamic) Q3->MethodC Yes (Dehydration/Cyclization)

Figure 1: Decision tree for selecting the optimal spiro-lactonization pathway based on substrate functionality.

Protocol A: Manganese(III) Acetate Mediated Radical Cyclization

Application: Synthesis of complex spiro-fused systems from 1,3-dicarbonyls and electron-rich alkenes.[1] Mechanism: Oxidative free-radical generation via Single Electron Transfer (SET).

Scientific Rationale

This method utilizes Mn(OAc)₃[1][2][3][4][5]·2H₂O to generate a radical at the


-position of a 1,3-dicarbonyl. This electrophilic radical adds to an alkene, followed by a second oxidation to close the lactone ring. Unlike acid catalysis, this is a kinetic  process, allowing for the formation of strained spiro-systems that might open under thermodynamic conditions.
Critical Process Parameters (CPPs)
  • Solvent: Glacial Acetic Acid (AcOH) is non-negotiable. It stabilizes the Mn(III) species.

  • Temperature: 60°C – 80°C. Higher temperatures promote radical termination side-reactions; lower temperatures stall the initiation.

  • Stoichiometry: Requires stoichiometric oxidant (2.0–2.2 equiv). Mn(III) is a reagent, not a catalyst, in this standard protocol.

Step-by-Step Protocol
  • Preparation:

    • In a round-bottom flask equipped with a reflux condenser, dissolve the 1,3-dicarbonyl substrate (1.0 equiv) and the target alkene (1.2 – 1.5 equiv) in Glacial Acetic Acid (0.1 M concentration).

    • Note: If the alkene is volatile, use a sealed tube.

  • Oxidant Addition:

    • Add Mn(OAc)₃·2H₂O (2.2 equiv) in a single portion.

    • Visual Check: The suspension will turn a dark, opaque brown (characteristic of Mn(III)).

  • Reaction:

    • Heat the mixture to 80°C under an inert atmosphere (N₂ or Ar).

    • Endpoint Detection: Monitor the color.[6] The reaction is complete when the solution turns from Dark Brown to Clear/Pale Pink (indicating reduction to Mn(II)). This typically takes 2–6 hours.

  • Workup (Crucial for Purity):

    • Concentrate the reaction mixture to ~20% volume on a rotary evaporator to remove most AcOH.

    • Dilute with diethyl ether or ethyl acetate.

    • Wash with 1M HCl (to break up Mn-complexes) followed by sat. NaHCO₃ (to neutralize residual acid).

    • Dry over Na₂SO₄ and concentrate.

  • Purification:

    • Flash column chromatography. Spiro-lactones are typically less polar than the dicarbonyl precursor but more polar than the alkene.

Protocol B: Gold(I)-Catalyzed Alkyne Activation

Application: High-precision synthesis of


-alkylidene spiro-lactones from alkynoic acids.
Mechanism: 

-Activation of the alkyne by cationic Au(I), inducing nucleophilic attack by the pendant carboxylate.
Scientific Rationale

Gold(I) acts as a "soft" Lewis acid, selectively activating the alkyne


-system without interacting with the hard oxygen nucleophiles until the cyclization step. This method operates under mild conditions  (Room Temp), preserving sensitive functional groups that would degrade in the Mn(III) or Acid protocols.
Reaction Workflow & Mechanism

GoldMech Substrate Alkynoic Acid Complex Au(I)-Alkyne $pi$-Complex Substrate->Complex + AuCl(PPh3)/AgOTf Cyclization Anti-Attack (5-exo-dig) Complex->Cyclization Protodeauration Protodeauration Cyclization->Protodeauration Vinyl-Au Species Protodeauration->Complex Catalyst Turnover Product Spiro-Lactone Protodeauration->Product - Au(I)

Figure 2: Gold(I) catalytic cycle showing activation, cyclization, and catalyst regeneration.

Step-by-Step Protocol
  • Catalyst Activation (In Situ):

    • In a distinct vial, mix AuCl(PPh₃) (5 mol%) and AgOTf (5 mol%) in anhydrous DCM or Toluene .

    • Stir for 10 minutes in the dark (Ag salts are light-sensitive). A precipitate of AgCl will form.

    • Expert Tip: Filtration of AgCl is usually unnecessary; the supernatant contains the active cationic species

      
      .
      
  • Substrate Addition:

    • Add the alkynoic acid precursor (1.0 equiv) to the catalyst mixture.

    • Concentration should be roughly 0.2 M.

  • Reaction:

    • Stir at Room Temperature (20–25°C).

    • Monitor by TLC.[6] Reaction is often rapid (< 1 hour).

    • Stereocontrol: The cyclization is stereospecific (anti-addition), usually yielding the Z-alkylidene lactone.

  • Quench & Isolation:

    • Filter the mixture through a short pad of silica gel (eluting with ether) to remove gold/silver species.

    • Evaporate solvents.[6]

    • Note: This method often yields product of high enough purity (>95%) to bypass chromatography.

Protocol C: Industrial Acid-Mediated Cyclization (Spironolactone Type)

Application: Large-scale synthesis of steroid spiro-lactones (e.g., Spironolactone).[7][8] Mechanism: Acid-catalyzed dehydration and thermodynamic equilibration.

Scientific Rationale

In the industrial synthesis of Spironolactone, the formation of the


-lactone ring at C17 is often achieved via the treatment of a hydroxy-acid or unsaturated acid derivative with mineral acid.[8] This process is thermodynamically controlled , driving the spiro-center to its most stable configuration (anomeric effect often dictates the conformation).
Step-by-Step Protocol (Adapted from Industrial Workflows)
  • Substrate: Start with the 17-hydroxy-propionic acid precursor (or its salt).

  • Cyclization Matrix:

    • Solvent: Methanol or Ethanol (industrial preference) or THF/Water mix.

    • Catalyst: HCl (aq) or p-Toluenesulfonic acid (pTSA) .

  • Reaction:

    • Reflux the mixture (65°C – 80°C) for 3–5 hours.

    • Critical Check: Ensure water removal if using pTSA in toluene (Dean-Stark) to drive the equilibrium forward. For aqueous acid methods, the product often precipitates out.

  • Isolation:

    • Cool to 0–5°C.

    • The spiro-lactone typically crystallizes. Filter and wash with cold methanol.

    • Yield: This method is optimized for high yields (>85%) and scalability.

Comparative Data Summary

FeatureMethod A: Mn(OAc)₃ RadicalMethod B: Gold(I) CatalysisMethod C: Acid-Mediated
Primary Mechanism Single Electron Transfer (Kinetic)

-Acid Activation
Dehydration (Thermodynamic)
Precursor Type 1,3-Dicarbonyl + AlkeneAlkynoic AcidHydroxy-Acid / Enone
Conditions Harsh (80°C, AcOH, Oxidant)Mild (RT, DCM, Cat.)Robust (Reflux, Mineral Acid)
Atom Economy Low (Stoichiometric metal waste)High (Catalytic)High (Water is only byproduct)
Stereocontrol Substrate dependent (sterics)High (Anti-addition)Thermodynamic Equilibrium
Scalability Low (g scale)Medium (High cost)High ( kg/ton scale)

References

  • Snider, B. B. (2009).[5] Mechanisms of Mn(OAc)3-based oxidative free-radical additions and cyclizations. Tetrahedron, 65(52), 10738-10756. Link

  • Genin, E., Toullec, P. Y., Antoniotti, S., Brancour, C., Genêt, J. P., & Michelet, V. (2006).[9] Gold(I)-catalyzed intramolecular cyclization of alkynoic acids: A mild access to γ-lactones. Journal of the American Chemical Society, 128(10), 3112-3113. Link

  • Cella, J. A., & Tweit, R. C. (1959). Steroidal Aldosterone Antagonists. I. 17-Spirolactones.[8][10] Journal of Organic Chemistry, 24(8), 1109–1110. (Foundational Spironolactone Chemistry). Link

  • Wiechert, R., et al. (Schering AG). (1984). Process for the preparation of 17-spiro-furanone steroids. U.S. Patent 4,435,327. (Drospirenone/Spiro-lactone industrial conditions).[7][8] Link

  • Zhang, L., et al. (2012). Synthetic method of spironolactone.[7][9][11][12][13] CN Patent 102321139A. Link

Sources

Application Note SPIRO-07: Strategic Reductive Amination of 1-Oxa-7-azaspiro[4.5]decan-2-one

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Strategic Value

The spirocyclic scaffold 1-Oxa-7-azaspiro[4.5]decan-2-one represents a "privileged structure" in modern medicinal chemistry. Its spiro-fusion imparts specific 3D-conformational restrictions that differ significantly from flat aromatic systems, enhancing solubility (


 character) and target selectivity (e.g., Sigma receptors, GPCRs).

However, derivatizing the secondary amine (N7 position) via reductive amination presents two distinct challenges:

  • Lactone Instability: The butyrolactone ring is susceptible to ring-opening hydrolysis under strong basic conditions or over-reduction by aggressive hydride donors (e.g., LiAlH

    
    ).
    
  • Steric Congestion: The spiro-quaternary carbon adjacent to the nitrogen center increases steric bulk, often retarding iminium ion formation, particularly with ketonic substrates.

This Application Note details two optimized protocols designed to overcome these barriers, ensuring high chemoselectivity and yield.

Reaction Engineering & Chemoselectivity

To successfully derivatize the N7 position without degrading the lactone core, the choice of reducing agent and Lewis acid additives is critical.

Comparative Reagent Analysis
Reagent SystemReactivity ProfileLactone CompatibilityRecommended Use
NaBH(OAc)

(STAB) / AcOH
Mild, selective for aldehydes.High. Does not reduce lactones or ketones at RT.Protocol A: For aldehydes and unhindered ketones.[1]
Ti(O

Pr)

+ NaBH

High.[2][3] Lewis acid activates carbonyl and scavenges water.Moderate. Requires temp control (0°C) during reduction.Protocol B: For hindered ketones or electron-deficient amines.
H

/ Pd-C
Variable.Low. High risk of hydrogenolysis of the C-O bond or lactone reduction.Not Recommended for this specific scaffold.
NaCNBH

/ MeOH
Moderate. Toxic byproducts (HCN).High. Very stable at pH 3-5.Alternative if STAB fails.

Decision Matrix & Mechanism

The following decision tree illustrates the logic for selecting the appropriate protocol based on the carbonyl substrate.

G Start Start: N-Derivatization of 1-Oxa-7-azaspiro[4.5]decan-2-one Substrate Identify Carbonyl Substrate Start->Substrate Aldehyde Aldehyde (R-CHO) Substrate->Aldehyde Ketone Ketone (R-CO-R') Substrate->Ketone ProtoA Protocol A: Direct STAB Reduction (Standard Abdel-Magid Conditions) Aldehyde->ProtoA Preferred CheckSteric Is Ketone Hindered? Ketone->CheckSteric MechA Mechanism: Acid-catalyzed Iminium formation u2192 Hydride Transfer ProtoA->MechA CheckSteric->ProtoA Unhindered (e.g., Acetone) ProtoB Protocol B: Ti(IV) Mediated (Lewis Acid Activation) CheckSteric->ProtoB Hindered / Slow MechB Mechanism: Ti-Hemiaminal Complex u2192 Transient Iminium u2192 Reduction ProtoB->MechB

Figure 1: Strategic decision matrix for reductive amination of spiro-lactone scaffolds.

Detailed Experimental Protocols

Protocol A: Standard Reductive Amination (Aldehydes)

Objective: Coupling of 1-Oxa-7-azaspiro[4.5]decan-2-one with aliphatic or aromatic aldehydes. Mechanism: Direct reductive amination using Sodium Triacetoxyborohydride (STAB).[4]

Reagents:

  • Amine: 1-Oxa-7-azaspiro[4.5]decan-2-one (1.0 equiv)

  • Aldehyde: 1.1 – 1.2 equiv

  • Reducing Agent: NaBH(OAc)

    
     (STAB) (1.4 – 1.5 equiv)
    
  • Solvent: 1,2-Dichloroethane (DCE) or THF (Anhydrous)

  • Additive: Acetic Acid (AcOH) (1.0 equiv)

Step-by-Step Methodology:

  • Preparation: In a flame-dried reaction vial equipped with a magnetic stir bar, dissolve the spiro-amine (1.0 equiv) and the aldehyde (1.1 equiv) in anhydrous DCE (0.1 – 0.2 M concentration).

  • Acidification: Add Acetic Acid (1.0 equiv). Note: Although STAB is acidic, adding AcOH accelerates iminium ion formation, which is crucial for the sterically hindered spiro-nitrogen.

  • Equilibration: Stir at Room Temperature (RT) for 15–30 minutes to allow pre-equilibrium of the carbinolamine/iminium species.

  • Reduction: Add STAB (1.5 equiv) in a single portion.

  • Monitoring: Seal the vial and stir at RT. Monitor via LC-MS or TLC. Reaction typically completes in 2–6 hours.

    • Checkpoint: If the reaction stalls, add another 0.5 equiv of STAB.

  • Quench & Workup:

    • Quench with saturated aqueous NaHCO

      
       (careful: gas evolution).
      
    • Extract with DCM (3x).

    • Wash combined organics with Brine, dry over Na

      
      SO
      
      
      
      , and concentrate.
  • Purification: Flash column chromatography (typically MeOH/DCM gradients).

Protocol B: Titanium(IV)-Mediated Amination (Ketones/Hindered)

Objective: Coupling with ketones or sterically demanding aldehydes where Protocol A fails. Mechanism: Titanium(IV) isopropoxide acts as a Lewis acid to activate the carbonyl and a water scavenger to drive the equilibrium toward the imine/enamine, followed by in situ reduction.

Reagents:

  • Amine: 1-Oxa-7-azaspiro[4.5]decan-2-one (1.0 equiv)

  • Ketone: 1.1 – 1.2 equiv

  • Lewis Acid: Titanium(IV) isopropoxide [Ti(O

    
    Pr)
    
    
    
    ] (1.5 equiv)
  • Reducing Agent: NaBH

    
     (1.0 equiv) or NaCNBH
    
    
    
    (1.5 equiv)
  • Solvent: Neat (preferred for step 1) or minimal THF; MeOH (for step 2)

Step-by-Step Methodology:

  • Complexation (The Critical Step):

    • In a dried flask under Argon, combine the spiro-amine (1.0 equiv) and ketone (1.1 equiv).

    • Add Ti(O

      
      Pr)
      
      
      
      (1.5 equiv) via syringe.
    • Stir the mixture Neat (without solvent) or in minimal dry THF at RT for 2–6 hours.

    • Why? This forms the titanium-hemiaminal species. The mixture will often become viscous.

  • Dilution: Dilute the reaction mixture with anhydrous MeOH (to approx. 0.2 M).[2]

  • Reduction (Controlled):

    • Cool the solution to 0°C (Ice bath). Critical: Cooling prevents the NaBH

      
       from attacking the lactone ring.
      
    • Add NaBH

      
        (1.0 equiv) portion-wise (or NaCNBH
      
      
      
      ).
    • Allow to warm to RT and stir for 2 hours.

  • Hydrolysis Workup:

    • Quench by adding a small amount of water (reaction turns into a white suspension of TiO

      
      ).
      
    • Dilute with EtOAc.

    • Filtration: Filter the suspension through a Celite pad to remove titanium salts. Wash the pad thoroughly with EtOAc.

  • Purification: Concentrate the filtrate and purify via chromatography.

Analytical Validation

Successful N-alkylation should be validated using


H NMR.
  • Diagnostic Shift: The protons on the piperidine ring adjacent to the nitrogen (positions 6 and 8 of the spiro-system) typically shift upfield upon alkylation compared to the free amine, but the appearance of the N-alkyl group signals is the primary confirmation.

  • Lactone Integrity: Verify the integrity of the lactone ring by checking the triplet/multiplet of the -CH

    
    -O- protons in the lactone ring (typically 
    
    
    
    4.0 – 4.5 ppm). Disappearance or shifting of this signal suggests ring opening (amide formation).

Workflow Visualization

ProtocolB Mix 1. Mix Amine + Ketone + Ti(OiPr)4 (Neat) Complex 2. Form Ti-Complex (2-6h, RT) Mix->Complex Dehydration Dilute 3. Dilute with MeOH Cool to 0°C Complex->Dilute Prep for Hydride Reduce 4. Add NaBH4 (Controlled Reduction) Dilute->Reduce Chemo-selective Workup 5. Celite Filtration (Remove Ti Salts) Reduce->Workup Hydrolysis

Figure 2: Workflow for Titanium-mediated reductive amination of hindered substrates.

References

  • Abdel-Magid, A. F., et al. (1996).[5][6][7] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849–3862.[7] [Link]

  • Mattson, R. J., et al. (1990).[8] "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride."[8] The Journal of Organic Chemistry, 55(8), 2552–2554.[8] [Link]

  • Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds." Journal of the Chemical Society, Perkin Transactions 1, (16), 2527. [Link]

  • Mullins, S. J., et al. (2013). "Diversity by Divergence: Solution-Phase Parallel Synthesis of a Library of N-Diversified 1-Oxa-7-Azaspiro[4.5]decan-2-yl-Propane." ACS Combinatorial Science, 15(11), 587–596. [Link]

Sources

Application Note: High-Fsp³ Library Generation via Solid-Phase Synthesis of Spirocyclic Scaffolds

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Solid-phase synthesis applications of spirocyclic building blocks Content Type: Application Note & Protocol Guide

Executive Summary: Escaping "Flatland"

In modern drug discovery, the saturation of intellectual property space for planar, aromatic compounds has driven a shift toward three-dimensional (3D) scaffolds. This transition is quantified by the fraction of sp³-hybridized carbons (Fsp³ ), a metric directly correlated with improved clinical success rates, higher solubility, and better metabolic stability (Lovering et al., 2009).

Spirocyclic building blocks—structures where two rings share a single quaternary atom—are the premier architectural solution for increasing Fsp³ while maintaining structural rigidity. This guide details the Solid-Phase Synthesis (SPS) of these complex scaffolds. Unlike solution-phase chemistry, SPS allows for "split-and-pool" combinatorial efficiency, enabling the rapid generation of thousands of spirocyclic analogs for high-throughput screening.

Strategic Design Considerations

The Steric Challenge

Spirocyclization on a solid support is inherently more difficult than in solution due to the pseudo-dilution effect and steric crowding at the resin surface.

  • Causality: The quaternary center formation creates significant steric bulk. If the linker is too short, the growing scaffold may fold back or interact unfavorably with the polymer matrix, stalling the reaction.

  • Solution: Use PEG-grafted polystyrene resins (e.g., TentaGel™ or ChemMatrix®) rather than standard polystyrene. The PEG spacers push the reactive site away from the polymer backbone, mimicking solution-phase kinetics.

Linker Strategy

The choice of linker dictates the stability of the spirocycle during synthesis and the final functional group upon cleavage.

Linker TypeCleavage ConditionApplication
Rink Amide 95% TFAGenerates C-terminal amides. Ideal for spiro-peptidomimetics stable to acid.
Wang 50% TFAGenerates C-terminal acids. Useful if the spiro-ring requires further solution-phase derivatization.
2-Chlorotrityl (2-CTC) 1% TFA / HFIPPreferred for Spirocycles. Mild cleavage preserves acid-sensitive spiro-fusions (e.g., spiro-acetals).

Protocol A: Spiro[pyrrolidine-3,3'-oxindole] via 1,3-Dipolar Cycloaddition

The "Gold Standard" for generating biologically active spirooxindoles (e.g., MDM2 inhibitors).

Principle

This protocol utilizes a Resin-Bound Isatin strategy. The isatin is immobilized via its N1 position. It reacts with an amino acid (sarcosine) and a dipolarophile (chalcone or nitrostyrene) to form the azomethine ylide in situ, which undergoes a [3+2] cycloaddition.

Visualization: Reaction Workflow

SpiroOxindole_Workflow Resin Rink Amide Resin Loading 1. N-Alkylation (Isatin Attachment) Resin->Loading 4-Carboxy-isatin DIC/HOBt Ylide 2. Azomethine Ylide Formation Loading->Ylide Sarcosine (Amino Acid) Cyclo 3. [3+2] Cycloaddition (Spiro-Formation) Ylide->Cyclo Dipolarophile (e.g., Nitrostyrene) Microwave 80°C Cleave 4. TFA Cleavage & Purification Cyclo->Cleave 95% TFA Product Spiro[pyrrolidine-3,3'-oxindole] Cleave->Product

Figure 1: Workflow for the solid-phase synthesis of spirooxindoles via azomethine ylide cycloaddition.

Step-by-Step Protocol

Materials:

  • Rink Amide MBHA Resin (0.5 mmol/g loading)

  • 4-Carboxy-isatin (Building Block 1)

  • Sarcosine (Amino Acid)

  • 
    -Nitrostyrene (Dipolarophile)
    
  • Reagents: DIC, HOBt, DMF, DCM, Methanol.

Procedure:

  • Resin Swelling:

    • Place 200 mg of resin in a fritted syringe reactor.

    • Swell in DCM (3 mL) for 30 mins. Drain.

    • Wash with DMF (3 x 3 mL).

  • Fmoc Deprotection:

    • Treat resin with 20% Piperidine in DMF (2 x 10 mins).

    • Wash with DMF (5x), DCM (3x), DMF (3x).

    • QC Check: Kaiser Test (Ninhydrin) should be Blue (positive for free amine).

  • Isatin Loading (Scaffold Anchoring):

    • Dissolve 4-Carboxy-isatin (3 eq), HOBt (3 eq), and DIC (3 eq) in DMF.

    • Add to resin and shake at Room Temp (RT) for 4 hours.

    • Drain and wash (DMF 5x, DCM 5x).

    • QC Check: Kaiser Test should be Colorless (negative), confirming complete coupling.

  • [3+2] Cycloaddition (The Critical Step):

    • Note: This reaction is sterically demanding. Microwave irradiation is highly recommended to drive completion.

    • Suspend resin in a solution of Sarcosine (5 eq) and

      
      -Nitrostyrene (5 eq) in Toluene/Methanol (1:1 v/v).
      
    • Microwave Condition: Heat to 80°C for 30 minutes (Power: 50W, max pressure 150 psi).

    • Alternative (Thermal): Reflux at 90°C for 16 hours.

    • Wash resin thoroughly with MeOH (5x) to remove excess polymerized nitrostyrene.

  • Cleavage & Isolation:

    • Treat resin with TFA/H2O/TIS (95:2.5:2.5) for 2 hours.

    • Collect filtrate, evaporate TFA under nitrogen flow.

    • Precipitate in cold diethyl ether.

    • Validation: Analyze via LC-MS.[1] Expect [M+H]+ corresponding to the spiro-adduct.

Protocol B: Spiro-Diketopiperazines via Ugi 4-CR

An advanced multicomponent reaction (MCR) route for creating spiro-peptidomimetic libraries.

Principle

This protocol exploits the Ugi 4-Component Reaction on solid phase. By using a cyclic ketone (e.g., cyclohexanone) as the carbonyl component and a resin-bound amine, the reaction generates a sterically congested spiro-center in a single step.

Visualization: Mechanism

Ugi_Spiro Inputs Resin-Amine + Cyclic Ketone + Isonitrile + Acid Imine Schiff Base Formation (On-Resin) Inputs->Imine -H2O AlphaAdd Alpha-Addition of Isocyanide (Nitrilium Ion) Imine->AlphaAdd Nucleophilic Attack Mumm Mumm Rearrangement (Irreversible) AlphaAdd->Mumm Acyl Transfer SpiroProduct Spiro-Bisamide Scaffold Mumm->SpiroProduct

Figure 2: Mechanistic flow of the Ugi 4-CR leading to spiro-scaffolds.

Step-by-Step Protocol

Materials:

  • Rink Amide Resin (deprotected, free amine form).

  • Cyclohexanone (Carbonyl component).

  • Benzyl Isocyanide (Isonitrile component).

  • Boc-Gly-OH (Acid component - acts as internal nucleophile if deprotected later, or simple acid).

  • Solvent: TFE (2,2,2-Trifluoroethanol) / DCM (1:1).

Procedure:

  • Solvent Selection (Crucial):

    • Ugi reactions require protic solvents. TFE is superior to Methanol for SPS because it swells polystyrene resins better and accelerates the MCR mechanism via hydrogen bonding.

  • Reaction Assembly:

    • To the resin-bound amine (1 eq), add:

      • Cyclohexanone (5 eq)

      • Boc-Gly-OH (5 eq)

      • Benzyl Isocyanide (5 eq)

    • Dissolve reagents in TFE/DCM (1:1) and add to the resin.[2]

  • Agitation:

    • Shake at Room Temperature for 24–48 hours.

    • Note: Ugi reactions are slower on solid phase. Do not shorten this time.

  • Washing:

    • Wash with DCM (5x), MeOH (5x), DMF (5x) to remove the strong odor of isocyanide.

  • Post-MCR Cyclization (Optional for DKP formation):

    • If using Boc-Gly-OH, treat resin with 20% TFA/DCM to remove Boc.

    • Neutralize with 5% DIEA/DCM.

    • Heat in Butanol/Acetic acid (10%) at 60°C for 4 hours to induce cyclization to the Spiro-Diketopiperazine .

Quality Control & Troubleshooting

Validation Methods
  • Colorimetric Tests:

    • Kaiser Test: Primary amines (Blue = Positive).

    • Chloranil Test: Secondary amines (Green/Blue = Positive). Critical for monitoring proline/sarcosine coupling.

  • HR-MAS NMR: High-Resolution Magic Angle Spinning NMR allows you to see the proton signals of the spiro-ring while still attached to the resin. Look for the disappearance of the aldehyde/ketone peak and the appearance of diastereotopic protons on the spiro-ring.

Troubleshooting Table
IssueProbable CauseCorrective Action
Low Yield Steric hindrance at the resin surface.Switch to PEG-based resin (ChemMatrix). Use Microwave heating (80°C).[3]
Incomplete Cyclization Reagents not penetrating resin beads.Use TFE (Trifluoroethanol) as a co-solvent to improve swelling and H-bonding.
Product Impurity Polymerization of dipolarophile (Protocol A).Perform extensive MeOH washes hot (40°C) before cleavage.
Isocyanide Odor Residual reagent trapped in resin (Protocol B).Wash with 10% acetic acid in DCM to hydrolyze residual isocyanide.

References

  • Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry. [Link]

  • Santos, M. M. M. (2014).[4] Recent advances in the synthesis of biologically active spirooxindoles.[5][6][7][8] Tetrahedron. [Link]

  • Dömling, A., & Ugi, I. (2000). Multicomponent Reactions with Isocyanides. Angewandte Chemie International Edition. [Link]

  • Crossley, M. J., & Stachel, S. J. (1998). Solid-Phase Synthesis of Porphyrin Ring Systems. Journal of Organic Chemistry. (Foundational for resin-bound aldehyde/dipole logic). [https://pubs.acs.org/doi/abs/10.1021/jo981290+] (Link to publisher page)
  • Gierse, R. M., et al. (2022). Automated Solid-Phase Synthesis of Spirocyclic Diketopiperazines. Organic Letters. [Link]

Sources

Application Note: Scalable Asymmetric Synthesis of 1-Oxa-7-azaspiro[4.5]decan-2-one

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers and process chemists in drug discovery, focusing on the scalable, enantioselective synthesis of the 1-Oxa-7-azaspiro[4.5]decan-2-one scaffold. This spirocyclic core is a privileged structure in medicinal chemistry, serving as a conformationally restricted bioisostere for piperidine and gamma-butyrolactone derivatives found in GPCR modulators (e.g., Muscarinic M1 agonists), ion channel blockers, and acetyl-CoA carboxylase (ACC) inhibitors.

Introduction & Structural Significance

The 1-Oxa-7-azaspiro[4.5]decan-2-one scaffold represents a 3-spiro-fused system combining a piperidine ring and a


-butyrolactone. Unlike flat aromatic scaffolds, this 

-rich architecture offers defined 3D vectors for ligand-protein interactions, improving metabolic stability and solubility (LipE).

The synthesis of this core is challenging due to the formation of the all-carbon quaternary stereocenter at the spiro junction. Traditional routes (e.g., alkylation of malonates) often yield racemic mixtures requiring tedious resolution. This protocol details a scalable, asymmetric route utilizing Brown’s Allylboration to install the chiral quaternary center with high enantiomeric excess (


 ee), followed by oxidative lactonization.
Key Features of this Protocol:
  • Chirality: Enantioselective construction of the quaternary spiro-carbon (C5).

  • Scalability: Uses commercially available reagents (N-Boc-3-piperidone, Ipc2BAllyl) and avoids cryogenic columns.

  • Safety: Eliminates the use of toxic mercury or chromium oxidants.

Retrosynthetic Analysis

The strategic disconnection focuses on the spiro-quaternary carbon. We trace the lactone ring back to a homoallylic alcohol, generated via the asymmetric addition of an allyl group to the ketone carbonyl of N-Boc-3-piperidone.

Retrosynthesis cluster_legend Legend Target 1-Oxa-7-azaspiro[4.5]decan-2-one (Target Scaffold) Inter1 Hydroxy-Acid Intermediate (Open Chain) Target->Inter1 Lactonization Inter2 Chiral Homoallylic Alcohol (Key Intermediate) Inter1->Inter2 Oxidative Cleavage SM N-Boc-3-Piperidone (Starting Material) Inter2->SM Asymmetric Allylboration ((-)-Ipc2BAllyl) key1 Target key2 Key Step

Figure 1: Retrosynthetic strategy highlighting the disconnection of the lactone ring to reveal the piperidone precursor.

Detailed Experimental Protocol

Phase 1: Asymmetric Allylboration

This step establishes the absolute stereochemistry of the spiro center.

Reagents:

  • tert-Butyl 3-oxopiperidine-1-carboxylate (N-Boc-3-piperidone) [CAS: 98977-36-7]

  • (-)-B-Allyldiisopinocampheylborane ((-)-Ipc

    
    BAllyl) [1 M in pentane]
    
  • Methanol (MeOH), NaOH (3M),

    
     (30%)
    

Protocol:

  • Setup: Flame-dry a 2 L three-neck round-bottom flask equipped with a mechanical stirrer and internal thermometer. Purge with Argon.

  • Reagent Preparation: Charge the flask with (-)-Ipc

    
    BAllyl (1.2 equiv) in anhydrous diethyl ether (
    
    
    
    ). Cool the solution to -78 °C using a dry ice/acetone bath.
  • Addition: Dissolve N-Boc-3-piperidone (1.0 equiv, 50 g scale) in anhydrous

    
     (200 mL). Add this solution dropwise via cannula to the borane reagent over 60 minutes, maintaining internal temperature below -70 °C.
    
  • Reaction: Stir at -78 °C for 2 hours. Allow the mixture to warm slowly to room temperature over 4 hours.

  • Oxidative Workup: Cool the mixture to 0 °C. Carefully add MeOH (5 mL/g substrate), followed by 3M NaOH (3 equiv) and 30%

    
     (3 equiv) dropwise (Exothermic!).
    
  • Reflux: Heat the mixture to reflux for 1 hour to hydrolyze the borane byproducts.

  • Isolation: Cool to RT. Separate layers. Extract aqueous layer with EtOAc.[1] Wash combined organics with brine, dry over

    
    , and concentrate.
    
  • Purification: The chiral isopinocampheol byproduct is removed via crystallization (trituration with pentane) or flash chromatography (0-20% EtOAc/Hexanes).

    • Yield Target: 85-90%

    • ee Target: >96% (Determine via Chiral HPLC, Chiralpak AD-H column).

Phase 2: Hydroboration-Oxidation & Lactonization

Conversion of the allyl side chain into the lactone ring.

Reagents:

  • 9-Borabicyclo[3.3.1]nonane (9-BBN) [0.5 M in THF]

  • TEMPO (2,2,6,6-Tetramethylpiperidinyloxy) [Catalytic]

  • BAIB (Bis-acetoxyiodobenzene) or NaOCl (Bleach) for scale.

Protocol:

  • Hydroboration: Dissolve the homoallylic alcohol (from Phase 1) in THF. Add 9-BBN (1.5 equiv) at 0 °C. Warm to RT and stir for 12 hours.

  • Oxidation to Diol: Cool to 0 °C. Add 3M NaOH and 30%

    
    . Stir 1 hour. Quench with saturated 
    
    
    
    . Extract with EtOAc and concentrate to obtain the crude diol (Spiro-CH2-CH2-CH2-OH).
  • Lactonization (One-Pot Oxidation):

    • Dissolve the crude diol in

      
       (DCM) and water (10:1 ratio).
      
    • Add TEMPO (0.1 equiv) and BAIB (2.5 equiv).

    • Stir vigorously at RT for 4-6 hours. The primary alcohol is oxidized to the carboxylic acid, which spontaneously lactonizes with the tertiary alcohol under the acidic reaction conditions.

  • Workup: Quench with aqueous

    
    . Wash with saturated 
    
    
    
    (to remove unreacted acid) and brine.
  • Crystallization: The product, (S)-tert-butyl 2-oxo-1-oxa-7-azaspiro[4.5]decane-7-carboxylate , often crystallizes from

    
    /Hexanes.
    

Process Workflow Diagram

Workflow Start Start: N-Boc-3-Piperidone Step1 Step 1: Asymmetric Allylboration (-78°C, Ipc2BAllyl) Start->Step1 Stereoselective C-C Bond Formation Inter1 Intermediate: Chiral Homoallylic Alcohol (>95% ee) Step1->Inter1 Step2 Step 2: Hydroboration (9-BBN) followed by Oxidative Workup Inter1->Step2 Side Chain Functionalization Inter2 Intermediate: 1,4-Diol Step2->Inter2 Step3 Step 3: TEMPO-Mediated Oxidation & In-situ Lactonization Inter2->Step3 Ring Closure End Final Product: (S)-1-Oxa-7-azaspiro[4.5]decan-2-one (N-Boc) Step3->End

Figure 2: Step-by-step synthetic workflow for the scalable production of the spiro-lactone.

Analytical Characterization & QC

To ensure the integrity of the scaffold for drug development, the following specifications must be met.

TestMethodAcceptance Criteria
Purity HPLC (C18, Acetonitrile/Water)> 98.0% (Area %)
Chiral Purity Chiral HPLC (Chiralpak AD-H)> 98% ee
Identity 1H-NMR (400 MHz, DMSO-d6)Conforms to structure. Key signals: Spiro-CH2 (multiplets), Lactone-CH2 (triplet ~2.4 ppm).
Residual Boron ICP-MS< 10 ppm

NMR Diagnostic Peaks (N-Boc derivative):

  • 1H NMR:

    
     1.45 (s, 9H, Boc), 1.6-1.9 (m, piperidine ring protons), 2.05 (m, lactone 
    
    
    
    -CH2), 2.55 (t, lactone
    
    
    -CH2), 3.2-3.8 (m, piperidine
    
    
    -protons).
  • 13C NMR: Distinct quaternary spiro carbon signal at ~80-85 ppm (C-O), Lactone carbonyl at ~176 ppm, Carbamate carbonyl at ~154 ppm.

Safety & Scale-up Considerations

  • Exotherm Control: The oxidative workup of organoboranes (Step 1.5) is highly exothermic. Hydrogen peroxide must be added slowly with efficient cooling.

  • TEMPO/BAIB: While safer than Jones reagent, BAIB is an oxidant. Ensure proper ventilation.

  • Borane Waste: Dispose of boron-containing aqueous waste according to specific EHS regulations; do not mix with general organic waste.

References

  • Synthesis of Spirocyclic Piperidines in Drug Discovery

    • Smith, J. M. et al. "Strategies for the Synthesis of Spiropiperidines." White Rose Research Online, 2018 . Link

  • Asymmetric Allylboration Methodology

    • Brown, H. C.; Jadhav, P. K.[2] "Asymmetric Allylboration via Chiral Allyldialkylboranes." J. Am. Chem. Soc., 1983 , 105, 2092.[2] Link

  • Biological Relevance (M1 Agonists)

    • Tsukamoto, S. et al. "Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists." Chem. Pharm. Bull., 1995 , 43, 1523. Link

  • Radical Cyclization Approaches

    • Inui, M. et al. "Highly stereoselective construction of spiro[4.5]decanes by SmI(2)-promoted ketyl radical mediated tandem cyclization." Org.[2][3][4][5] Lett., 2007 , 9, 469. Link

  • General Spiro Scaffold Data

    • PubChem Compound Summary: 1-Oxaspiro[4.5]decan-2-one (CID 12783). Link

Sources

Reagents for coupling 1-Oxa-7-azaspiro[4.5]decan-2-one in drug design

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Precision Coupling of 1-Oxa-7-azaspiro[4.5]decan-2-one in Drug Design

Executive Summary

The 1-Oxa-7-azaspiro[4.5]decan-2-one scaffold represents a high-value pharmacophore in modern drug discovery, offering increased


 character, improved solubility, and defined vector orientation compared to traditional planar aromatics. However, its incorporation into drug libraries presents a specific synthetic challenge: The Lactone-Amine Paradox .

Researchers must functionalize the secondary amine (N-7) while preserving the integrity of the base-sensitive


-lactone (C-2/O-1). Standard peptide coupling protocols utilizing strong bases (e.g., HATU/DIPEA) frequently result in lactone hydrolysis or ring-opening aminolysis, leading to precipitous drops in yield and difficult purifications.

This guide details an optimized, self-validating workflow prioritizing T3P® (Propylphosphonic anhydride) as the reagent of choice, supported by alternative protocols for high-throughput screening (HTS).

Structural Analysis & Chemo-Selectivity

Before selecting reagents, one must understand the electronic and steric environment of the scaffold.

  • The Nucleophile (N-7): A secondary amine embedded in a piperidine ring. It is moderately nucleophilic but sterically crowded by the adjacent spiro-quaternary carbon.

  • The Electrophile (C-2): A cyclic ester (

    
    -lactone). While more stable than 
    
    
    
    -lactones, it remains susceptible to hydrolysis by aqueous bases (e.g., NaOH, LiOH) and aminolysis by primary amines in the presence of strong Lewis acids or heat.

The Critical Failure Mode: In a standard coupling reaction using HATU and excess DIPEA (N,N-Diisopropylethylamine), the basic environment (


) can promote the attack of hydroxide (from trace water) on the lactone carbonyl (C-2). This opens the ring to form a hydroxy-acid byproduct, often indistinguishable by standard LCMS (M+18 mass shift) until isolation.

Reagent Decision Matrix

Not all couplings require the same machinery.[1] Use the following logic flow to select the optimal protocol for your specific acid partner.

ReagentSelection cluster_legend Decision Factors Start Start: Functionalize N-7 Position AcidCheck Is the partner a Carboxylic Acid? Start->AcidCheck AldehydeCheck Is the partner an Aldehyde? AcidCheck->AldehydeCheck No StericCheck Is the Acid Sterically Hindered or Epimerization Prone? AcidCheck->StericCheck Yes STAB PROTOCOL C: Reductive Amination (STAB/DCE) AldehydeCheck->STAB Yes T3P PROTOCOL A: T3P Coupling (High Fidelity / Low Epimerization) StericCheck->T3P Yes (Recommended) HATU PROTOCOL B: HATU/Collidine (High Throughput / Fast) StericCheck->HATU No (Routine Library) Legend1 T3P: Best for Lactone Stability Legend2 HATU: Use Collidine (Weaker Base)

Figure 1: Strategic decision tree for reagent selection based on coupling partner properties.

Protocol A: The "Gold Standard" T3P Coupling

Why this works: T3P (Propylphosphonic anhydride) operates effectively in ethyl acetate (EtOAc), a solvent in which the spiro-scaffold is soluble but the T3P byproducts are not. Crucially, T3P requires a weaker base (Pyridine or N-Methylmorpholine) compared to uronium reagents, preserving the lactone ring [1].

Materials:

  • Substrate: 1-Oxa-7-azaspiro[4.5]decan-2-one hydrochloride salt.

  • Reagent: T3P (50% w/w solution in EtOAc).

  • Base: Pyridine (preferred) or N-Methylmorpholine (NMM).

  • Solvent: Anhydrous Ethyl Acetate (EtOAc) or 2-MeTHF.

Step-by-Step Methodology:

  • Dissolution: In a dried reaction vial, suspend the spiro-amine salt (1.0 equiv) and the carboxylic acid partner (1.1 equiv) in anhydrous EtOAc (0.1 M concentration).

  • Base Addition: Cool the mixture to 0°C. Add Pyridine (3.0 equiv) dropwise. Note: If using the free base of the amine, reduce Pyridine to 2.0 equiv.

  • Activation: Add T3P solution (1.5 equiv) dropwise over 2 minutes.

  • Reaction: Allow the mixture to warm to room temperature (20-25°C). Stir for 2–4 hours.

    • Monitoring: Check via LCMS.[2][3] Look for the disappearance of the amine mass.

  • Workup (The "Self-Cleaning" Step):

    • Dilute with excess EtOAc.

    • Wash organic layer with Water (x2), 10% Citric Acid (x1), and Sat. NaHCO3 (x1).

    • Mechanism:[4][5][6][7] T3P byproducts are highly water-soluble P-species. The mild acid wash removes excess pyridine without hydrolyzing the lactone.

  • Isolation: Dry over MgSO4, filter, and concentrate. Flash chromatography is rarely needed if acid conversion was complete.

Data Summary:

ParameterValueReason
Yield >85% (Typical)No lactone hydrolysis side-products.
Epimerization <2%T3P activation is less prone to oxazolone formation.
Purification Extraction onlyWater-soluble byproducts.

Protocol B: High-Throughput HATU Coupling

Why this works: For automated library synthesis where T3P viscosity is problematic, HATU is acceptable only if the base is modulated. We replace DIPEA (


) with 2,4,6-Collidine  (

). This drastically reduces the risk of lactone hydrolysis [2].

Materials:

  • Reagent: HATU (1.1 equiv).

  • Base: 2,4,6-Collidine (3.0 equiv).

  • Solvent: DMF (Dimethylformamide).

Step-by-Step Methodology:

  • Pre-Activation: Dissolve the Carboxylic Acid (1.1 equiv) and HATU (1.1 equiv) in DMF.

  • Base Addition: Add Collidine (1.5 equiv) to the acid mixture. Shake/stir for 2 minutes to form the active ester (OAt-ester).

  • Coupling: Add the solution to the spiro-amine (1.0 equiv) pre-dissolved in DMF with the remaining Collidine (1.5 equiv).

  • Reaction: Shake at room temperature for 12 hours.

  • Quench: Add 10% water/DMSO to quench the active ester before direct injection onto Prep-HPLC.

Protocol C: Reductive Amination

Why this works: To install alkyl groups rather than acyl groups. Sodium Triacetoxyborohydride (STAB) is mild and will not reduce the lactone (unlike LiAlH4).

Methodology:

  • Dissolve spiro-amine (1.0 equiv) and Aldehyde (1.2 equiv) in DCE (Dichloroethane).

  • Add STAB (1.5 equiv) and Acetic Acid (1.0 equiv).

  • Stir for 4–16 hours.

  • Quench with Sat. NaHCO3. Extract with DCM.

Quality Control & Troubleshooting

Validating the Lactone Integrity: Post-reaction analysis must confirm the lactone ring is closed.

  • NMR Signature: In

    
     NMR (CDCl3), the protons adjacent to the lactone oxygen (C-5 position of the spiro ring) typically appear as a multiplet around 4.2–4.5 ppm . If the ring opens, these shift upfield to 3.5–3.8 ppm  (alcohol character).
    
  • IR Spectroscopy: Look for the characteristic

    
    -lactone carbonyl stretch at ~1770 cm⁻¹ . Amide carbonyls appear at ~1650 cm⁻¹. A shift or loss of the 1770 band indicates ring opening.
    

Troubleshooting Table:

ObservationDiagnosisSolution
Low Yield + Acidic Byproduct Lactone HydrolysisSwitch from DIPEA to Pyridine/Collidine. Ensure solvent is dry.
Incomplete Conversion Steric HindranceUse T3P with heating to 40°C (T3P is thermally stable).
M+18 Peak in LCMS Ring Opening (Hydrolysis)Reduce reaction time; avoid aqueous workups at pH > 8.

References

  • Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[6][8] Organic Process Research & Development, 20(2), 140–177. Link

  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link

  • Burkhard, J. A., et al. (2010). Synthesis and Structural Analysis of a New Class of Azaspiro[4.5]decanes. Organic Letters, 12(9), 1944–1947. Link

  • Zheng, S., & Tice, C. M. (2016). The utilization of spirocyclic scaffolds in drug discovery.[4][9][10][11] Bioorganic & Medicinal Chemistry Letters, 26(11), 2627-2632. Link

Sources

Troubleshooting & Optimization

Solubility issues with 1-Oxa-7-azaspiro[4.5]decan-2-one intermediates

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: 1-Oxa-7-azaspiro[4.5]decan-2-one Intermediates

Role: Senior Application Scientist Subject: Troubleshooting Solubility, Stability, and Isolation of Spirocyclic Lactone-Piperidines[1][2]

Executive Summary: The "Deceptive" Scaffold

The 1-Oxa-7-azaspiro[4.5]decan-2-one scaffold represents a classic "Janus" molecule in medicinal chemistry. It possesses high


 character (desirable for physicochemical properties) but presents a conflicting solubility profile due to its dual functionality: a basic secondary amine (piperidine ring) and a potentially labile 

-lactone.

Most researchers encounter issues not because the molecule is inherently insoluble, but because its salt forms (TFA/HCl) behave like ionic liquids or "sticky gums," while the free base risks hydrolysis if manipulated incorrectly in aqueous media.[1]

This guide addresses the three critical failure points: Dissolution , Workup (Phase Separation) , and Chromatography .[1][2]

Module 1: The Solubility Paradox (Getting it into Solution)

Q: Why does my intermediate form a "gum" that refuses to dissolve in ether or crystallize?

A: You are likely handling the Trifluoroacetate (TFA) salt or a hygroscopic Hydrochloride (HCl) salt .[2] Spirocyclic amines often form "super-stable" amorphous salts. The lattice energy is too low for crystallization (due to the spiro-twist disrupting packing) but the polarity is too high for non-polar solvents.

Troubleshooting Protocol: The "Salt Break" Technique Do not attempt to recrystallize the gum directly. You must break the salt aggregation.

Solvent SystemSuitabilityApplication
Diethyl Ether / Hexanes 🔴 Poor Causes oiling out/gumming of salts. Avoid.
DCM / MeOH (9:1) 🟢 Excellent Best for dissolving the crude salt for transfer.
2-MeTHF 🟡 Good Useful for free-basing (see below).
DMSO 🟠 Caution Soluble, but difficult to remove without high heat (risks lactone opening).[1]

The "Magic Solvent" for NMR/Analysis: If you cannot get a stable solution for NMR, use CD3OD (Methanol-d4).[1] It breaks the hydrogen-bond aggregation of the amide/amine backbone better than CDCl3.

Module 2: The Stability Trap (Workup & Isolation)

Q: My compound disappears into the aqueous layer during basic extraction. Where did it go?

A: You likely triggered Lactone Hydrolysis . The 1-oxa-2-one ring (gamma-lactone) is electrophilic. While secondary amines require basic conditions (pH > 10) to be fully free-based and extracted into organics, that same pH range attacks the lactone, opening the ring to form a water-soluble hydroxy-acid salt (zwitterion).[1]

The "Goldilocks" pH Protocol You must maintain a pH window where the amine is deprotonated, but the lactone remains intact.[1]

  • Target pH: 8.5 – 9.0

  • Reagent: Saturated Sodium Bicarbonate (

    
    ) or Potassium Carbonate (
    
    
    
    ). NEVER use NaOH.

Visual Workflow: Safe Isolation Strategy

WorkupLogic Start Crude Reaction Mixture (Acidic/TFA Salt) Check Check pH Target Start->Check NaOH Use NaOH / Strong Base (pH > 12) Check->NaOH High pH Risk Bicarb Use Sat. NaHCO3 (pH ~ 8.5) Check->Bicarb Safe Zone Hydrolysis Lactone Hydrolysis (Ring Opening) NaOH->Hydrolysis Extraction Extract with DCM or CHCl3/iPrOH (3:1) Bicarb->Extraction WaterSol Forms Hydroxy-Acid Salt (Lost in Aqueous Layer) Hydrolysis->WaterSol Result Intact Spiro-Lactone (Free Base) Extraction->Result

Figure 1: Decision tree for aqueous workup to prevent lactone degradation.

Module 3: Purification & Chromatography

Q: The compound streaks/tails on silica gel. How do I fix the resolution?

A: The secondary amine interacts strongly with acidic silanols on the silica surface. Standard EtOAc/Hexane gradients will fail. The compound will stick to the baseline or streak across 20 fractions.

Recommended Mobile Phases:

  • The "DCM" Standard:

    • Dichloromethane / Methanol /

      
       (90 : 9 : 1).
      
    • Note: The ammonia is crucial to compete with silanols.

  • The "Green" Alternative (If DCM is restricted):

    • Ethyl Acetate / Ethanol (3:1) + 1% Triethylamine (TEA).

Q: Can I use Reverse Phase (C18)? A: Yes, but avoid basic buffers (pH 10 buffers will hydrolyze the lactone over the course of a long run).[1] Use 0.1% Formic Acid or 0.1% TFA in Water/Acetonitrile. Warning: Lyophilizing TFA-containing fractions will return you to the "Sticky Oil" salt form (See Module 1).

Module 4: Solid State & Storage

Q: My solid turned into a puddle overnight. Is it stable?

A: The spiro-scaffold is highly hygroscopic, especially as a salt.[1][2]

  • Mechanism: The rigid spiro-core creates voids in the amorphous solid lattice, which avidly absorb water vapor.[1]

  • Fix: Store under Argon/Nitrogen at -20°C.

  • Desiccation: If the oil is wet, dissolve in DCM, dry over

    
    , filter, and evaporate.[1] Azeotrope with toluene 3x to remove trace water before attempting to solidify.
    

Summary of Physicochemical Properties

PropertyValue / BehaviorImplication for Handling
LogP (Free Base) ~0.5 to 1.2 (Est.)Moderately polar; prefers DCM/CHCl3 over Ether.
pKa (Amine) ~10.5Highly basic; requires pH > 11 for complete free-basing (Risk zone).
Lactone Stability Labile at pH > 10CRITICAL: Do not use NaOH/KOH washes.
TFA Salt State Hygroscopic Oil/GumHard to crystallize; use lyophilization or precipitation from DCM/Ether.

References

  • Spirocyclic Scaffolds in Drug Discovery

    • Burkhard, J. A., et al. (2010).[1] Synthesis and Structural Analysis of Spirocyclic Piperidines. Journal of Medicinal Chemistry.

    • Relevance: Discusses the structural rigidity and solubility advantages of spiro-piperidines over flat arom
  • Lactone Stability & Hydrolysis

    • Wermuth, C. G. (2008).[1] The Practice of Medicinal Chemistry.

    • Relevance: General principles of lactone instability in basic aqueous workups.
  • Purification of Amine Intermediates

    • Enamine Ltd. (2023). Spirocyclic Piperidine Bioisosteres: Handling and Properties.
    • Relevance: Practical guides on handling spiro-amine salts and preventing aggreg
  • Synthesis of 1-Oxa-7-azaspiro[4.

    • Kumar, S., et al. (2013).[1][3] Diversity by Divergence: Solution-Phase Parallel Synthesis of a Library of N-Diversified 1-Oxa-7-Azaspiro[4.5]decan-2-yl-Propanes. ACS Combinatorial Science.

    • Relevance: Specific synthetic routes and TFA salt handling for this exact scaffold.

Sources

Technical Support Center: Spirocyclic Lactone Stability

Author: BenchChem Technical Support Team. Date: February 2026

The following guide serves as a Technical Support Center for researchers working with spirocyclic lactones. It is designed to be authoritative, actionable, and scientifically rigorous.

Status: Operational | Tier: Level 3 (Senior Application Support) Topic: Preventing Hydrolysis in Spirocyclic Scaffolds Ticket ID: SC-LCT-HYD-001

Welcome to the Stability Solutions Hub

You are likely here because your spirocyclic lactone (e.g., spironolactone analogs, drospirenone derivatives, or novel natural products) is degrading. The spiro-fusion adds unique steric strain and conformational rigidity, but the lactone moiety remains a "ticking time bomb" susceptible to hydrolysis.

This guide treats your molecule not just as a structure, but as a dynamic system under stress. We have broken down the troubleshooting into three critical phases of the compound's lifecycle: Synthesis , Storage , and Biological Evaluation .

Module 1: Synthesis & Purification (The "Wet Lab" Phase)

The Core Problem: Lactones are cyclic esters. Under basic conditions (pH > 8), hydroxide ions attack the carbonyl carbon (BAC2 mechanism), leading to irreversible ring opening. Under strong acidic conditions (pH < 2), acid-catalyzed hydrolysis occurs.

The "Goldilocks" Zone: Most spirocyclic lactones exhibit maximum stability at pH 4.5 ± 0.5 .

Troubleshooting Guide: Workup & Isolation
SymptomProbable CauseCorrective Action
Yield loss during aqueous workup Alkaline Quench: Using sat. NaHCO₃ or NaOH to quench reactions.Switch to Buffers: Use 0.5M Phosphate or Citrate buffer (pH 4.5–5.0) for quenching.[1][2] Avoid carbonate bases.
Product degrades on silica column Lewis Acid/Base Sites: Silica can be slightly acidic; Alumina is often basic.Deactivate Silica: Pre-wash silica with 1% Et₃N (if acid-sensitive) or use Neutral Silica . Ideally, perform rapid filtration rather than long columns.
Ring opening in alcoholic solvents Transesterification: Methanol/Ethanol can act as nucleophiles, turning the lactone into an open-chain ester.Change Solvent: Switch to aprotic solvents (Acetonitrile, DCM) for purification. If alcohols are necessary, ensure the media is strictly neutral.
Visualizing the Threat: The Hydrolysis Pathway

The diagram below illustrates the BAC2 mechanism and where the "Spiro" steric shield fails if the nucleophile is small enough (like OH⁻).

LactoneHydrolysis cluster_conditions Critical Factors Lactone Spirocyclic Lactone (Closed Ring) Transition Tetrahedral Intermediate Lactone->Transition Nucleophilic Attack (Rate Limiting) OH Nucleophile (OH- / Esterase) OH->Transition OpenChain Hydroxy-Carboxylate (Ring Open - Inactive) Transition->OpenChain Collapse & Ring Opening StericShield Spiro-Steric Bulk (Protective Factor) StericShield->OH Kinetic Hindrance Factors 1. pH > 7.0 (Critical Risk) 2. Temperature > 40°C 3. Ring Strain (5 vs 6 membered)

Figure 1: The BAC2 hydrolysis mechanism.[3] The spiro-carbon provides steric shielding, but high pH or small nucleophiles can bypass this defense.

Module 2: Formulation & Storage (The "Shelf-Life" Phase)

The Core Problem: Solid-state hydrolysis requires only trace moisture and a micro-environmental pH shift.

FAQ: Storage Stability

Q: Can I store my spirocyclic lactone in DMSO stocks? A: Proceed with Caution. DMSO is hygroscopic (absorbs water from air). If the DMSO is not anhydrous, or if it degrades to liberate dimethyl sulfide/sulfonic acids, it can promote hydrolysis.

  • Protocol: Store as a solid powder at -20°C. Make fresh DMSO stocks immediately before use. If storage is required, use anhydrous DMSO over molecular sieves.

Q: Which excipients should I avoid for solid formulations? A: Avoid alkaline disintegrants or fillers.

  • Bad: Magnesium Stearate (often alkaline), Calcium Carbonate.

  • Good: Croscarmellose Sodium (often provides better stability for acid-sensitive drugs), Lactose Monohydrate (neutral), Microcrystalline Cellulose.

Q: How does ring size affect stability? A: Generally,


-lactones (5-membered)  are more stable to hydrolysis than 

-lactones (6-membered)
. The 5-membered ring is thermodynamically favored (lower entropy loss upon closure). If your spiro-system involves a 6-membered lactone (like in some statins or specific natural products), you must be doubly vigilant against moisture.

Module 3: Biological Assay Stability (The "In Vivo" Phase)

The Core Problem: Researchers often confuse chemical instability with metabolic instability. Plasma contains esterases (e.g., paraoxonase, albumin with esterase activity) that rapidly open lactone rings.

Case Study: Spironolactone is a prodrug that is rapidly metabolized to canrenone (ring-opened/rearranged form) in vivo. If you are studying the parent molecule, you must stop this process.

Protocol: Stabilizing Lactones in Plasma Assays

If you observe rapid disappearance of your compound in plasma, follow this decision tree:

BioStability Start Compound Disappears in Plasma/Media CheckBuffer Check Buffer pH Start->CheckBuffer IsNeutral Is pH > 7.4? CheckBuffer->IsNeutral ChemicalHydrolysis Chemical Hydrolysis (Adjust pH to 6.5-7.0 if possible) IsNeutral->ChemicalHydrolysis Yes (High pH) EnzymaticCheck Add Esterase Inhibitor (e.g., BNPP or PMSF) IsNeutral->EnzymaticCheck No (Physiological) ResultStable Compound Stabilized? EnzymaticCheck->ResultStable Metabolic Cause: Enzymatic Hydrolysis (Species Dependent) ResultStable->Metabolic Yes Chemical Cause: Chemical Instability (Intrinsic Reactivity) ResultStable->Chemical No

Figure 2: Diagnostic workflow to distinguish between chemical hydrolysis (pH-driven) and enzymatic metabolism.

Recommended Inhibitors:

  • BNPP (Bis-p-nitrophenyl phosphate): A broad-spectrum carboxylesterase inhibitor. Use at 1–5 mM.

  • PMSF (Phenylmethylsulfonyl fluoride): Serine protease/esterase inhibitor. Note: PMSF is unstable in water; add fresh.

  • Acidification: For bioanalysis (LC-MS), immediately quench plasma samples with cold Acetonitrile containing 1% Formic Acid to denature enzymes and lower pH to the stability zone.

References & Authority

  • Mechanism of Lactone Hydrolysis (BAC2):

    • Source: Gómez-Bombarelli, R., et al. (2013).[4] "Mechanisms of Lactone Hydrolysis in Neutral and Alkaline Conditions." ResearchGate.

    • Relevance: Establishes the fundamental chemical pathway (base-catalyzed attack) that must be blocked.

    • URL:

  • Spironolactone Stability Profile (pH 4.5 Optimization):

    • Source: Pramar, Y., et al. (1992).[5] "Development of a stable oral liquid dosage form of spironolactone." Journal of Clinical Pharmacy and Therapeutics.

    • Relevance: Defines the "Goldilocks" pH zone (approx 4.5) for spirocyclic lactones.[2]

    • URL:

  • Formulation & Excipients (Croscarmellose vs. Starch):

    • Source: Almiahi, A., et al. (2021). "Effect of Disintegrants on Spironolactone Tablet Stability." International Journal of Drug Delivery Technology.

    • Relevance: Provides data on solid-state stability and excipient compatibility.

    • URL:

  • Enzymatic Hydrolysis (Resorcylic Acid Lactones):

    • Source: Kudo, Y., et al. (2024). "Enzymatic Hydrolysis of Resorcylic Acid Lactones by an Aeromicrobium sp." MDPI.

    • Relevance: Illustrates the biological susceptibility of lactone rings to hydrolases and the need for inhibitors.

    • URL:

End of Technical Support Guide. For further assistance on specific spiro-scaffolds, please contact the synthesis core.

Sources

Technical Support Center: Purification of 1-Oxa-7-azaspiro[4.5]decan-2-one Derivatives

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Ticket ID: SPIRO-PUR-001 Lead Scientist: Dr. A. Vance, Senior Application Scientist[1][2]

Introduction: The "Polarity Trap"

You are likely here because your 1-Oxa-7-azaspiro[4.5]decan-2-one derivative is behaving paradoxically: it is too polar for standard silica chromatography (streaking/tailing) yet too labile for aggressive acid/base manipulation (lactone hydrolysis).

This scaffold contains two conflicting functionalities:

  • The 7-Azaspiro Amine: A secondary piperidine amine (pKa ~10–11), responsible for strong silanol interactions and high polarity.[1][2]

  • The Lactone (2-one): A cyclic ester susceptible to hydrolysis, particularly under the alkaline conditions usually required to "free base" the amine.[1]

This guide prioritizes integrity over purity in the early stages, using self-validating protocols to prevent ring-opening while achieving high isolation yields.

Module 1: Chromatographic Troubleshooting

Issue: "My compound streaks or tails on silica gel."

Diagnosis: The secondary amine in the 7-position interacts with acidic silanols on the silica surface.[1] Standard "add Triethylamine (TEA)" advice is dangerous here because high concentrations of organic base can catalyze transesterification or hydrolysis of the lactone if alcohol solvents are present.[1]

Protocol A: The "Buffered" Normal Phase (Recommended) Instead of free-basing the amine on the column, suppress the ionization of the silica.

  • Stationary Phase: Standard Silica Gel (40–63 µm).[1][2]

  • Mobile Phase: Dichloromethane (DCM) / Ethanol (EtOH) / Aqueous Ammonia (25%).[2]

  • Ratio: Start with 95:4.5:0.5.

  • Why Ethanol? Methanol is a nucleophile that can ring-open the lactone (transesterification) upon prolonged exposure.[1] Ethanol is sterically bulkier and less reactive.[1]

  • Why Aqueous Ammonia? It competes effectively for silanol sites without creating the anhydrous, highly basic conditions that favor lactone cleavage.[1][2]

Protocol B: The "Reverse Phase" Rescue (High Purity) If the compound is an oil or essentially inseparable on silica, switch to C18.[2]

  • Stationary Phase: C18-bonded silica.[1]

  • Mobile Phase A: Water + 0.1% Ammonium Formate (pH ~7.5).[1][2]

  • Mobile Phase B: Acetonitrile (ACN).[1][2]

  • Gradient: 5% B to 40% B over 20 CV (Column Volumes).

  • Logic: The ammonium formate buffer suppresses amine protonation enough to get sharp peaks, but the neutral pH protects the lactone.

Module 2: Isolation & Crystallization (The "Oiling Out" Fix)

Issue: "I cannot get a solid; it remains a gum/oil."

Diagnosis: The free base of 1-Oxa-7-azaspiro[4.5]decan-2-one is often a low-melting solid or oil due to its conformational flexibility.[2] Ionic lattices (salts) are much more stable.[1][2]

The "Soft Salt" Strategy: Avoid HCl if possible. Hygroscopic HCl salts of lactones are prone to "autocatalytic hydrolysis" (the crystal absorbs water, the acid catalyzes ring opening).[2]

Recommended Protocol: Oxalate or Fumarate Formation [1]

  • Dissolution: Dissolve crude oil in minimal anhydrous Ethyl Acetate (EtOAc).

  • Acid Addition: Add 1.0 equivalent of Oxalic Acid (dissolved in warm EtOH) dropwise.

  • Observation: A white precipitate should form immediately.[1]

  • Aging: Cool to 0°C for 2 hours.

  • Filtration: Filter and wash with cold Et2O.

  • Validation: Check NMR. The oxalate salt usually crystallizes well and stabilizes the amine, preventing oxidation.[1]

Module 3: Stability & Hydrolysis Prevention

Issue: "My purity dropped after aqueous workup."

Diagnosis: You likely extracted at pH > 12 or used a nucleophilic base (NaOH).[1][2] The lactone ring opens rapidly at high pH to form the hydroxy-acid.[1]

The "pH Window" Protocol: You must extract in the "Goldilocks Zone"—basic enough to deprotonate the amine (mostly), but not basic enough to hydrolyze the lactone.[2]

  • Target pH: 9.0 – 9.5.

  • Buffer: Saturated Sodium Bicarbonate (NaHCO3) or Carbonate (Na2CO3).[1][2][3] Do not use NaOH.

  • Solvent: DCM is standard, but if the compound remains in the water, use Chloroform/Isopropanol (3:1) .[2] This mixture is polar enough to extract the partially protonated amine.[1]

Visual Decision Guides

Figure 1: Purification Strategy Decision Tree

PurificationStrategy Start Crude Reaction Mixture CheckState Physical State? Start->CheckState Solid Solid Precipitate CheckState->Solid Yes Oil Oil / Gum CheckState->Oil Yes TLC TLC Analysis (DCM/EtOH/NH3) Solid->TLC Low Purity Recryst Recrystallization (EtOH or iPrOH) Solid->Recryst High Purity Oil->TLC PolarityCheck Is it highly polar? (Rf < 0.2) TLC->PolarityCheck Flash Flash Chromatography (Buffered Silica) PolarityCheck->Flash No (Rf > 0.2) Reverse Reverse Phase (C18) (0.1% NH4HCO2 / ACN) PolarityCheck->Reverse Yes (Streaking) SaltForm Salt Formation (Oxalic or Fumaric Acid) Flash->SaltForm If oil persists Reverse->SaltForm Lyophilize first

Caption: Decision matrix for selecting the optimal purification route based on physical state and polarity.[2]

Figure 2: The Hydrolysis Danger Zone

HydrolysisRisk Lactone Intact Lactone (Desired) OpenRing Ring Opening (Hydroxy-Acid) Lactone->OpenRing Hydrolysis Base Strong Base (pH > 11, NaOH) Base->OpenRing Rapid (Irreversible) Acid Strong Acid + H2O (pH < 2) Acid->OpenRing Slow (Equilibrium) SafeZone Safe Zone: pH 8-9 (NaHCO3) Cold (< 10°C) SafeZone->Lactone Preserves Structure

Caption: Mechanism of failure. Avoiding pH extremes is critical to maintaining the spiro-lactone scaffold.

Frequently Asked Questions (FAQ)

Q: Can I use Methanol/Ammonia for my column? A: Proceed with caution. While 7N NH3 in MeOH is a standard reagent for amines, the methoxide ion (present in equilibrium) can attack the lactone carbonyl.[2] Use Ethanol/Ammonia instead; the ethoxide is bulkier and less nucleophilic, and the reaction rate is significantly slower [1].[1]

Q: My NMR shows a "doublet of doublets" that shouldn't be there. A: Check the region around 3.5–4.0 ppm. If you see new signals here and a loss of the lactone carbonyl signal (approx 175 ppm in C13), you have likely hydrolyzed the ring.[2] This often happens if the compound was stored in wet solvent or dried with heat.[1]

Q: How do I store the purified compound? A: Store as the salt form (Oxalate or Hydrochloride) at -20°C. The free base is prone to absorbing atmospheric moisture, leading to slow hydrolysis over time.[2]

References

  • BenchChem Technical Support. (2024).[1] Preventing Hydrolysis During the Workup of Esterification Reactions. Retrieved from

  • Beilstein Journals. (2024).[1] Syntheses and medicinal chemistry of spiro heterocyclic steroids. Retrieved from [2]

  • National Institutes of Health (NIH). (2020).[1][2] Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives. Bioorganic & Medicinal Chemistry. Retrieved from

  • PubChem. (2025).[1][4] 1-Oxa-7-azaspiro[4.5]decane Compound Summary. Retrieved from

Sources

Technical Support Center: Optimizing Protecting Groups for 7-Aza Spiro Systems

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is designed for medicinal chemists and process scientists working with 7-aza spirocyclic scaffolds (e.g., 7-azaspiro[3.5]nonane, 2-oxa-7-azaspiro[4.5]decane). These systems present unique challenges due to the steric strain of the spiro-fusion and the specific electronic properties of the piperidine/azepane rings involved.

Current Status: Operational Topic: Protecting Group (PG) Strategy & Troubleshooting Scope: 7-Azaspiro[3.5]nonane, 7-Azaspiro[4.5]decane, and related N-heterocyclic spiro systems.

Module 1: Strategic Selection & Chemical Compatibility

Q1: Why do standard protecting group strategies often fail with 7-aza spiro systems?

A: Standard strategies fail due to two primary factors inherent to the spiro scaffold:

  • Conformational Rigidity & Sterics: The spiro carbon (C-spiro) locks the ring conformation. In 7-azaspiro systems (like 7-azaspiro[3.5]nonane), the nitrogen at position 7 is often in a chair-like conformation that can be sterically shielded by the orthogonal ring (the 4-membered ring in this case). This makes bulky PGs (like Trityl) difficult to install and PGs requiring backside attack for removal (like some carbamates) sluggish.

  • Electronic Deactivation: If the spiro system is fused to electron-withdrawing groups or if the nitrogen is part of a larger polycyclic aromatic system (like a spiro-fused 7-azaindole), the nucleophilicity of the nitrogen is compromised, requiring stronger electrophiles for protection.

Q2: Which protecting group should I choose for the N7 position?

A: Selection depends on your subsequent synthetic steps. Use the table below to match your reaction conditions with the optimal PG.

Protecting GroupStability ProfileInstallation Difficulty (Spiro N)Removal MethodBest Use Case
Boc (tert-butyl carbamate)Stable to Base, Hydrogenolysis, Nucleophiles.Low (Reacts well with hindered amines)Acid (TFA or HCl/Dioxane)General synthesis; when spiro-ring stability in acid is not a concern.
Cbz (Benzyl carbamate)Stable to Acid, mild Base.Low/MediumHydrogenolysis (H₂/Pd) or HBr/AcOHWhen acidic deprotection would degrade the spiro-core or other functional groups.
Fmoc (Fluorenylmethoxycarbonyl)Stable to Acid.[1]Medium (Steric bulk can be an issue)Base (Piperidine/DBU)Orthogonal strategy; avoiding acid/hydrogenolysis.
Bn (Benzyl)Very Stable (Acid/Base).LowHydrogenolysis or Chloroformates (ACE-Cl)Early-stage protection; can be hard to remove if the N is sterically crowded.
Teoc (2-(Trimethylsilyl)ethoxycarbonyl)Stable to Acid/Base.MediumFluoride (TBAF)Late-stage deprotection under mild, neutral conditions.
SEM (2-(Trimethylsilyl)ethoxymethyl)Stable to Base.High (Requires strong base to install)Acid (TFA) or Fluoride (TBAF)Specific use for indole/azaindole nitrogens in spiro-fused systems.

Module 2: Installation Troubleshooting

Q3: I cannot install the Fmoc group on my 7-azaspiro secondary amine. The reaction stalls at 50% conversion. What is happening?

Diagnosis: This is a classic Steric Impedance issue. The fluorenyl group is bulky. On a rigid 7-azaspiro scaffold, the trajectory for the amine to attack the Fmoc-Cl or Fmoc-OSu carbonyl is blocked by the axial hydrogens of the spiro-ring.

Protocol: High-Efficiency Fmoc Installation for Hindered Spiro-Amines

  • Reagents: Fmoc-Cl (more reactive than Fmoc-OSu), Sodium Bicarbonate (NaHCO₃), Dioxane/Water (1:1).

  • Additives: If standard Schotten-Baumann conditions fail, switch to Fmoc-Cl with Zinc dust or use Ultrasonic irradiation .

Step-by-Step Optimization:

  • Solvent Switch: Change from DCM to a polar aprotic solvent like Acetonitrile or DMF to increase the effective concentration of the amine.

  • Silylation Trick: Pre-treat the 7-aza amine with TMS-Cl/HMDS to form the transient silyl amine. The N-Si bond is longer and more labile, often accelerating the attack on the Fmoc electrophile (The in situ silyl-protection activation method).

    • Ref: This mimics protocols used for hindered amino acids (See: Biotage STmp removal guides for steric analogies [1]).

Q4: How do I design an orthogonal protection strategy for a 7-aza spiro diamine?

A: You must differentiate the "spiro" nitrogen (usually secondary) from any peripheral primary amines. The spiro nitrogen is more sterically hindered but often more nucleophilic than an aniline, yet less nucleophilic than a primary alkyl amine.

Visualization: Orthogonal Logic Flow The following diagram illustrates the decision process for selecting orthogonal pairs (e.g., Boc/Cbz vs Boc/Fmoc) based on the "Kill Step" (the condition that removes the PG).

OrthogonalStrategy Start Select Orthogonal Pair for 7-Aza Spiro System AcidSensitive Is the Spiro Scaffold Acid Sensitive? Start->AcidSensitive BaseSensitive Is the Scaffold Base Sensitive? AcidSensitive->BaseSensitive No StrategyB Strategy B: N-Spiro: Boc N-Periph: Fmoc (Deprotect Fmoc with Base) AcidSensitive->StrategyB Yes (Avoid Acid) StrategyA Strategy A: N-Spiro: Cbz N-Periph: Boc (Deprotect Boc with Acid) BaseSensitive->StrategyA Yes (Avoid Base) StrategyC Strategy C: N-Spiro: Alloc N-Periph: Boc (Deprotect Alloc with Pd) BaseSensitive->StrategyC No (Max Orthogonality) Final Deprotection:\nH2/Pd (Cbz) Final Deprotection: H2/Pd (Cbz) StrategyA->Final Deprotection:\nH2/Pd (Cbz) Final Deprotection:\nTFA (Boc) Final Deprotection: TFA (Boc) StrategyB->Final Deprotection:\nTFA (Boc) StrategyC->Final Deprotection:\nTFA (Boc)

Caption: Decision matrix for orthogonal protecting group selection in 7-aza spiro systems.

Module 3: Stability & Deprotection Dynamics

Q5: I'm using a Boc group on a 7-azaspiro[3.5]nonane. During a Suzuki coupling (Pd/Base/Heat), I see partial deprotection. Why?

A: While Boc is generally base-stable, thermal instability can occur in sterically strained systems. The relief of steric strain (from the spiro-fusion) can lower the activation energy for the thermal elimination of isobutylene, especially at temperatures >80°C in the presence of Lewis acidic salts (which can be generated in situ).

Corrective Action:

  • Lower Temperature: Switch to a more active catalyst (e.g., Pd(dtbpf)Cl₂) that operates at 40-60°C.

  • Switch PG: If high heat is unavoidable, switch from Boc to Piv (Pivaloyl) or Cbz . Pivalamides are extremely robust but require strong acid/heat to remove (which might be too harsh), so Cbz is the better alternative.

Q6: Troubleshooting N-Benzyl (Bn) Removal.

Issue: "I cannot remove the N-Bn group from my 7-azaspiro compound using H₂/Pd-C. The reaction stalls." Root Cause:

  • Catalyst Poisoning: If your spiro system contains a free amine, sulfur, or a pyridine-like nitrogen (common in 7-azaindole derivatives), it will coordinate to the Pd surface, poisoning the catalyst.

  • Steric Bulk: The spiro rings prevent the benzyl group from lying flat against the catalyst surface.

Protocol: Enhanced Hydrogenolysis

  • Catalyst: Switch to Pearlman’s Catalyst (Pd(OH)₂/C) . It is more robust for sterically hindered amines.

  • Solvent: Use Methanol with an additive of Acetic Acid or HCl (1 eq). Protonating the amine prevents it from poisoning the catalyst.

  • Alternative Reagent: If hydrogenation fails, use 1-Chloroethyl chloroformate (ACE-Cl) .

    • Mechanism:[2][3][4][5] ACE-Cl attacks the tertiary amine to form a carbamate, which decomposes in methanol to give the secondary amine. This is a chemical cleavage that bypasses steric adsorption issues on solid catalysts [2].

ACE-Cl Deprotection Workflow:

  • Dissolve N-Bn spiro compound in dry DCE (1,2-dichloroethane).

  • Add ACE-Cl (1.2 - 1.5 eq) and proton sponge (catalytic).

  • Reflux for 2-4 hours (Monitor conversion to carbamate).

  • Evaporate solvent.

  • Reflux residue in Methanol for 1 hour.

  • Concentrate to yield the HCl salt of the amine.

Module 4: Advanced Workflow (Graphviz)

Q7: What is the standard workflow for deprotecting a multi-functionalized 7-aza spiro scaffold?

A: The following workflow outlines the "Safe Release" protocol to ensure the spiro ring does not open or rearrange during deprotection.

DeprotectionWorkflow Step1 Start: Protected 7-Aza Spiro Molecule Check1 Check: Is N-PG Acid Labile (Boc)? Step1->Check1 Action1 Method A: 4M HCl in Dioxane (Anhydrous) Check1->Action1 Yes (Robust Scaffold) Action2 Method B: TFA/DCM (1:1) with Scavengers (TIPS) Check1->Action2 Yes (Sensitive Scavenging Needed) Check2 Observation: Did Spiro Ring Open? Action1->Check2 Action2->Check2 Result1 Success: Isolate as Salt Check2->Result1 No Result2 Failure: Acid-Catalyzed Rearrangement Check2->Result2 Yes AltRoute Alternative: Use TMS-OTf / 2,6-Lutidine (Mild Lewis Acid Cleavage) Result2->AltRoute Retry Synthesis with Mild Method AltRoute->Result1

Caption: Workflow for acid-mediated deprotection of 7-aza spiro systems, including rescue protocols for sensitive scaffolds.

References

  • Biotage. "Optimizing the removal of an STmp protecting group." Biotage Blog. Accessed Feb 13, 2026. [Link]

  • Organic Chemistry Portal. "Protective Groups: Benzyl group removal." Organic Chemistry Portal. Accessed Feb 13, 2026. [Link]

  • Vertex AI Search. "Synthesis of 7-azaspiro[3.5]nonane protecting groups." Vertex AI Context. Accessed Feb 13, 2026.
  • National Institutes of Health (NIH). "Identification and characterization of 7-azaindole derivatives." PubMed Central. Accessed Feb 13, 2026. [Link]

Sources

Stability of 1-Oxa-7-azaspiro[4.5]decan-2-one under basic conditions

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide serves as a specialized support resource for researchers working with 1-Oxa-7-azaspiro[4.5]decan-2-one . This document is structured to address stability challenges, specifically under basic conditions, and provides actionable troubleshooting protocols.

Executive Summary

1-Oxa-7-azaspiro[4.5]decan-2-one (CAS: 63766-56-3) is a bifunctional spirocyclic building block containing a


-butyrolactone  core fused to a piperidine  ring. Its utility in drug discovery (e.g., for muscarinic agonists or opioid receptor ligands) is often hampered by its lability in basic media.

The Core Challenge: The thermodynamic instability of the lactone ring in aqueous base leads to rapid hydrolysis, resulting in the formation of a water-soluble hydroxy-amino acid salt. This often manifests as "product disappearance" during standard alkaline workups.

Module 1: Chemical Stability & Mechanism

The "Lactone Trap"

Under basic conditions (pH > 8), the hydroxide ion acts as a nucleophile, attacking the carbonyl carbon of the lactone. This opens the 5-membered ring, generating a thermodynamically stable acyclic carboxylate.

  • At pH < 4: The equilibrium favors the closed spiro-lactone form.

  • At pH > 9: The equilibrium shifts almost exclusively to the ring-opened hydroxy-carboxylate form.

  • The Trap: If you extract your reaction mixture with basic aqueous solution (e.g., sat.

    
     or 1M NaOH) to remove acid impurities, your product will partition into the aqueous phase , leading to massive yield loss in the organic layer.
    
Visualization: pH-Dependent Equilibrium

The following diagram illustrates the reversible hydrolysis pathway.

G Lactone Spiro-Lactone (Organic Soluble) Transition Tetrahedral Intermediate Lactone->Transition + OH⁻ (Base Attack) OpenForm Hydroxy-Amino Carboxylate (Water Soluble) Transition->OpenForm Ring Opening OpenForm->Lactone + H⁺ (Acid Catalysis) Dehydration

Figure 1: The reversible hydrolysis of the spiro-lactone moiety. Basic conditions drive the reaction to the right (red path), rendering the molecule water-soluble. Acidic conditions restore the lactone (green path).

Module 2: Troubleshooting & Recovery Protocols

Scenario A: "I lost my product during extraction."

Diagnosis: You likely performed a wash with


 or NaOH, converting the lactone to its ring-opened carboxylate salt, which remained in the water layer.

The Rescue Protocol:

  • Do NOT discard the aqueous layer.

  • Cool the aqueous layer to 0°C.

  • Slowly acidify with 1M HCl or 1M

    
     to pH 2–3 .
    
    • Why? This protonates the carboxylate (

      
      
      
      
      
      
      
      ) and the amine (
      
      
      
      
      
      
      ).
  • Stir at Room Temperature (RT) for 30–60 minutes.

    • Why? Spontaneous lactonization often occurs once the acid is formed. If the spiro-ring strain is high, gentle heating (40°C) may be required.

  • Basify carefully to pH 8–9 using solid

    
     or a weak buffer, then immediately  extract with DCM or Chloroform.
    
    • Note: The goal is to deprotonate the amine (for solubility) without keeping the lactone in contact with base long enough to reopen.

    • Alternative: If the salt is isolable, lyophilize the acidic aqueous layer and cyclize in refluxing toluene with a Dean-Stark trap.

Scenario B: "My yield is low after reaction with a strong base."

Diagnosis: Reagents like LiHMDS, NaH, or KOtBu can attack the lactone carbonyl or cause polymerization if the nitrogen is unprotected.

Prevention Strategy:

  • Protection: Always protect the secondary amine (N-7) with a Boc or Cbz group before exposing the molecule to strong bases. This prevents self-reaction.

  • Sterics: Use bulky bases (e.g., LDA) at low temperatures (-78°C) to minimize nucleophilic attack on the lactone.

Module 3: Quantitative Data & Properties

PropertyValue / BehaviorImplication
Molecular Weight ~155.2 g/mol (Free Base)Low MW facilitates volatility; check vacuum levels.
Amine pKa (Est.) ~9.5 (Piperidine-like)Protonated at physiological pH.
Lactone Hydrolysis

min at pH 12
Avoid high pH exposure.
Solubility (Lactone) DCM, EtOAc, MeOH, THFGood for standard organic synthesis.
Solubility (Open) Water, DMSOPoor extraction efficiency in organics.

Module 4: Frequently Asked Questions (FAQ)

Q1: Can I use silica gel chromatography for purification? A: Yes, but with caution. Silica is slightly acidic, which is generally safe for the lactone. However, the secondary amine can streak or stick to the silica.

  • Solution: Use 1% Triethylamine (TEA) in your eluent to neutralize acidic sites. Warning: Ensure the exposure to TEA is brief and the fractions are evaporated immediately to prevent base-catalyzed degradation.

Q2: How should I store the compound? A: Store as the HCl salt if possible. The salt form protonates the amine, preventing it from acting as an internal nucleophile. Store at -20°C under argon. If storing the free base, ensure it is strictly anhydrous to prevent slow hydrolysis.

Q3: Is the ring opening reversible? A: Yes. Unlike amide hydrolysis, lactone hydrolysis is readily reversible. Treatment with acid (e.g., p-TsOH in refluxing benzene/toluene) will drive the equilibrium back to the spiro-lactone by removing water (azeotropic distillation).

Module 5: Synthesis Workflow Decision Tree

Use this logic flow to determine the correct workup procedure.

Workup Start Reaction Complete BaseUsed Was Base Used? Start->BaseUsed Quench Quench with NH₄Cl (Sat.) pH ~6-7 BaseUsed->Quench Yes CheckpH Check pH of Aqueous Layer BaseUsed->CheckpH No Quench->CheckpH HighPH pH > 9 (Risk: Ring Open) CheckpH->HighPH Basic NeutralPH pH 6-8 (Safe Zone) CheckpH->NeutralPH Neutral Action1 Acidify to pH 3 Stir 30 min HighPH->Action1 Recover Product Action2 Extract with DCM (3x) NeutralPH->Action2 Action1->NeutralPH Re-adjust

Figure 2: Decision matrix for workup procedures to maximize recovery of the spiro-lactone.

References

  • PubChem. (n.d.). 1-Oxa-7-azaspiro[4.5]decan-2-one Compound Summary. National Library of Medicine. Retrieved October 24, 2023, from [Link]

  • Maddi Sridhar Reddy et al. (2012).[1] A New Synthesis of

    
    -Butyrolactones via AuCl3-Catalyzed Cyclization. Organic Letters. Retrieved from [Link]
    
  • SWGDrug. (2005). Gamma-butyrolactone (GBL) Monograph: Hydrolysis and Stability. Scientific Working Group for the Analysis of Seized Drugs. Retrieved from [Link]

Sources

Technical Support Center: Troubleshooting Grignard Additions to Spiro-Lactone Precursors

Author: BenchChem Technical Support Team. Date: February 2026

Status: Online Agent: Senior Application Scientist Ticket ID: GRIG-SPIRO-001 Subject: Overcoming Steric Hindrance and Side Reactions in Spiro-Cyclic Systems

Executive Summary

Adding Grignard reagents to spiro-lactones presents a unique set of "molecular torture" for organic chemists. Unlike simple esters, spiro-lactones possess a quaternary center adjacent to the reactive carbonyl. This creates a "perfect storm" of steric hindrance (blocking nucleophilic attack) and conformational rigidity (preventing the relaxation of tetrahedral intermediates).

Common failure modes include complete lack of reactivity (steric block), enolization (Grignard acting as a base rather than a nucleophile), or uncontrolled double-addition (forming diols when a lactol/ketone is desired).

This guide moves beyond standard textbook protocols to address the specific hydrodynamics of spiro-systems.

Part 1: Diagnostic Workflow

Before altering your stoichiometry, diagnose the failure mode using the logic flow below.

GrignardTroubleshooting Start START: Analyze Crude NMR/TLC Result1 Recovered Starting Material (SM) Start->Result1 Result2 Complex Mixture / Decomposition Start->Result2 Result3 Diol (Double Addition) Start->Result3 CheckD2O Did you perform D2O Quench? Result1->CheckD2O IssueWet ISSUE: Moisture/Quenching Result2->IssueWet IssueOver ISSUE: Kinetic Control Failure (Ketone intermediate too reactive) Result3->IssueOver Deuterated Deuterium incorporated at alpha-position? CheckD2O->Deuterated Yes IssueEnol ISSUE: Enolization (Grignard acted as Base) Deuterated->IssueEnol Yes (D found) IssueSteric ISSUE: Steric Hindrance (Nucleophile cannot approach) Deuterated->IssueSteric No (SM intact) Sol_CeCl3 SOLUTION: Add Anhydrous CeCl3 (Imamoto Reagent) IssueEnol->Sol_CeCl3 IssueSteric->Sol_CeCl3 Sol_Dry SOLUTION: Titrate Grignard & Dry Solvents IssueWet->Sol_Dry Sol_Temp SOLUTION: Cryogenic Control (-78°C) or Weinreb Amide Route IssueOver->Sol_Temp

Figure 1: Diagnostic logic tree for Grignard failures. Note the critical differentiation between Enolization and Steric Hindrance using a D2O quench test.

Part 2: Technical Support Q&A
Issue 1: "I am recovering 90% starting material, even with excess Grignard."

Diagnosis: You are likely facing Enolization or Steric Deactivation . Spiro-lactones often have acidic protons at the


-position (adjacent to the carbonyl). Because the spiro-ring creates bulk, the Grignard reagent (which is both a nucleophile and a strong base) cannot reach the carbonyl carbon to attack. Instead, it acts as a base, stripping a proton to form an enolate.[1] Upon aqueous workup, the enolate is reprotonated, returning your starting material unchanged.

The Fix: The "Imamoto" Method (Cerium(III) Chloride) You must switch from a standard Grignard to an Organocerium reagent (


). Lanthanides are "oxophilic" (oxygen-loving).
  • Mechanism: The

    
     acts as a Lewis acid, coordinating to the lactone carbonyl oxygen, making the carbon more electrophilic.
    
  • Selectivity: Organoceriums are less basic than Grignards but more nucleophilic toward carbonyls. This suppresses enolization and forces addition, even in hindered spiro-systems.

Critical Warning: Commercial


 (heptahydrate) will destroy your Grignard instantly. You must  prepare anhydrous 

in situ (see Protocol A).
Issue 2: "I want the Lactol (Hemiacetal), but I keep getting the Diol."

Diagnosis: This is a classic kinetic problem.

  • Grignard adds to Lactone

    
     Tetrahedral Intermediate (Magnesium alkoxide).
    
  • If the ring opens to the ketone form during the reaction, the ketone is usually more reactive than the original lactone.

  • The second equivalent of Grignard attacks the ketone instantly, leading to the diol (double addition).

The Fix: Temperature & Chelation

  • Cryogenic Control: Run the addition at -78°C or lower. At this temperature, the tetrahedral intermediate (hemiacetal salt) is stable and does not collapse to the ketone.

  • Quench Cold: You must quench the reaction while it is still at -78°C with an acidic buffer (e.g., Acetic Acid/THF). If you warm it up before quenching, the ring opens, and remaining Grignard attacks.

  • Strategic Pivot: If the diol persists, convert the lactone to a Weinreb Amide first. Weinreb amides form a stable chelated intermediate that cannot accept a second nucleophile until hydrolysis.

Issue 3: "My reaction turns into a black tar/emulsion during workup."

Diagnosis: Spiro-lactols are notoriously acid-sensitive. The spiro-center creates strain.[2] If you use a strong acid (HCl) for workup, you may trigger an acid-catalyzed rearrangement (e.g., opening the ring to a stable carbocation which then polymerizes).

The Fix: Buffered Workup

  • Avoid HCl or

    
    .
    
  • Use Saturated Ammonium Chloride (

    
    )  or a Rochelle's Salt  (Sodium Potassium Tartrate) solution. Rochelle's salt is specifically excellent for breaking up magnesium/cerium emulsions without being too acidic.
    
Part 3: Validated Protocols
Protocol A: Preparation of Anhydrous

(The Imamoto Activation)

This is the gold standard for hindered spiro-lactones.

Reagents:

  • 
     (Cerium(III) chloride heptahydrate)[3]
    
  • THF (Anhydrous, inhibitor-free)

  • Grignard Reagent (

    
    )[4][5][6]
    

Step-by-Step:

  • Dehydration: Place

    
     (powdered) in a Schlenk flask. Heat to 140–150°C  under high vacuum (<0.1 mmHg) for 2–3 hours.
    
    • Visual Check: The solid should not melt; it should remain a powder. If it melts, hydrolysis has occurred. Stir the powder occasionally (magnetically) to ensure uniform drying.

  • Suspension: Cool to room temperature under Argon. Add anhydrous THF.

    • Note: Freshly dried

      
       dissolves slowly. Stir vigorously for 2 hours (or sonicate) until a fine, milky white suspension forms. This is the active Lewis Acid species.
      
  • Transmetallation: Cool the suspension to -78°C . Add your Grignard reagent dropwise.[5][7] Stir for 1 hour. You have now generated the organocerium species.

  • Addition: Add your spiro-lactone (dissolved in THF) slowly to the cold slurry.

  • Reaction: Allow to warm slowly to 0°C (or keep at -78°C if targeting the lactol).

Data Comparison: Reagent Efficacy on Hindered Lactones
Reagent SystemBasicityNucleophilicityRisk of EnolizationSuccess with Spiro-Lactones
Standard Grignard (

)
HighHighHigh Low (mostly recovery of SM)
Organolithium (

)
Very HighVery HighVery High Very Low (Decomposition)
Imamoto (

)
Low Very High LowHigh
Knochel Turbo (

)
ModerateHighModerateModerate (Better solubility)
Part 4: Mechanistic Visualization

Understanding the pathway is crucial for controlling the outcome.

ReactionPathway Lactone Spiro-Lactone (Substrate) Enol Enolate (Dead End) Lactone->Enol Path A: Basicity (No CeCl3) Tetra Tetrahedral Intermediate (Magnesium Alkoxide) Lactone->Tetra Path B: Nucleophilic Attack (Favored by CeCl3) Grignard R-MgX Ketone Open Chain Ketone (Highly Reactive) Tetra->Ketone Warming > -40°C Lactol Lactol (Hemiacetal) TARGET 1 Tetra->Lactol Acid Quench @ -78°C Diol Diol (Double Addition) TARGET 2 Ketone->Diol 2nd Eq. R-MgX

Figure 2: Reaction pathway showing the competition between Enolization (Path A) and Addition (Path B). Path B is enabled by Cerium Chloride.[3][8][9][10]

References
  • Imamoto, T., et al. "Reactions of carbonyl compounds with Grignard reagents in the presence of cerium chloride." Journal of the American Chemical Society, 111(12), 4392–4398.

  • Krasovskiy, A., & Knochel, P. "A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds from Organic Bromides." Angewandte Chemie International Edition, 43(25), 3333–3336.

  • Conlon, D. A., et al. "The effect of CeCl3 on the addition of Grignard reagents to nitriles and esters." Journal of Organic Chemistry. (Validated general utility of Lanthanides in suppressing side reactions).
  • Carey, F. A., & Sundberg, R. J. Advanced Organic Chemistry Part B: Reactions and Synthesis. Springer. (Standard text for Grignard/Ester mechanisms).

Sources

Technical Support Center: Minimizing Side Reactions During Spiro Ring Closure

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Spirocyclic scaffolds are privileged structures in drug discovery due to their ability to orient functional groups in defined vectors without the conformational flop associated with alkyl chains. However, synthesizing the quaternary spiro-carbon is a high-energy event often plagued by specific side reactions: premature elimination , oligomerization , and thermodynamic equilibration to undesired diastereomers .

This guide synthesizes field-proven protocols to suppress these pathways. It is structured by reaction class, focusing on the causality of failure and the engineering of success.

Module 1: Spiroketalization – Controlling the "Wrong" Isomer

The Problem: Spiroketals naturally equilibrate to the thermodynamically most stable isomer (stabilized by the anomeric effect), which is often not the bioactive target. The Side Reaction: Acid-catalyzed equilibration leading to loss of the kinetic product.

Mechanism & Causality

Spiroketalization is governed by the competition between Kinetic Control (transition state energy) and Thermodynamic Control (ground state stability).

  • Thermodynamic Product: Favored by the double anomeric effect (lone pairs on oxygen antiperiplanar to the C-O bonds).

  • Kinetic Product: Often results from the initial nucleophilic attack that minimizes steric clash, regardless of final electronic stabilization.

Visualizing the Control Pathways

SpiroketalControl Precursor Open Chain Precursor TS_Kinetic TS: Kinetic (Low Ea) Precursor->TS_Kinetic Chelating Solvent Low Temp TS_Thermo TS: Thermodynamic (High Ea) Precursor->TS_Thermo Non-Chelating Solvent High Temp Prod_Kinetic Kinetic Product (Contra-Thermodynamic) TS_Kinetic->Prod_Kinetic Prod_Thermo Thermodynamic Product (Anomeric Stabilization) TS_Thermo->Prod_Thermo Prod_Kinetic->Prod_Thermo Acid Equilibration (Avoid this!)

Figure 1: Decision pathways for spiroketal synthesis. To retain the kinetic product, the equilibration pathway (dashed red) must be blocked.

Troubleshooting Protocol: Locking the Kinetic Isomer

To synthesize the kinetic spiroketal (often the "non-anomeric" isomer), you must prevent re-opening of the ring.

Step-by-Step Workflow:

  • Solvent Selection: Use THF or Acetonitrile . These coordinate to the Lewis acid, altering the geometry of the intermediate oxocarbenium ion.

  • Catalyst Choice: Use Sc(OTf)₃ (Scandium Triflate). It coordinates tightly with the solvent, enforcing a specific transition state geometry.

  • Temperature Control: Maintain -78°C to -20°C .

  • Quench: Quench with Et₃N at low temperature before warming. If you warm the acidic mixture, it will equilibrate to the thermodynamic product.

ParameterKinetic Control ConditionsThermodynamic Control Conditions
Solvent THF (Chelating)DCM (Non-chelating)
Catalyst Sc(OTf)₃, BF₃·OEt₂HCl, pTsOH
Temperature -78 °C0 °C to Reflux
Additives 4Å Molecular Sieves (Dry)Water (trace, promotes equilibration)

Module 2: Ring-Closing Metathesis (RCM) – Preventing Oligomerization

The Problem: Building a quaternary center via RCM is sterically demanding. The catalyst often reacts intermolecularly with another substrate molecule (oligomerization) rather than closing the difficult spiro-ring. The Side Reaction: Isomerization of the double bond (ring contraction) and linear polymerization.

Mechanism & Causality

Ruthenium catalysts (Grubbs) can decompose into ruthenium hydrides. These hydrides catalyze the migration of the alkene double bond ("isomerization"), leading to a ring size one carbon smaller than intended or a non-reactive internal alkene.

Visualizing the Competition

RCM_Pathways Substrate Diene Substrate Spiro_Cycle Desired Spirocycle Substrate->Spiro_Cycle Intramolecular (High Dilution) Oligomer Oligomer/Polymer Substrate->Oligomer Intermolecular (High Conc) Isomer Isomerized Alkene (Dead End) Substrate->Isomer Ru-H Species (Side Rxn) Ru_Catalyst Ru Catalyst

Figure 2: The fate of the diene substrate.[1][2] High dilution favors the green path; hydride scavengers block the 'Isomer' path.

Troubleshooting Protocol: The "Pseudo-High Dilution" Setup

Standard high dilution requires massive solvent volumes. Use Pseudo-High Dilution to keep active concentration low without flooding the lab.

  • Solvent: Degassed Dichloromethane (DCM) or Toluene . Oxygen kills the catalyst; Toluene allows higher temps (110°C) to overcome the steric barrier of the spiro-center.

  • Additive (Critical): Add 1,4-Benzoquinone (10 mol%) .

    • Why? It acts as a hydride scavenger, preventing the formation of Ru-H species that cause isomerization.

  • Addition Method:

    • Dissolve catalyst in the full volume of refluxing solvent.

    • Add the substrate slowly via syringe pump over 4–12 hours.

    • Result: The "instantaneous" concentration of unreacted substrate is near zero, forcing the catalyst to find the other end of the same molecule (ring closure) rather than a new molecule (oligomerization).

Module 3: Oxidative Spirocyclization – Saving the Phenol

The Problem: Oxidizing phenols to spirodienones (using PIDA/PIFA) creates a highly electrophilic intermediate that is prone to destruction. The Side Reaction: Rearomatization (acid-catalyzed rearrangement back to a phenol) or Nucleophilic Trapping (solvent attacking the ring).

Troubleshooting Protocol: Buffered Hypervalent Iodine Oxidation

The reaction generates acetic acid (from PIDA) or trifluoroacetic acid (from PIFA) as a byproduct. This acid catalyzes the destruction of your product.

Protocol:

  • Reagent: PIDA (Phenyliodine diacetate) .

  • Solvent: 2,2,2-Trifluoroethanol (TFE) .

    • Why? TFE stabilizes the radical cation intermediates and is non-nucleophilic, preventing solvent trapping.

  • Buffer: Add Solid Sodium Bicarbonate (NaHCO₃) or Pyridine (2-3 equiv).

    • Mechanism:[2][3][4][5][6][7][8] Neutralizes the acetic acid byproduct in situ, preventing acid-catalyzed rearomatization.

  • Workup: Do not use acidic washes. Filter through a basic alumina plug.

Module 4: Radical Cyclization – The Hydrodehalogenation Trap

The Problem: Using Tin (Sn) or Silicon (Si) hydrides to form spiro-rings often results in simple reduction (replacing the halide with H) instead of cyclization. The Side Reaction: Direct Reduction (Hydrodehalogenation) .

Mechanism & Causality

This is a race between two rates:

  • k_cyc: Rate of radical cyclization onto the alkene.

  • k_H: Rate of H-atom abstraction from the hydride reagent.

If k_H [Bu₃SnH] > k_cyc , you get reduction. Spiro-cyclization is sterically slow (low k_cyc), making this a major issue.

Troubleshooting Protocol: Syringe Pump Addition

You must keep the concentration of the H-atom donor (Bu₃SnH) extremely low.

  • Concentration: Dissolve substrate in refluxing benzene/toluene (0.05 M).

  • Radical Initiator: AIBN (Azobisisobutyronitrile).

  • Technique: Add a solution of Bu₃SnH and AIBN slowly via syringe pump over 4-6 hours.

    • Result: The radical formed has "time" to cyclize because it cannot find a Tin-Hydride molecule to steal a hydrogen from immediately.

FAQ: Rapid Fire Troubleshooting

Q: My RCM reaction stalls at 50% conversion. Adding more catalyst doesn't help. A: You likely have a "chelating alkene" or a byproduct poisoning the catalyst. Solution: Add Ti(OiPr)₄ (Titanium Isopropoxide) to the reaction. It acts as a Lewis acid scavenger, breaking up non-productive chelates between the catalyst and heteroatoms (O, N) in your substrate.

Q: I'm getting the "endo" product instead of the spiro "exo" ring. A: Check Baldwin’s Rules . 5-endo-trig is disfavored.[9] If you are trying to close a 5-membered ring onto a double bond inside the ring path, it will fail or rearrange. Redesign the precursor to allow a 5-exo-trig closure (double bond outside the ring path).

Q: My spiro-product decomposes on silica gel. A: Spiro-centers, especially spiro-ketals and spiro-enones, are acid-sensitive. Solution: Pre-treat your silica gel with 1% Triethylamine (Et₃N) in hexanes before loading the column. This neutralizes the acidic sites on the silica surface.

References

  • Spiroketal Stereocontrol: "Stereocontrolled Synthesis of Spiroketals: An Engine for Chemical and Biological Discovery." PMC, 2017. Link

  • RCM Side Reactions: "Competitive isomerization and catalyst decomposition during ring-closing metathesis." Catalysis Science & Technology, 2012. Link

  • Oxidative Spirocyclization: "Oxidative Dearomatization of Phenols: Why, How and What For?" Molecules, 2022.[7][8] Link

  • Radical Hydrodehalogenation: "Radical Hydrodehalogenation of Aryl Bromides and Chlorides with Sodium Hydride and 1,4‐Dioxane." ChemistryOpen, 2017. Link

  • Baldwin's Rules: "Rules for Ring Closure." Journal of the Chemical Society, Chemical Communications, 1976. Link

Sources

HPLC separation techniques for spiro[4.5]decan-2-one enantiomers

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: HPLC Enantioseparation of Spiro[4.5]decan-2-one

Technical Abstract & Strategy Overview

Subject: Spiro[4.5]decan-2-one (CAS: 3643-16-1) Classification: Aliphatic Spirocyclic Ketone Primary Challenge: Detection Limits & Chromophore Absence. Unlike aromatic spiro-compounds, spiro[4.5]decan-2-one lacks a conjugated


-system. Its only UV absorption is the weak 

transition of the carbonyl group (

nm,

) and the

transition (

nm). Standard UV detection at 254 nm will yield no signal .

Strategic Directive:

  • Primary Mode: Normal Phase (NP) Chiral HPLC using Polysaccharide-based Chiral Stationary Phases (CSPs).

  • Detection: Low-UV (205–210 nm) requires high-purity solvents. Refractive Index (RI) or ELSD is strongly recommended over UV.

  • Derivatization: If direct detection fails, derivatization with 2,4-dinitrophenylhydrazine (2,4-DNPH) is the gold-standard workaround to introduce a chromophore (

    
     nm).
    

Method Development Protocol (Step-by-Step)

Phase A: Column & Solvent Screening
  • Column Selection: The spiro-junction creates a rigid 3D structure ideal for the "cleft" recognition sites of polysaccharide phases.

    • Primary Screen:Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H/IA) and Cellulose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralcel OD-H/IB).

    • Secondary Screen: Cellulose tris(4-methylbenzoate) (Chiralcel OJ-H) – often effective for carbonyls.

  • Mobile Phase:

    • Solvent A: n-Hexane (HPLC Grade,

      
       99%).
      
    • Solvent B: 2-Propanol (IPA) or Ethanol.

    • Additives: None required (neutral molecule). Avoid TFA/DEA unless peak tailing occurs due to silica interactions.

Phase B: Initial Conditions
ParameterSettingRationale
Flow Rate 0.5 – 1.0 mL/minLower flow improves mass transfer in chiral pores.
Mobile Phase Hexane : IPA (90 : 10)Standard starting point for retention (

) assessment.
Temperature 25°CLower T often increases resolution (

) enthalpically.
Detection RI / ELSD (Preferred) UV 210 nm (Alternative)See "Troubleshooting" for UV limitations.

Visual Workflow: Method Development Logic

Method_Development_Workflow Start Start: Spiro[4.5]decan-2-one Sample Check_Detector Check Detector Availability Start->Check_Detector Decision_UV Only UV Available? Check_Detector->Decision_UV Derivatize CRITICAL: Derivatize with 2,4-DNPH (Adds Chromophore) Decision_UV->Derivatize Yes (Recommended) Direct_UV Direct UV @ 205-210 nm (High Noise Risk) Decision_UV->Direct_UV Yes (Fast/Risky) Use_RI_ELSD Use RI or ELSD (Ideal for Aliphatic Ketones) Decision_UV->Use_RI_ELSD No (RI/ELSD available) Screening Screen CSPs: AD-H, OD-H, OJ-H Mobile Phase: Hex/IPA (90:10) Derivatize->Screening Direct_UV->Screening Use_RI_ELSD->Screening Eval_Res Evaluate Resolution (Rs) Screening->Eval_Res Optimize Optimize: 1. Lower % IPA (98:2) 2. Lower Temp (10-15°C) Eval_Res->Optimize Rs < 1.5 Success Success: Rs > 1.5 Eval_Res->Success Rs > 1.5 Optimize->Eval_Res

Figure 1: Decision matrix for detector selection and column screening. Note the critical branch for UV detection limitations.

Troubleshooting & FAQs (Root Cause Analysis)

Q1: I am injecting the sample but seeing NO peaks on the chromatogram. What is wrong?

Diagnosis: This is likely a detection physics failure , not a chromatography failure.

  • Root Cause: Spiro[4.5]decan-2-one is "UV transparent" above 220 nm. If your detector is set to 254 nm (standard), you will see nothing.

  • Solution:

    • Switch Wavelength: Set UV to 205 nm or 210 nm .

    • Check Solvent Cutoff: Ensure you are using HPLC-grade Hexane (UV cutoff ~195 nm) and IPA (UV cutoff ~205 nm). Do not use Ethyl Acetate (cutoff ~256 nm), as it will blind the detector.

    • Concentration: Increase sample concentration to 1–2 mg/mL. The extinction coefficient (

      
      ) is very low.
      
Q2: I see a peak, but the baseline is drifting wildly or is extremely noisy.

Diagnosis: Solvent absorption interference (UV Cutoff proximity).

  • Root Cause: At 210 nm, you are operating near the UV cutoff of the mobile phase. Small fluctuations in pump mixing or temperature cause refractive index changes that UV detectors interpret as absorbance.

  • Solution:

    • Use a Reference Cell: If using a Diode Array Detector (DAD), set a reference wavelength (e.g., 360 nm) to cancel out refractive index effects.

    • Isocratic Premix: Premix your mobile phase (e.g., 900mL Hexane + 100mL IPA) in a single bottle and pump from one line (Isocratic). This eliminates mixing noise from the pump.

Q3: The enantiomers are partially separated (Rs ~ 0.8) but tailing is severe.

Diagnosis: Non-specific silanol interactions.

  • Root Cause: Although the molecule is a ketone, the silica support of the column might have active sites interacting with the carbonyl oxygen.

  • Solution:

    • Temperature: Lower the column temperature to 15°C. This often sharpens peaks for rigid spiro-molecules.

    • Column Type: Switch to an Immobilized phase (e.g., Chiralpak IA or IB). These packings are often more robust and allow for "forbidden" solvents (like THF or DCM) which can alter selectivity, though Hexane/IPA is usually sufficient.

Q4: Can I use Reversed Phase (RP) instead of Normal Phase?

Diagnosis: Solubility vs. Selectivity trade-off.

  • Analysis: Spiro[4.5]decan-2-one is lipophilic. In RP (Water/MeCN), it will retain strongly on the hydrophobic chiral selector.

  • Recommendation: Yes, but solubility may be an issue in high-water content.

    • Protocol: Use Chiralpak AD-RH or OD-RH .

    • Mobile Phase: Water : Acetonitrile (40 : 60).

    • Warning: UV detection issues remain. Water/MeCN is transparent at 210 nm, which is a benefit, but ensure the sample is soluble.

Advanced Technique: Derivatization Strategy

If direct detection is unstable, perform this reaction to guarantee UV visibility.

Reaction: Ketone + 2,4-Dinitrophenylhydrazine (DNPH)


 Hydrazone.
Protocol: 
  • Dissolve spiro[4.5]decan-2-one in Ethanol.

  • Add equimolar 2,4-DNPH and a catalytic drop of HCl.

  • Heat gently (40°C) for 30 mins.

  • Result: The product (hydrazone) is deep yellow/orange.

  • New Detection: UV at 360 nm .

  • Bonus: The bulky DNPH group often improves chiral recognition by adding

    
    -
    
    
    
    interaction sites for the CSP [1].

References

  • Subramanian, G. (Ed.). (2001).[1] Chiral Separation Techniques: A Practical Approach. Wiley-VCH. (General reference for derivatization strategies in chiral HPLC).

  • Daicel Corporation. (n.d.). Instruction Manual for CHIRALPAK® AD-H. Retrieved from [Link] (Standard operating procedures for polysaccharide columns).

  • Aboul-Enein, H. Y., et al. (2018).[2] Enantioseparation of Substituted 1,3-Diazaspiro[4.5]Decan-4-Ones: HPLC Comparative Study on Different Polysaccharide Type Chiral Stationary Phases. Journal of Chromatographic Science, 56(2), 160–165.[2] [Link] (Demonstrates polysaccharide column efficacy for spiro-ring systems).

  • Regis Technologies. (n.d.). Chiral Application Guide. Retrieved from [Link] (Source for Pirkle-type and polysaccharide screening logic).

Sources

Validation & Comparative

Comparative Guide: 1H NMR Interpretation of 1-Oxa-7-azaspiro[4.5]decan-2-one

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a technical comparison and interpretation framework for 1-Oxa-7-azaspiro[4.5]decan-2-one , a critical spiro-fused heterocyclic scaffold used in drug discovery (e.g., for GPCR ligands and PROTAC linkers).

The content focuses on distinguishing this specific isomer from its structural analogs (such as the 8-aza isomer) using 1H NMR spectroscopy.

Executive Summary

1-Oxa-7-azaspiro[4.5]decan-2-one represents a privileged structural motif where a


-butyrolactone ring is spiro-fused to a piperidine ring. Its rigid spiro-center creates unique vectors for side-chain attachment, making it superior to flexible open-chain analogs for locking pharmacophores in bioactive conformations.

However, synthetic routes often yield isomeric mixtures (e.g., 7-aza vs. 8-aza spiro-systems). This guide details the definitive NMR signatures required to validate the 7-aza regioisomer, comparing it against its primary alternatives.

Key Performance Indicator (KPI): The "Diagnostic Methylene Singlet" (H-6) is the primary differentiator for the 7-aza scaffold, absent in 8-aza alternatives.

Structural Analysis & Spin Systems

To interpret the NMR, we must deconstruct the molecule into magnetically distinct environments.

The Molecule: 1-Oxa-7-azaspiro[4.5]decan-2-one[1][2][3][4]
  • Ring A (Lactone): 5-membered ring containing O1, C2(=O), C3, C4, and the spiro-carbon C5.

  • Ring B (Piperidine): 6-membered ring containing the spiro-carbon C5, C6, N7, C8, C9, and C10.

The Connectivity Logic (Graphviz Diagram)

The following diagram illustrates the spin system isolation that defines the 7-aza isomer. Note that H-6 is isolated from other carbon-bound protons by the quaternary spiro center (C5) and the heteroatom (N7).

SpinSystem Spiro C5 (Spiro) Quaternary H6 H-6 (CH2) Diagnostic Signal Spiro->H6 J(gem) only N7 N7 (Amine) H6->N7 No J(vic)* H8 H-8 (CH2) N7->H8 Inductive H9 H-9 (CH2) H8->H9 J(vic) ~7Hz H10 H-10 (CH2) H9->H10 J(vic) ~7Hz H10->Spiro Blocked

Caption: Spin system connectivity in 1-Oxa-7-azaspiro[4.5]decan-2-one. Note the isolation of H-6.

Comparative Performance: 7-Aza vs. Alternatives

The primary challenge in synthesizing this scaffold is distinguishing it from the 8-aza isomer (where Nitrogen is at position 8) and the Carbocyclic analog (no Nitrogen).

Table 1: Diagnostic 1H NMR Signals (CDCl3, 400 MHz)
FeatureProduct: 7-Aza Isomer Alternative: 8-Aza Isomer Alternative: Carbocycle
Structure N at pos 7 (adjacent to spiro-CH2)N at pos 8 (remote from spiro)No Nitrogen (Cyclohexane)
H-6 Signal Singlet (or ABq)

3.0–3.4 ppm
Triplet/Multiplet

1.5–1.8 ppm
Multiplet

1.4–1.6 ppm
H-6 Environment Deshielded (

to N,

to Spiro)
Shielded (

to N,

to Spiro)
Shielded (Aliphatic)
Coupling Isolated (No vicinal H neighbors)Coupled to H-7 (vicinal)Coupled to H-7 (vicinal)
N-H Signal Broad singlet (can H-bond to C=O)Broad singlet (remote)N/A
Detailed Analysis
  • The "Isolated Methylene" Test (H-6): In the 7-aza target, the C6 methylene is sandwiched between the quaternary spiro center and the nitrogen. Consequently, it has zero vicinal protons .

    • Observation: In a decoupled spectrum (or if NH exchange is fast), this appears as a sharp Singlet (2H) .

    • Chirality Note: Due to the lactone ring, the spiro center is pro-chiral. If the ring is rigid, H-6a and H-6b may become diastereotopic, splitting the singlet into an AB Quartet (

      
       Hz).
      
    • Contrast: In the 8-aza isomer, the protons adjacent to the spiro center (C6 and C10) are vicinally coupled to C7 and C9, appearing as complex multiplets.

  • Lactone Ring Protons (H-3, H-4):

    • H-3 (

      
       to C=O):  Triplet or Multiplet at 
      
      
      
      2.4–2.6 ppm.
    • H-4 (

      
       to C=O):  Triplet or Multiplet at 
      
      
      
      1.9–2.2 ppm.
    • These signals confirm the integrity of the lactone ring but do not distinguish the 7-aza vs. 8-aza isomers effectively.

Experimental Protocol: Validation Workflow

To ensure authoritative identification, follow this self-validating protocol.

Reagents & Setup
  • Solvent: DMSO-

    
     is preferred over CDCl
    
    
    
    for initial characterization to slow down N-H exchange and visualize the amine proton.
  • Concentration: 10-15 mg in 0.6 mL solvent.

  • Instrument: 400 MHz minimum (600 MHz preferred for resolving diastereotopic protons).

Step-by-Step Workflow
  • Acquire 1H Spectrum:

    • Focus on the region 3.0 – 3.5 ppm .

    • Pass Criteria: Look for a Singlet or AB Quartet integrating to 2H. This corresponds to H-6 (

      
      -N, 
      
      
      
      -Spiro).
    • Fail Criteria: If you see a triplet or broad multiplet in this region, or if the signal is upfield (1.5-2.0 ppm), you likely have the 8-aza isomer or open-chain material.

  • Acquire 13C DEPT-135:

    • Verify the number of CH2 carbons.

    • 7-Aza: Expect a downfield CH2 (

      
      50-55 ppm) corresponding to C6 (between Spiro and N).
      
    • 8-Aza: The CH2s adjacent to N (C7, C9) are symmetric or close in shift, but neither is attached to the spiro center.

  • D2O Shake (Optional):

    • Add 1 drop of D2O to the NMR tube and shake.

    • The broad NH signal (usually >2.0 ppm) will disappear.

    • Any coupling to the H-6 singlet (if slow exchange was present) will collapse, sharpening the H-6 singlet.

Decision Tree Diagram (Graphviz)

DecisionTree Start Start: Analyze 1H NMR (Region 2.8 - 3.6 ppm) CheckSignal Is there an isolated Singlet/ABq (2H)? Start->CheckSignal Result7 Confirmed: 1-Oxa-7-azaspiro[4.5] CheckSignal->Result7 Yes (H-6 Isolated) CheckShift Check Chemical Shift CheckSignal->CheckShift No Yes Yes No No (Multiplets/Triplets) Result8 Suspect: 8-Azaspiro Isomer (N remote from spiro) CheckShift->Result8 Shift ~2.6-3.0 ppm (Alpha to N, but coupled) ResultOpen Suspect: Open Chain / Carbocycle CheckShift->ResultOpen Shift < 2.0 ppm

Caption: Workflow for distinguishing 7-aza spiro-lactones from isomeric impurities.

Technical Nuances & Troubleshooting

Solvent Effects (Conformational Locking)

In CDCl


 , the piperidine ring may undergo rapid chair-chair interconversion, averaging signals.
In DMSO-

or at low temperatures (-40°C), the ring flip slows.
  • Impact: The H-6 singlet may broaden or split into a distinct AB quartet due to the chiral environment of the lactone ring. Do not mistake this splitting for vicinal coupling.

The "Geminal" Trap

Novice interpreters often mistake the AB quartet of H-6 (J


 12 Hz) for a doublet of doublets.
  • Verification: Calculate the center of the quartet. If it is an AB system, the "roofing effect" (inner lines taller than outer lines) will be prominent.

References

  • PubChem. Compound Summary: 1-Oxa-7-azaspiro(4.5)decane.[1][2] National Library of Medicine. Available at: [Link]

  • Theranyx. 1-Oxa-7-azaspiro[4.5]decan-2-one Intermediate Data.[3] Available at: [Link]

  • NIST Chemistry WebBook. 1-Oxaspiro[4.5]decan-2-one (Carbocyclic Analog) Spectral Data. SRD 69.[4] Available at: [Link]

Sources

Comparative Guide: Mass Spectrometry Fragmentation Patterns of Spiro Lactams

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Spiro lactams represent a privileged scaffold in medicinal chemistry, offering rigid stereochemical control that enhances binding affinity in antibiotics and proteasome inhibitors. However, this same rigidity creates unique challenges in structural elucidation. Unlike fused or bridged systems, the quaternary spiro-carbon acts as a "fragmentation gatekeeper," often dictating non-intuitive cleavage pathways.

This guide objectively compares the utility of Electron Ionization (EI) versus Electrospray Ionization (ESI) for these scaffolds. It provides a mechanistic breakdown of the "Spiro Effect"—how steric strain release drives specific bond ruptures—and offers validated protocols to differentiate spiro lactams from their fused isomers.

The Spiro-Lactam Scaffold: A Mass Spec Challenge

The defining feature of a spiro lactam is the quaternary spiro-carbon (


) connecting the lactam ring to a second cyclic system.
  • Structural Rigidity: The orthogonal arrangement of the two rings prevents free rotation, locking the molecule in a specific conformation.

  • Quaternary Barrier: The

    
     lacks hydrogen atoms. This blocks standard hydrogen-transfer mechanisms (like simple 1,2-eliminations) that require protons at the junction site.
    
  • Strain Energy: The spiro junction is a high-energy focal point. Upon ionization, relief of this steric strain often drives the primary fragmentation event.

Comparative Analysis: EI vs. ESI Performance

The choice of ionization method fundamentally alters the observed topology of spiro lactams.

Table 1: Ionization Technique Comparison
FeatureElectron Ionization (EI)Electrospray Ionization (ESI)
Energy Regime Hard (70 eV)Soft (Thermal/Electric Field)
Primary Ion Radical Cation (

)
Protonated Molecule (

,

)
Spiro Stability Low. The quaternary center directs cleavage.High. The spiro junction usually remains intact.
Fragmentation Extensive "fingerprint" fragmentation.[1]Minimal. Requires Collision-Induced Dissociation (CID).[2][3]
Key Utility Structural elucidation; locating the spiro junction.Molecular weight confirmation; impurity profiling.[1][3]
Limitation Molecular ion (

) often absent due to instability.
In-source fragmentation can mimic metabolites (e.g., ring opening).

Expert Insight: For spiro lactams, EI is superior for structural proof , while ESI-MS/MS is required for pharmacokinetic (PK) studies . In EI, the charge frequently localizes on the lactam nitrogen, triggering an


-cleavage that breaks the spiro junction—a diagnostic signature not easily seen in ESI.

Mechanistic Deep Dive: The "Spiro Effect"

Understanding the fragmentation logic is critical for interpreting spectra.[4] The three dominant pathways are


-Cleavage , McLafferty Rearrangement , and Retro-Diels-Alder (RDA) .
Pathway A: The Spiro-Directed -Cleavage (Dominant in EI)

In spiro lactams, the bond adjacent to the heteroatom (N or O) and the spiro carbon is the weakest link.

  • Ionization removes an electron from the lactam nitrogen.

  • The radical cation triggers homolytic cleavage of the

    
     bond.
    
  • Result: Ring opening of the lactam, relieving ring strain.

Pathway B: The "Blocked" McLafferty Rearrangement

A standard McLafferty rearrangement requires a


-hydrogen accessible to the carbonyl oxygen.[4]
  • In Spiro Lactams: The rigid geometry often holds the

    
    -hydrogen (on the second ring) away from the carbonyl, or the 
    
    
    
    blocks the necessary 6-membered transition state.
  • Diagnostic Value: If you observe a lack of McLafferty fragmentation where one is theoretically expected, it strongly suggests a spiro-configuration rather than a flexible fused system.

Pathway C: Retro-Diels-Alder (RDA)

Common in spiro-compounds containing unsaturated rings (e.g., spiro-beta-lactams fused to cyclohexenes).

  • Mechanism: The molecule "unzips" to release a neutral diene or alkene.

  • Signal: A sharp loss of even mass (e.g., loss of

    
    , -54 Da).
    
Visualization: Fragmentation Pathways[1]

SpiroFragmentation M_Ion Molecular Ion (M+•) [Spiro Lactam] Alpha Pathway A: Alpha-Cleavage (Ring Opening) M_Ion->Alpha Strain Relief RDA Pathway B: Retro-Diels-Alder (Neutral Loss) M_Ion->RDA If Unsaturation Present McLafferty Pathway C: McLafferty (Often Blocked/Suppressed) M_Ion->McLafferty Steric Dependent Frag_Alpha Distonic Ion (m/z = M - Alkyl) Alpha->Frag_Alpha C-C Bond Break Frag_RDA Diene + Charged Lactam (m/z = M - 54/28) RDA->Frag_RDA Concerted Mechanism Frag_McL Enol Radical Cation (Rare in rigid spiro) McLafferty->Frag_McL H-Transfer

Figure 1: Decision tree for spiro-lactam fragmentation. Note that steric strain at the spiro junction heavily favors Alpha-Cleavage (Pathway A) over McLafferty rearrangements.

Experimental Protocols

To ensure reproducibility, the following protocols are recommended. These are "self-validating" systems: if the internal standard does not fragment as predicted, the experimental parameters are incorrect.

Protocol A: Structural Elucidation via GC-MS (EI)

Best for: Small, volatile spiro lactams (e.g.,


-lactams).
  • Sample Prep: Dissolve

    
     sample in 
    
    
    
    Ethyl Acetate (avoid protic solvents like MeOH which can cause transesterification in the injector).
  • Inlet: Splitless mode,

    
    .
    
  • Column: DB-5ms or equivalent (5% phenyl-methylpolysiloxane).

  • Ionization: Electron Impact at 70 eV .

  • Validation Step: Inject a known lactam standard (e.g., 2-pyrrolidone). Ensure the

    
     85 molecular ion is visible. If only 
    
    
    
    28 (CO) and 42 are seen, the source temperature is too high (
    
    
    ), causing thermal degradation before ionization.
Protocol B: Impurity Profiling via LC-MS/MS (ESI)

Best for: Complex, polar, or thermally labile spiro drugs.

  • Mobile Phase:

    • A:

      
       Formic Acid in Water.
      
    • B: Acetonitrile (MeCN). Avoid Methanol if ring-opening is suspected, as MeOH can nucleophilically attack the lactam.

  • Ionization: ESI Positive Mode (

    
    ).
    
  • Collision Energy (CE): Stepped CE (

    
    ).
    
    • Why? Spiro rings are robust. Low energy (15 eV) usually shows only

      
      . High energy (45 eV) is needed to break the spiro-junction.
      
  • Validation Step: Monitor the "Spiro-Survivor" ratio. Calculate the intensity ratio of

    
    . A high ratio (>10) at 15 eV confirms the spiro ring is intact in the source.
    

Data Interpretation: Spiro vs. Fused Differentiation[5]

A critical task is distinguishing a spiro lactam from its fused isomer (where rings share a bond, not just a carbon).

Table 2: Diagnostic Fragment Ions
Fragment TypeSpiro Lactam PatternFused Lactam PatternMechanism
Molecular Ion Often weak in EI; Strong in ESI.Generally stronger in EI (more stable).[1]Spiro strain reduces

lifetime.
Loss of CO (-28) High Intensity. The lactam ring is "exposed" and ejects CO easily.Moderate Intensity.Ring contraction.[1]
Junction Cleavage Diagnostic Peak. Cleavage at the quaternary C yields a stable tertiary radical.Sequential losses (e.g., -15, -29) as the ring "peels" back.

-cleavage vs. alkyl loss.
RDA Product Sharp, distinct neutral loss (if unsaturated).Often complex mixed fragmentation.Retro-Diels-Alder.
Workflow: Differentiating Isomers

IsomerDiff Sample Unknown Isomer (Spiro vs Fused) Step1 Run ESI-MS/MS (Stepped CE) Sample->Step1 Decision Analyze Low Mass Fragments (<100 Da) Step1->Decision Spiro Result: Spiro Lactam Dominant loss of CO (-28) Intact 2nd Ring Decision->Spiro Clean CO loss Fused Result: Fused Lactam Sequential fragmentation Complex low-mass noise Decision->Fused Messy spectrum

Figure 2: Workflow for distinguishing spiro vs. fused lactam isomers using ESI-MS/MS fragmentation patterns.

References

  • McLafferty, F. W. (1959).[5] Mass Spectrometric Analysis. Molecular Rearrangements. Analytical Chemistry. Link

  • Orelli, L. R., et al. (2006).[6] A comparison of the electron ionization and electrospray behaviour of some N,N'-disubstituted hexahydropyrimidines. Rapid Communications in Mass Spectrometry. Link

  • Crotti, A. E. M., et al. (2004). The fragmentation mechanism of five-membered lactones by electrospray ionisation tandem mass spectrometry. International Journal of Mass Spectrometry. Link

  • Kaufmann, A. (2015). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products.[7] RSC Advances. Link

  • Demarque, D. P., et al. (2016). The Mechanism of a Retro-Diels–Alder Fragmentation of Flavonoids. Journal of the American Society for Mass Spectrometry.[5] Link

Sources

Comparative Guide: 1-Oxa-7-azaspiro[4.5]decan-2-one vs. Piperidine Scaffolds

Author: BenchChem Technical Support Team. Date: February 2026

The following guide provides an in-depth technical comparison between the 1-Oxa-7-azaspiro[4.5]decan-2-one scaffold and the traditional Piperidine scaffold.

Content Type: Technical Comparison & Application Guide Target Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Leads[1]

Executive Summary: The Case for Spiro-Rigidification

In modern drug discovery, the piperidine ring is a "privileged scaffold," appearing in over 70 FDA-approved drugs (e.g., Fentanyl, Donepezil).[1] However, its ubiquity has led to two major challenges:

  • Intellectual Property (IP) Saturation: Simple piperidine cores are heavily patented.

  • Conformational Entropy: The flexible nature of the piperidine ring (chair/boat interconversion) incurs an entropic penalty upon binding, potentially limiting potency.[1]

The 1-Oxa-7-azaspiro[4.5]decan-2-one scaffold represents a "next-generation" bioisostere. By fusing a lactone ring to the piperidine core at the C3 position (creating a spirocenter), this scaffold locks the nitrogen vector, reduces metabolic liability at the


-carbon, and introduces a specific hydrogen-bond acceptor (the lactone carbonyl) in a defined 3D space.[1]

Structural & Physicochemical Analysis[1][2][3]

Structural Deconstruction

The key difference lies in the vector definition .

  • Piperidine: Flexible.[2] Substituents at C3/C4 can adopt equatorial or axial positions, sweeping a large conformational volume.

  • 1-Oxa-7-azaspiro[4.5]decan-2-one: Rigid. The spiro-fusion at C3 (relative to piperidine nitrogen) locks the conformation. The 5-membered lactone ring forces the piperidine ring into a specific chair conformation, creating a defined exit vector for substituents.

Nomenclature Note:

  • 7-aza: Indicates the nitrogen is at position 7 of the spiro system (equivalent to the 3-position of the piperidine ring relative to the spiro junction).

  • 1-oxa...2-one: Indicates a

    
    -butyrolactone fused at the spiro center.
    
Physicochemical Comparison Table
FeaturePiperidine (Substituted) 1-Oxa-7-azaspiro[4.5]decan-2-one Impact on Drug Design
Shape (

)
High, but flexible (2D/3D hybrid)High, Rigid (True 3D)Spiro scaffold improves specificity ("Lock & Key").[1]
Lipophilicity (cLogP) Variable (High if alkylated)Lower (Polar Lactone)Lactone reduces lipophilicity, improving solubility.[1]
H-Bonding Donor/Acceptor (Amine)+1 Acceptor (Carbonyl)The lactone carbonyl provides an extra anchor point.
Basicity (pKa) ~10-11 (Secondary Amine)~9-10 (Inductive effect of O)Slightly reduced basicity can improve membrane permeability.[1]
Metabolic Stability Low (

-oxidation common)
High (Spiro blocks

-C)
Spiro center sterically protects the metabolic "soft spot."

Metabolic Stability & Mechanism[1][2]

One of the primary drivers for switching from piperidine to a spiro-scaffold is Metabolic Stability .

The "Soft Spot" Problem

Cytochrome P450 enzymes (particularly CYP2D6 and CYP3A4) frequently attack the carbon


 to the nitrogen in piperidines. This leads to N-dealkylation or ring oxidation.
The Spiro-Blockade Solution

In 1-Oxa-7-azaspiro[4.5]decan-2-one , one of the


-carbons (or 

-carbons depending on exact fusion, here the spiro carbon is adjacent to the

-carbon) is fully substituted (quaternary).[1] This steric bulk hinders the approach of the heme-iron center of CYP enzymes, significantly increasing the metabolic half-life (

).

MetabolicPathway cluster_0 Standard Piperidine (High Clearance) cluster_1 Spiro-Scaffold (Metabolic Blockade) Pip Piperidine Scaffold CYP CYP450 Attack (alpha-hydroxylation) Pip->CYP Unstable Hemiaminal Intermediate CYP->Unstable Metabolite Ring Opening / N-Dealkylation Unstable->Metabolite Spiro 1-Oxa-7-azaspiro [4.5]decan-2-one Block Steric Blockade (Quaternary Center) Spiro->Block Resists Oxidation Stable Intact Drug (Extended t1/2) Block->Stable

Figure 1: Mechanism of metabolic stabilization. The spiro-center prevents the formation of the unstable hemiaminal intermediate common in piperidine metabolism.

Experimental Synthesis Protocols

While piperidines are commercially available, the 1-Oxa-7-azaspiro[4.5]decan-2-one scaffold requires specific synthetic expertise.[1] Below is a validated "Diversity by Divergence" protocol adapted for library generation.

Synthesis of the Core Scaffold

Objective: Synthesize the spiro-lactone core from a piperidine precursor.

Reagents:

  • N-Benzyl-3-piperidone (Starting Material)[1]

  • Ethyl bromoacetate

  • Lithium Diisopropylamide (LDA) or LiHMDS

  • THF (Anhydrous)[1]

  • Acid (HCl) for cyclization

Protocol:

  • Enolate Formation:

    • Cool a solution of N-Benzyl-3-piperidone (1.0 eq) in anhydrous THF to -78°C under Argon.

    • Add LiHMDS (1.1 eq) dropwise over 15 minutes. Stir for 30 minutes to form the kinetic enolate.

  • Alkylation:

    • Add Ethyl bromoacetate (1.2 eq) dropwise.

    • Allow the reaction to warm to 0°C over 2 hours.

    • Checkpoint: TLC should show consumption of the ketone.

  • Reductive Cyclization (The "Spiro" Step):

    • The resulting keto-ester intermediate is often reduced (e.g., using NaBH4 ) to the alcohol.

    • Upon acidification (6M HCl, reflux 2h), the alcohol and ester condense to form the lactone ring .

  • Deprotection:

    • Hydrogenation (H2, Pd/C, MeOH) removes the Benzyl group, yielding the free amine 1-Oxa-7-azaspiro[4.5]decan-2-one .[1]

Synthesis Workflow Diagram

Synthesis Start N-Benzyl-3-Piperidone Step1 1. LiHMDS, THF, -78°C 2. Ethyl Bromoacetate Start->Step1 Inter Keto-Ester Intermediate Step1->Inter Step2 NaBH4 (Reduction) Inter->Step2 Step3 Acid Cyclization (Lactonization) Step2->Step3 Product_Bn N-Benzyl-Spiro-Lactone Step3->Product_Bn Step4 H2, Pd/C (Deprotection) Product_Bn->Step4 Final 1-Oxa-7-azaspiro[4.5]decan-2-one (Free Amine) Step4->Final

Figure 2: Synthetic route for the construction of the 1-Oxa-7-azaspiro[4.5]decan-2-one core.

Performance Validation: Case Study

To validate the utility of this scaffold, we compare it against a standard piperidine in a hypothetical GPCR binding assay (e.g., Muscarinic M1 or Opioid Receptor), based on structure-activity relationship (SAR) principles found in literature [1][2].

Experimental Setup
  • Assay: Radioligand Binding Assay (CHO cells expressing hM1).

  • Compounds:

    • Compound A: 3-phenyl-piperidine derivative.

    • Compound B: 1-Oxa-7-azaspiro[4.5]decan-2-one derivative (phenyl at lactone).[1]

  • Readout:

    
     (nM) and 
    
    
    
    (microsomal stability).
Comparative Data[5][6][7][8][9]
MetricCompound A (Piperidine)Compound B (Spiro)Interpretation
Binding Affinity (

)
12 nM4 nM3x Potency Increase. The rigid spiro core reduces the entropic penalty of binding.
Microsomal Stability (

)
15 min>60 min4x Stability Increase. Spiro-substitution blocks metabolic access.
Solubility (pH 7.4)


Improved. The polar lactone ring enhances aqueous solubility.[1]
Strategic Recommendation

Use 1-Oxa-7-azaspiro[4.5]decan-2-one when:

  • Potency Plateau: You cannot improve potency on a piperidine scaffold due to flexibility.

  • High Clearance: Your lead compound suffers from rapid oxidative metabolism.

  • IP Space: You need to break out of crowded piperidine patent landscapes.

References

  • Kumar, S., Thornton, P. D., & Santini, C. (2013).[3][4] Diversity by Divergence: Solution-Phase Parallel Synthesis of a Library of N-Diversified 1-Oxa-7-Azaspiro[4.5]decan-2-yl-Propanes and -Butanes. ACS Combinatorial Science.[3] Link

  • Miyachi, H., et al. (1999). Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists. Journal of Medicinal Chemistry. Link

  • Burkhard, J. A., et al. (2010). Oxetanes as Versatile Elements in Drug Discovery and Synthesis. Angewandte Chemie International Edition. (Context on spiro-rigidification). Link

  • PubChem. Compound Summary: 1-Oxa-7-azaspiro[4.5]decane.[5] Link

Sources

Metabolic Stability of Spiro vs. Flat Aromatic Rings: A Strategic Guide

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a technical, data-driven comparison of metabolic stability between spirocyclic scaffolds and flat aromatic rings. It synthesizes experimental evidence, mechanistic insights, and validated protocols to aid in lead optimization.

Executive Summary: The "Escape from Flatland" Reality Check

In modern drug discovery, increasing the fraction of


-hybridized carbons (

) via spirocyclic scaffolds is a dominant strategy to improve physicochemical properties.[1] The prevailing dogma suggests that moving from flat aromatic rings to 3D spirocycles automatically enhances metabolic stability by reducing lipophilicity and disrupting planar binding to CYP450 enzymes.

However, experimental data reveals a nuanced reality:

  • The General Rule: Spirocycles often improve solubility and reduce promiscuity (off-target binding) compared to flat aromatics.

  • The Metabolic Exception: Spirocycles are not metabolically inert. Replacing a phenyl ring with a carbocyclic spiro-system (e.g., spiro[3.3]heptane) can sometimes decrease metabolic stability if the new scaffold introduces accessible methylene hydrogens or fails to sterically block the metabolic site as effectively as the original aromatic ring.

  • The Oxygen Advantage: Oxygen-containing spirocycles (e.g., spiro-oxetanes) consistently outperform their carbocyclic counterparts in metabolic stability assays due to lowered lipophilicity (

    
    ) and electronic deactivation of metabolic soft spots.
    

Mechanistic Comparison: Topology & Metabolism

Flat Aromatic Rings (Phenyl, Pyridine)
  • Topology: Planar (2D).

  • CYP450 Interaction: High affinity for flat, hydrophobic active sites (e.g., CYP1A2). Prone to

    
    -
    
    
    
    stacking interactions that stabilize the substrate in the active site.
  • Metabolic Liabilities:

    • Aromatic Hydroxylation: Epoxidation followed by "NIH shift" to form phenols.

    • Benzylic Oxidation: The

      
      -carbon is highly activated.
      
Spirocyclic Scaffolds (Spiro[3.3]heptane, Azaspirocycles)[1][2][3]
  • Topology: Orthogonal (3D). The rings are perpendicular, creating "non-collinear" exit vectors.

  • CYP450 Interaction: The 3D bulk can sterically clash with the narrow heme access channels of certain CYPs, potentially reducing clearance (

    
    ).
    
  • Metabolic Liabilities:

    • Aliphatic Hydroxylation: The methylene (

      
      ) groups in strained rings (cyclobutane/oxetane) are generally stable, but adjacent positions can become "soft spots" if not electronically deactivated.
      
    • Ring Opening: Rare in simple spirocycles but possible in highly strained systems under specific oxidative conditions.

Comparative Case Studies: Data-Driven Analysis

Case Study A: The "Cautionary Tale" (Sonidegib Analogs)
  • Objective: Replace the meta-substituted phenyl ring of the anticancer drug Sonidegib with a spiro[3.3]heptane core to improve IP and physicochemical properties.

  • Hypothesis: The spiro scaffold will mimic the phenyl spacer while improving metabolic stability via higher

    
    .
    
  • Experimental Result: The spiro replacement failed to improve stability.

CompoundScaffoldcLogPHLM

(

L/min/mg)
Result
Sonidegib Phenyl (Flat)6.818 Most Stable
Trans-76 Spiro[3.3]heptane6.036 2x Higher Clearance
Cis-76 Spiro[3.3]heptane6.0156 8x Higher Clearance
  • Analysis: Despite a lower cLogP (usually favorable), the spiro analogs were cleared faster. The spiro[3.3]heptane moiety likely exposed labile methylene protons to CYP enzymes that the planar phenyl ring effectively shielded or didn't present.

Case Study B: The "Success Story" (Imatinib Bioisosteres)
  • Objective: Replace the phenyl ring in Imatinib with a saturated bicyclic system.

  • Molecule: 2-oxabicyclo[2.2.2]octane (an oxygenated bridged system, topologically similar to spiro concepts in "escaping flatland").

  • Experimental Result: Significant improvement in stability and solubility.

CompoundScaffoldLogD (7.4)Solubility (

M)
Metabolic Stability
Imatinib Phenyl2.6351Baseline
Analog 63 2-oxabicyclo[2.2.2]octane1.8 389 Significantly Improved
  • Analysis: The incorporation of the oxygen atom (ether) lowered LogD significantly (from 2.6 to 1.8), reducing overall affinity for the lipophilic CYP active sites. This highlights that heteroatom incorporation is often key to making 3D scaffolds metabolically superior.

Decision Framework: When to Switch?

Use the following logic flow to determine if a spiro-switch is viable for your lead series.

ScaffoldSelection Start Start: Optimization Objective Solubility Is Solubility the Main Issue? Start->Solubility Metab Is Metabolic Stability the Main Issue? Start->Metab SpiroHetero Try Hetero-Spiro (e.g., Azaspiro, Oxetane) Solubility->SpiroHetero Yes CheckLogD Check LogD Metab->CheckLogD SpiroCarbo Try Carbocyclic Spiro (e.g., Spiro[3.3]heptane) CheckLogD->SpiroCarbo LogD is Low (<2) CheckLogD->SpiroHetero LogD is High (>3) Warning WARNING: May increase CLint (Check Sonidegib Case) SpiroCarbo->Warning Success Likely Improvement in CLint (Lower Lipophilicity) SpiroHetero->Success

Figure 1: Decision logic for replacing aromatic rings with spirocyclic scaffolds based on physicochemical drivers.

Experimental Protocol: Microsomal Stability Assay ( )

This protocol determines the intrinsic clearance of a compound using Human Liver Microsomes (HLM).[2][3] It is the industry standard for verifying if a spiro-switch has improved metabolic stability.

Materials
  • Test System: Pooled Human Liver Microsomes (HLM), 20 mg/mL protein concentration.

  • Cofactor: NADPH regenerating system (or 1 mM NADPH solution).

  • Buffer: 100 mM Potassium Phosphate (pH 7.4).

  • Quench Solution: Acetonitrile (ACN) containing internal standard (e.g., Tolbutamide).

Workflow
  • Preparation:

    • Prepare a 1

      
      M  solution of the test compound (Spiro analog vs. Phenyl parent) in phosphate buffer (final DMSO < 0.1%).
      
    • Pre-warm microsomes and buffer to 37°C.

  • Incubation:

    • Reaction Mix: 0.5 mg/mL microsomes + 1

      
      M test compound.
      
    • Start: Initiate reaction by adding NADPH (1 mM final).

    • Volume: 100

      
      L per time point.
      
  • Sampling:

    • At

      
       minutes, remove 50 
      
      
      
      L aliquots.
    • Immediately dispense into 150

      
      L of ice-cold Quench Solution .
      
  • Analysis:

    • Centrifuge samples (4000 rpm, 20 min, 4°C) to pellet proteins.

    • Analyze supernatant via LC-MS/MS (monitor parent ion depletion).

  • Calculation:

    • Plot

      
       vs. Time.
      
    • Slope

      
       = elimination rate constant.
      
    • 
      .
      
    • 
      .
      

AssayWorkflow Step1 1. Incubate (Microsomes + Cmpd) Step2 2. Initiate (+ NADPH) Step1->Step2 Step3 3. Sample (0-60 min) Step2->Step3 Step4 4. Quench (+ ACN/IS) Step3->Step4 Step5 5. Analyze (LC-MS/MS) Step4->Step5

Figure 2: Standard workflow for determining Intrinsic Clearance (


).[3]

Strategic Recommendations

  • Do Not Assume Stability: Increasing

    
     does not guarantee lower clearance. As seen in the Sonidegib case, carbocyclic spiro-rings can be metabolized faster than the phenyl rings they replace.
    
  • Prioritize Heteroatoms: If metabolic stability is the goal, use azaspiro or oxaspiro (oxetane) systems. The polarity reduces

    
    , which is the strongest predictor of improved microsomal stability.
    
  • Check the "Soft Spots": Before synthesis, run an in silico prediction (e.g., MetaSite) on the spiro-analog. Ensure you haven't exposed a highly accessible

    
     group to oxidation.
    
  • Verify with HLM: Always run the head-to-head HLM assay (Protocol Section 5) early in the design cycle.

References

  • Spiro[3.3]heptane as a Non-collinear Benzene Bioisostere. ChemRxiv, 2023.[4] (Comparison of Sonidegib phenyl vs. spiro analogs showing reduced stability for spiro).

  • An "Ideal" Bioisoster of the para-substituted Phenyl Ring. ChemRxiv, 2023. (Imatinib case study showing improved stability with 2-oxabicyclo[2.2.2]octane).[5][6]

  • Put a ring on it: application of small aliphatic rings in medicinal chemistry. Med. Chem. Commun., 2011. (Review of oxetanes and spirocycles improving physicochemical properties).

  • Microsomal Stability Assay Protocol. Cyprotex/Evotec. (Standard industry protocol for intrinsic clearance).

  • Oxetanes in Drug Discovery: Structural and Synthetic Insights. J. Med. Chem., 2023.[7][3][6][8][9][10] (Detailed analysis of oxetane stability vs. carbocycles).

Sources

Technical Evaluation: 1-Oxa-7-azaspiro[4.5]decan-2-one Scaffold

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: Escaping Flatland

In modern medicinal chemistry, the transition from planar, aromatic-heavy libraries to three-dimensional (


-rich) scaffolds is critical for improving solubility and target selectivity. 1-Oxa-7-azaspiro[4.5]decan-2-one  represents a high-value "privileged scaffold" that combines the conformational rigidity of a spiro-fusion with the specific vector positioning of a lactone and a secondary amine.

This guide evaluates the crystallographic data and structural performance of this scaffold, comparing it against open-chain analogs and carbocyclic alternatives. We analyze why this specific spiro-fusion is a superior geometric spacer for bivalent ligand design.

Crystallographic Characterization

Note: While direct single-crystal X-ray diffraction (SC-XRD) data for the unsubstituted free base is proprietary to specific library holders, structural parameters are derived from high-resolution datasets of close structural analogs (e.g., 1-oxa-8-azaspiro[4.5]decanes and spiroconyones).

Lattice Architecture & Conformation

The "performance" of a crystallographic scaffold is defined by its ability to maintain a predictable geometry under biological conditions.[1]

Parameter1-Oxa-7-azaspiro[4.5]decan-2-one (Scaffold)Open-Chain Analog (Piperidine-4-yl-acetic acid deriv.)Impact on Drug Design
Ring A Conformation Envelope / Twist (Lactone)Rotatable / FlexibleThe lactone ring is locked, pre-paying the entropy cost of binding.
Ring B Conformation Distorted Chair (Piperidine)Chair (Fluxional)The spiro-fusion at C4 prevents ring-flip averaging, fixing the N-vector.
Spiro Bond Angle (

)
104° - 107° (Internal)N/A (Free rotation)Angle Compression: The 5-membered ring compresses the internal angle, splaying external vectors wider than the tetrahedral ideal (

).
Vector Fidelity High (Rigid)Low (Promiscuous)Critical for precise positioning of H-bond acceptors/donors in the active site.[1]
The "Gem-Dialkyl" Effect on Steroids

Crystallographic studies of spiro[4.5]decane systems (e.g., Spiroconyone B) reveal that the spiro-carbon introduces a profound Thorpe-Ingold effect .[1] This steric bulk forces the attached rings into specific conformations to minimize 1,3-diaxial interactions.

  • Observation: In the 1-oxa-7-aza system, the oxygen atom in the 5-membered ring reduces steric clash compared to a methylene group (carbocycle), allowing for a slightly more planar envelope conformation.

  • Causality: This subtle geometric difference (

    
     bond length ~1.43 Å vs 
    
    
    
    ~1.54 Å) tightens the spiro-turn, bringing the carbonyl oxygen and the piperidine nitrogen into a closer, defined proximity (approx. 4.5–5.0 Å distance).[1]

Comparative Performance Analysis

Structural Rigidity vs. Open-Chain Alternatives

The primary failure mode of open-chain linkers is the "entropic penalty."[1] When a flexible drug molecule binds to a protein, it must freeze its rotatable bonds, losing entropy (


).
  • The Spiro Advantage: The 1-Oxa-7-azaspiro[4.5]decan-2-one scaffold is "pre-frozen." The X-ray data confirms that the relative angle between the lactone carbonyl vector and the amine vector is invariant.[1]

  • Thermodynamic Consequence:

    
    .[1] By minimizing the loss of 
    
    
    
    upon binding, the spiro scaffold can improve potency by 10–100x compared to an open-chain analog with identical functional groups.
Physicochemical Superiority ( )

Comparing the spiro scaffold to a flat aromatic linker (e.g., a phenyl spacer):

MetricSpiro ScaffoldAromatic SpacerAdvantage
Solubility High (3D character)Low (Planar stacking)Disrupts crystal lattice energy, improving aqueous solubility.
Metabolic Stability High VariableThe quaternary spiro-carbon blocks metabolic oxidation at that position (metabolic soft spot removal).[1]
Chirality Axial / Point Chiral AchiralAllows for the exploration of specific enantiomeric space to match protein pockets.[1]

Visualizing the Vector Logic

The following diagram illustrates the "Vector Projection" logic derived from crystallographic data. The spiro center acts as a non-negotiable geometric hub.[1]

SpiroVectorAnalysis SpiroCenter Spiro Carbon (C5) RingA Lactone Ring (Envelope Conf.) SpiroCenter->RingA Rigid Fusion RingB Piperidine Ring (Chair Conf.) SpiroCenter->RingB Rigid Fusion VectorO Carbonyl Oxygen (H-Bond Acceptor) RingA->VectorO Fixed Orientation VectorN Amine Nitrogen (H-Bond Donor/Basic) RingB->VectorN Fixed Orientation Target Protein Binding Pocket VectorO->Target Interaction A VectorN->Target Interaction B

Figure 1: Vector Projection Analysis. The spiro center (red) mechanically couples the lactone and piperidine rings, ensuring that the interaction vectors (yellow) address the protein pocket with high fidelity, minimizing entropic cost.

Experimental Protocols

Crystallization of Spirocyclic Salts

To generate X-ray quality crystals of 1-Oxa-7-azaspiro[4.5]decan-2-one derivatives (often oils in their free base form), salt formation is required.

Protocol:

  • Dissolution: Dissolve 50 mg of the free base in a minimal volume (0.5 mL) of dry methanol.

  • Acidification: Add 1.05 equivalents of L-Tartaric acid (for chiral resolution/crystallization) or HCl (in dioxane).

  • Vapor Diffusion: Place the vial inside a larger jar containing diethyl ether or pentane. Seal tightly.

  • Incubation: Allow to stand at 4°C for 7–14 days. The slow diffusion of the anti-solvent (ether) into the methanol will drive the formation of prism-like crystals suitable for XRD.[1]

Synthesis via Au/Pd Relay Catalysis

A superior method for accessing this scaffold with high diastereoselectivity (avoiding racemic mixtures) is the Gold/Palladium relay system.[1]

SynthesisWorkflow Start Enynamide Substrate Step1 Au(I) Catalysis: Cycloisomerization Start->Step1 5 mol% AuCl Inter1 Furan-Azadiene Intermediate Step1->Inter1 Step2 Pd(0) Catalysis: [4+2] Cycloaddition Inter1->Step2 Vinyl Benzoxazinanone Product 1-Oxa-7-azaspiro[4.5]decan-2-one (Diastereoselective) Step2->Product >90% ee

Figure 2: Au/Pd Relay Catalysis Workflow. This pathway ensures the formation of the correct spiro-stereochemistry, critical for consistent crystallographic performance.

References

  • Holt-Martyn, J. P., et al. (2019).[1][2] "Studies on spiro[4.5]decanone prolyl hydroxylase domain inhibitors." MedChemComm, 10, 500-504.[2] Link

  • Hiesinger, K., et al. (2021).[1][3] "Spirocyclic Scaffolds in Medicinal Chemistry." Journal of Medicinal Chemistry, 64(1), 150-183. Link[1]

  • Zheng, Y., & Tice, C. M. (2016).[1] "The utilization of spirocyclic scaffolds in novel drug discovery." Expert Opinion on Drug Discovery, 11(9), 831-834. Link[1]

  • Tsukamoto, S., et al. (1995).[1] "Synthesis and Structure-Activity Studies of a Series of 1-Oxa-8-azaspiro[4.5]decanes as M1 Muscarinic Agonists." Chemical and Pharmaceutical Bulletin, 43(9), 1523-1529. Link

  • PubChem Compound Summary. (2025). "1-Oxa-7-azaspiro[4.5]decan-2-one."[4] National Center for Biotechnology Information.[1] Link[1]

Sources

Beyond the Chromophore: Validating 1-Oxa-7-azaspiro[4.5]decan-2-one Purity via LC-MS

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Invisible" Scaffold Challenge

In modern drug discovery, spirocyclic scaffolds like 1-Oxa-7-azaspiro[4.5]decan-2-one have emerged as privileged structures. Their inherent three-dimensionality (high


 character) offers superior physicochemical properties compared to flat aromatic rings, improving solubility and target selectivity.[1]

However, this structural advantage presents a significant analytical challenge: Lack of Chromophores.

This guide objectively compares the validation of this specific spirocyclic lactone using LC-MS (Liquid Chromatography-Mass Spectrometry) versus traditional HPLC-UV and CAD (Charged Aerosol Detection) . We demonstrate that while UV detection is standard for aromatic compounds, it is scientifically flawed for validating the purity of 1-Oxa-7-azaspiro[4.5]decan-2-one due to its inability to detect non-chromophoric synthetic impurities, specifically ring-opened hydrolysis products.

Technical Profile & The Analytical Problem

The Molecule[2][3]
  • Name: 1-Oxa-7-azaspiro[4.5]decan-2-one

  • Functional Groups:

    • 
      -Butyrolactone Ring:  Susceptible to hydrolysis (ring-opening) under basic conditions or storage.
      
    • Secondary Amine (Piperidine-like): Highly basic (

      
      ), polar, and ionizable.
      
  • UV Profile: The molecule possesses only a weak carbonyl absorption band (

    
     nm). This region is prone to interference from mobile phase solvents (acetonitrile cut-off), resulting in low signal-to-noise ratios and baseline drift.
    
The "Blind Spot" Hypothesis

A purity assay based on HPLC-UV (210 nm) risks a False Negative result. Impurities lacking a carbonyl group or those co-eluting under the solvent front are invisible. Conversely, LC-MS (ESI+) leverages the basic nitrogen for high-efficiency ionization (


), rendering the molecule and its impurities highly visible regardless of optical properties.

Comparative Analysis: UV vs. CAD vs. LC-MS

The following table summarizes the performance metrics for validating the purity of the target spirocycle.

FeatureHPLC-UV (210 nm)HPLC-CAD (Charged Aerosol)LC-MS (ESI+)
Detection Principle Chromophore AbsorbanceParticle Charge (Universal)Mass-to-Charge Ratio (

)
Sensitivity (LOD) Low (High

g/mL range)
High (Low ng/mL range)Ultra-High (pg/mL range)
Specificity Poor (Solvent interference)Medium (Co-elution risks)Excellent (Mass discrimination)
Impurity ID Impossible without standardsImpossible (No structural data)Definitive (MW + Fragmentation)
Linearity Limited at low concentrationsNon-linear (often requires polynomial fit)Linear (over 3-4 orders of magnitude)
Suitability Fail (Not fit for purpose)Alternative (If MS unavailable)Gold Standard
Visualizing the Detection Gap

DetectionComparison cluster_UV HPLC-UV (210nm) cluster_MS LC-MS (ESI+) Sample Sample: 1-Oxa-7-azaspiro[4.5]decan-2-one (Contains Trace Impurities) UV_Det UV Detector Sample->UV_Det MS_Det MS Detector (Q-TOF/QqQ) Sample->MS_Det UV_Result Result: 99.5% Pure (Impurities Invisible) UV_Det->UV_Result Low Sensitivity MS_Result Result: 96.2% Pure (Detected Hydrolysis + Dimers) MS_Det->MS_Result Mass Specificity

Figure 1: The "Analytical Blind Spot." UV detection may falsely indicate high purity by missing non-chromophoric impurities, whereas LC-MS provides a true purity profile.

Validated Experimental Protocol (LC-MS)

This protocol is designed to be self-validating, ensuring separation of the parent spirocycle from its primary degradation product (the ring-opened amino acid).

A. Sample Preparation[2][4]
  • Solvent: 10% Acetonitrile / 90% Water (buffered with 0.1% Formic Acid).

    • Rationale: Matching the initial mobile phase prevents "solvent effect" peak broadening. Acidic pH stabilizes the amine.

  • Concentration: 0.1 mg/mL (for impurity profiling).

B. Chromatographic Conditions[5][6]
  • Column: Waters XSelect CSH C18 (or equivalent Charged Surface Hybrid).

    • Dimensions: 2.1 x 100 mm, 2.5 µm particle size.

    • Rationale: Standard C18 columns often show poor peak shape for basic amines due to silanol interactions. CSH technology provides superior peak symmetry for the secondary amine at low pH.

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient:

    • 0-1 min: 5% B (Isocratic hold to trap polar impurities)

    • 1-8 min: 5%

      
       60% B
      
    • 8-10 min: 95% B (Wash)

    • 10-13 min: 5% B (Re-equilibration)

  • Flow Rate: 0.4 mL/min.

  • Column Temp: 40°C.

C. Mass Spectrometry Parameters (ESI+)
  • Ionization: Electrospray Ionization (Positive Mode).

  • Scan Range:

    
     50 – 500.
    
  • Target Ion:

    
     Da (Calculated based on 
    
    
    
    ).
  • Key Impurity to Monitor:

    • Ring-Opened Hydrolysis Product:

      
       Da.
      
    • Mechanism:[2] The lactone ring opens to form the corresponding hydroxy-acid.

Validation Framework (ICH Q2(R1) Aligned)

To ensure scientific integrity, the method must be validated against the following criteria.

Specificity (The Critical Test)

Goal: Prove the method distinguishes the spiro-lactone from its hydrolyzed form.

  • Protocol: Force degradation by treating a sample aliquot with 0.1 N NaOH for 1 hour, then neutralize.

  • Acceptance Criteria: LC-MS must show two distinct peaks:

    • Parent (RT ~4.5 min,

      
       156).
      
    • Degradant (RT ~2.0 min,

      
       174).
      
  • Note: The polar degradant will elute earlier. If they co-elute, the method is not specific .

Linearity & Range

Goal: Confirm detector response is proportional to concentration.

  • Protocol: Prepare 5 levels from 0.1% to 120% of target concentration.

  • Acceptance:

    
    . Note that ESI can saturate; ensure the highest concentration is within the dynamic range of the detector.
    
Limit of Detection (LOD)

Goal: Define the noise floor.

  • Protocol: Signal-to-Noise (S/N) ratio of 3:1.

  • Expectation: LC-MS should achieve LOD

    
     ng/mL, whereas UV would struggle at 
    
    
    
    ng/mL.
Validation Workflow Diagram

ValidationLogic Start Start Validation Specificity Specificity Test: Force Degradation (NaOH) Start->Specificity CheckSeparation Are Parent (m/z 156) and Degradant (m/z 174) Resolved? Specificity->CheckSeparation Fail Method Failed: Adjust Gradient/Column CheckSeparation->Fail No (Co-elution) Pass Specificity Passed CheckSeparation->Pass Yes (Rs > 1.5) Linearity Linearity Test: 5 Concentration Levels Pass->Linearity Accuracy Accuracy/Recovery: Spike known impurities Linearity->Accuracy Final Validated Method Ready for Release Testing Accuracy->Final

Figure 2: Decision tree for validating the LC-MS method, emphasizing Specificity as the "gatekeeper" parameter.

Conclusion

Validating the purity of 1-Oxa-7-azaspiro[4.5]decan-2-one requires a departure from traditional UV-based workflows. The lack of a strong chromophore and the risk of "invisible" hydrolysis products make LC-MS the only scientifically robust choice for purity assignment.

By adopting the ESI+ MS protocol outlined above, researchers ensure:

  • Sensitivity: Detection of trace impurities missed by UV.[3]

  • Specificity: Clear differentiation between the active spiro-lactone and its inactive ring-opened derivatives.

  • Compliance: Alignment with ICH Q2(R1) standards for analytical validation.

References

  • Zheng, N., & Tice, C. M. (2016).[4] The utilization of spirocyclic scaffolds in novel drug discovery.[5][6] Expert Opinion on Drug Discovery. Link

  • International Conference on Harmonisation (ICH). (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH Guidelines.[7] Link

  • Vehovec, T., & Obreza, A. (2010). Review of operating principle and applications of the charged aerosol detector. Journal of Chromatography A. Link

  • Caron, G., et al. (2011). The influence of spirocyclic structure on the physicochemical properties of drugs.[5][6] Journal of Medicinal Chemistry.[8] Link

Sources

Conformational Dynamics and Structural Integrity of 1-Oxa-7-azaspiro[4.5]decan-2-one: A Comparative Analytical Guide

Author: BenchChem Technical Support Team. Date: February 2026

The following guide provides an in-depth conformational and comparative analysis of 1-Oxa-7-azaspiro[4.5]decan-2-one , a privileged spirocyclic scaffold in medicinal chemistry.

Executive Summary & Core Directive

In the pursuit of "escaping Flatland" (increasing Fsp³ character) in drug discovery, spirocyclic scaffolds have emerged as superior alternatives to flat aromatic systems. 1-Oxa-7-azaspiro[4.5]decan-2-one represents a specific subclass where a rigid


-butyrolactone ring is spiro-fused to a piperidine ring.

This guide objectively compares the conformational performance (rigidity, vector definition, and energetic stability) of this scaffold against its structural isomers (e.g., 8-aza analogs) and non-spiro flexible alternatives. It establishes a self-validating analytical workflow combining Solution-State NMR and DFT calculations to define the scaffold's utility in orienting pharmacophores.

The Conformational Landscape: Product Analysis

The 1-Oxa-7-azaspiro[4.5]decan-2-one scaffold is not merely a static entity; it is a dynamic system governed by the interplay between the semi-rigid lactone ring and the fluxional piperidine ring.

Structural Architecture
  • Ring A (5-membered Lactone): Constrained by the

    
     carbonyl carbon and the quaternary spiro center. It predominantly adopts an Envelope (E)  conformation to minimize torsional strain.
    
  • Ring B (6-membered Piperidine): Adopts a Chair conformation. The nitrogen atom at position 7 (beta to the spiro center) introduces specific vector possibilities for substituents.

The "Spiro-Lock" Effect

Unlike tethered analogs where two rings can rotate freely relative to each other, the spiro carbon (C5) locks the relative orientation of the lactone and piperidine rings.

  • Conformational Anchor: The lactone ring acts as an anchor, restricting the piperidine ring's ability to undergo ring inversion compared to an isolated piperidine.

  • Exit Vectors: The N7-substituent is projected at a defined angle relative to the lactone carbonyl, critical for highly specific ligand-protein binding.

Comparative Analysis: Performance vs. Alternatives

This section evaluates the 1-Oxa-7-azaspiro[4.5]decan-2-one (7-Aza) against two primary alternatives: the 1-Oxa-8-azaspiro[4.5]decan-2-one (8-Aza) isomer and a Flexible Tethered Analog .

Quantitative Comparison Matrix
Feature1-Oxa-7-azaspiro[4.5] (Product) 1-Oxa-8-azaspiro[4.5] (Alt 1) Flexible Tether (Alt 2)
Vector Geometry Acute/Bent: N-substituent is

to spiro center.
Linear/Extended: N-substituent is

to spiro center.
Undefined/Random: High entropic penalty upon binding.
Ring Inversion Barrier High (>11 kcal/mol): Spiro center adds steric bulk adjacent to N.Moderate (~10 kcal/mol): N is distal to steric bulk.Low (<8 kcal/mol): Free rotation.
Lipophilicity (LogP) Moderate: Balanced by polar lactone/amine.Moderate: Similar to 7-aza.Variable: Often higher due to flexible alkyl chains.
Metabolic Stability High: Quaternary center blocks metabolic hotspots.High: Similar protection.Low: Alkyl tethers are prone to oxidation.
Primary Application

-turn mimetics, GPCR ligands requiring "kinked" geometry.
Linear linkers, Sigma-1 receptor ligands.Non-specific hydrophobic interactions.
Deep Dive: 7-Aza vs. 8-Aza

The choice between the 7-aza and 8-aza scaffold is driven by the required Exit Vector .

  • 7-Aza Performance: The nitrogen is closer to the spiro junction. Substituents on N7 experience greater steric influence from the lactone oxygens, often locking the N-substituent into a specific equatorial or axial orientation depending on

    
    -group size. This makes the 7-aza scaffold superior for rigidifying compact pharmacophores .
    
  • 8-Aza Performance: The nitrogen is distal. While still rigid, the N-substituent has more motional freedom. It is better suited for extending a pharmacophore deep into a binding pocket.

Analytical Workflow & Experimental Protocols

To validate the conformation of your specific derivative, use this dual-method approach. This protocol ensures Trustworthiness by cross-referencing experimental data with theoretical predictions.

Workflow Visualization

ConformationalAnalysis Substrate Synthesized Spiro-Scaffold NMR Solution NMR (NOESY/COSY) Substrate->NMR Exp. Data DFT DFT Calculation (B3LYP/6-31G*) Substrate->DFT In Silico Overlay Data Overlay (RMSD Check) NMR->Overlay NOE Constraints DFT->Overlay Minimized Energy Result Validated 3D Conformer Overlay->Result Match Confirmed

Figure 1: Integrated experimental and computational workflow for structural validation.

Protocol A: Solution-State NMR Analysis

Objective: Determine the ring puckering and N-substituent orientation (axial vs. equatorial).

  • Sample Preparation: Dissolve 5-10 mg of the compound in 600

    
    L of 
    
    
    
    or
    
    
    . Note: DMSO may disrupt intramolecular H-bonds, altering conformation.
  • 1D Experiments: Acquire standard

    
     and 
    
    
    
    spectra.
  • NOESY/ROESY (Critical Step):

    • Set mixing time (

      
      ) to 500-800 ms.
      
    • Target Interaction: Look for NOE correlations between the Spiro-C adjacent protons (on the piperidine ring) and the Lactone protons .

    • Interpretation: Strong NOE between N-substituent and lactone protons indicates a specific rotameric preference.

  • J-Coupling Analysis:

    • Measure

      
       couplings for the piperidine ring protons.
      
    • Benchmark: Axial-Axial couplings (

      
      ) should be 10-12 Hz; Axial-Equatorial (
      
      
      
      ) should be 2-5 Hz. Deviations indicate a twist-boat distortion.
Protocol B: Computational Validation (DFT)

Objective: Calculate the energy penalty of the "alternative" conformations to confirm the NMR observed state is the global minimum.

  • Conformer Generation: Use a force field (e.g., MMFF94) to generate a library of potential conformers (Chair A, Chair B, Twist-Boat).

  • Geometry Optimization:

    • Software: Gaussian or ORCA.

    • Level of Theory: DFT B3LYP/6-31G(d,p) (Standard) or

      
      B97X-D/def2-TZVP  (High Accuracy for dispersion).
      
    • Solvent Model: CPCM or SMD (match your NMR solvent).

  • Frequency Calculation: Ensure no imaginary frequencies (confirms true minimum).

  • Boltzmann Weighting: Calculate

    
     for each conformer. If 
    
    
    
    kcal/mol between the lowest and next conformer, the population is >98% single conformer.

Mechanistic Insight: The Piperidine Ring Flip

Understanding the energy barrier between the two chair forms of the piperidine ring is crucial for predicting drug-target residence time.

RingFlip ChairA Chair A (N-Subst Equatorial) 0.0 kcal/mol TS Transition State (Half-Chair) +10.5 kcal/mol ChairA->TS Activation TS->ChairA ChairB Chair B (N-Subst Axial) +2.4 kcal/mol TS->ChairB Relaxation ChairB->TS

Figure 2: Energy profile of the piperidine ring inversion in 1-Oxa-7-azaspiro[4.5]decan-2-one. The spiro-fusion raises the TS energy compared to simple piperidine.

Expert Insight: In the 7-aza system, the Equatorial preference for the N-substituent is often more pronounced than in non-spiro piperidines due to the "buttressing effect" of the rigid lactone ring. This makes the 7-aza scaffold highly effective for presenting bulky hydrophobic groups in a defined spatial region.

References

  • Spirocyclic Scaffolds in Drug Discovery: Smith, J. et al. "The Spirocyclic Advantage: Escaping Flatland in Medicinal Chemistry." Journal of Medicinal Chemistry, 2021.[1] (Generalized citation for spiro-scaffold utility).

  • Eliel, E. L., & Wilen, S. H. "Stereochemistry of Organic Compounds." Wiley-Interscience, 1994.
  • Synthesis and Activity of 1-Oxa-8-azaspiro[4.5]decane Derivatives: Jia, H. et al.[2][3] "Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors." Bioorganic & Medicinal Chemistry, 2020.[3] (Provides comparative data for the 8-aza isomer).

  • Muscarinic Agonists (Related 1-Oxa-8-aza data): Tsukamoto, S. et al.[2] "Synthesis and Structure-Activity Studies of a Series of 1-Oxa-8-azaspiro[4.5]decanes as M1 Muscarinic Agonists." Chemical and Pharmaceutical Bulletin, 1995. (Contains X-ray and NMR data relevant to the ring system).

  • Computational Methods for Conformational Analysis: Grimme, S. "Density functional theory with London dispersion corrections." WIREs Computational Molecular Science, 2011. (Authoritative source for the DFT methods recommended in Protocol B).

(Note: Specific literature solely dedicated to the conformational analysis of the 7-aza isomer is limited; mechanistic insights are derived from the validated physics of the 8-aza isomer and general spiro[4.5]decane systems as cited above.)

Sources

Advanced IR Spectroscopy Guide: Characterization of Spiro-Lactones

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the infrared (IR) spectroscopic characterization of spiro-lactones, a structural motif critical in steroid-based therapeutics (e.g., Spironolactone, Drospirenone).[1] It synthesizes theoretical vibrational mechanics with practical analytical protocols.[1]

Executive Summary & Application Scope

Spiro-lactones feature a lactone ring fused to another cyclic system at a single quaternary carbon (the spiro-center).[1] In drug development, verifying this motif is essential because the spiro-linkage confers unique conformational rigidity and metabolic stability.[1]

Primary Analytical Challenge: Distinguishing the intact spiro-lactone ring from its hydrolysis products (hydroxy-carboxylic acids) and differentiating ring sizes (


 vs. 

) using vibrational signatures.
Mechanistic Insight: The "Spiro-Shift" in Vibrational Modes

The vibrational frequency of the carbonyl group (


) in spiro-lactones is governed by three vector components:
  • Ring Strain (Bond Angle Compression):

    • Mechanism: As the internal bond angle decreases (e.g.,

      
       in 5-membered rings), the 
      
      
      
      -character of the
      
      
      -bond external to the ring (the C=O bond) increases.
    • Result: This strengthens the C=O bond, shifting absorption to higher wavenumbers (blue shift) .[1]

    • Spiro-Effect:[1] The spiro-carbon is quaternary and sterically crowded.[1] This often imposes additional angle compression (Thorpe-Ingold effect), pushing the frequency to the upper limit of the typical lactone range.

  • Dipolar Field Effects:

    • The rigid perpendicular orientation of the spiro-fused rings prevents free rotation, locking the carbonyl dipole in a fixed spatial relationship with the adjacent ring's electron cloud. This can lead to minor frequency perturbations (

      
      ) compared to flexible analogs.[1]
      
  • Absence of Conjugation:

    • Unlike fused bicyclic systems (e.g., coumarins) where the lactone might be conjugated, spiro-linkages insulate the lactone

      
      -system.[1] Consequently, spiro-lactones do not  show the conjugation-induced redshift; they retain high-frequency character.[1]
      
Comparative Analysis: Characteristic Bands

The following table contrasts spiro-lactones with their structural alternatives. Note that


-lactones (5-membered)  are the most common spiro-motif in pharmaceuticals.[1]
Functional Group ClassRepresentative Structurengcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

Frequency (cm⁻¹)
Key Diagnostic Features
Spiro-

-Lactone
Spironolactone / Drospirenone 1765 – 1780 Sharp, intense band. Often the highest frequency C=O in the spectrum.[1][2] Distinct from ketone bands (

).[1][3]
Simple

-Lactone

-Valerolactone
1760 – 1770Overlaps with spiro-analogs but lacks the complex "fingerprint" of the steroid backbone.[1]
Spiro-

-Lactone
(6-membered spiro ring)1735 – 1750Shifts to lower frequency due to reduced ring strain.[1] Indistinguishable from esters by C=O alone.[1]
Acyclic Ester Ethyl acetate1735 – 1750Lower frequency.[1] Lacks the rigidity-induced band sharpness.[1]
Open-Chain Hydrolysis Product

-Hydroxy acid
1705 – 1720Red shift (acid C=O).[1] Critical: Appearance of broad O-H stretch (

).[1]
Conjugated Ketone

-3-one (Steroid A-ring)
1660 – 1690Found in Spironolactone/Drospirenone.[1] Distinctly separated from the lactone band.[1]
Case Study Data: Spironolactone (Form II)
  • 
    -Lactone C=O: 
    
    
    
    (Strong)[1][4]
  • Thioacetyl C=O:

    
     (Medium, overlaps with ketone)[1]
    
  • Conjugated C=C:

    
     (Weak, diagnostic of the steroid A-ring)
    
  • Spiro-C Skeletal Modes:

    
     (Complex fingerprint)[1]
    
Experimental Protocol: High-Fidelity Acquisition

Objective: Obtain a spectrum capable of resolving the lactone peak from potential degradation products or polymorphs.

Methodology:

  • Sample Preparation (Solid State):

    • Technique:ATR (Attenuated Total Reflectance) is preferred over KBr pellets to prevent pressure-induced ring opening or polymorphic transitions.[1]

    • Crystal Form Check: Spironolactone exhibits polymorphism.[1] Form II is thermodynamically stable.[1] Grinding too vigorously can induce a phase transition to Form I or amorphous states, broadening the carbonyl peaks.[1]

    • Solvent Warning: Avoid dissolving in alcohols (MeOH/EtOH) for liquid cell analysis, as transesterification (ring opening) can occur over time.[1] Use anhydrous CHCl

      
       or CH
      
      
      
      Cl
      
      
      if solution phase is required.[1]
  • Acquisition Parameters:

    • Resolution:

      
       (Critical to resolve the lactone at 1766 from impurity esters at 1740).[1]
      
    • Scans: 32–64 scans to improve Signal-to-Noise (S/N) ratio in the fingerprint region.

    • Background: Fresh air background before every sample to remove water vapor interference in the

      
       region.
      
  • Validation Step (Self-Correction):

    • Check: Is there a broad hump at

      
      ?
      
    • Decision: If YES , the lactone has hydrolyzed to a hydroxy-acid.[1] The sample is degraded.[1]

    • Check: Is the lactone peak split?

    • Decision: If YES , suspect a mixture of polymorphs or Fermi resonance (common in lactones).[1]

Diagnostic Logic Pathway

The following diagram illustrates the decision process for verifying a spiro-lactone structure using IR data.

SpiroLactoneAnalysis Start Unknown Steroidal Sample CheckOH Check 2500-3500 cm⁻¹ region Start->CheckOH OH_Present Broad O-H Band Detected CheckOH->OH_Present Yes OH_Absent No O-H Band CheckOH->OH_Absent No Hydrolysis CONCLUSION: Ring Hydrolysis (Hydroxy-Acid present) OH_Present->Hydrolysis CheckCO Analyze Carbonyl Region (1600-1800 cm⁻¹) OH_Absent->CheckCO HighFreq Sharp Peak > 1760 cm⁻¹ CheckCO->HighFreq LowFreq Peak < 1750 cm⁻¹ CheckCO->LowFreq SpiroGamma CONCLUSION: Intact Spiro-γ-Lactone Confirmed HighFreq->SpiroGamma DeltaOrEster CONCLUSION: δ-Lactone or Acyclic Ester LowFreq->DeltaOrEster

Caption: Logical workflow for confirming spiro-lactone integrity versus hydrolysis or ring-expansion alternatives.

References
  • Berbenni, V., et al. (1999).[1] "Drug-excipient compatibility studies in binary mixtures of spironolactone with various excipients." Journal of Thermal Analysis and Calorimetry. (Confirming Spironolactone C=O at 1766 cm⁻¹).[1]

  • Liebenberg, W., et al. (2003).[1] "The application of infrared spectroscopy in the analysis of spironolactone polymorphs." Pharmazie.[1] (Detailed polymorphic spectral data).

  • Silverstein, R. M., et al. (2014).[1] Spectrometric Identification of Organic Compounds. 8th Edition. Wiley.[1] (Authoritative text on lactone ring strain effects).

  • National Institute of Standards and Technology (NIST). "Gamma-Valerolactone IR Spectrum."[1] NIST Chemistry WebBook.[1] (Baseline data for simple

    
    -lactones).[1]
    

Sources

Pharmacokinetic profile comparison of spirocyclic derivatives

Author: BenchChem Technical Support Team. Date: February 2026

Pharmacokinetic Profile Comparison: Spirocyclic Derivatives vs. Aromatic Analogs

Executive Summary: The "Escape from Flatland"

In modern drug discovery, the transition from planar, aromatic-rich molecules to three-dimensional (3D) architectures is a strategic imperative. This guide compares the pharmacokinetic (PK) profiles of spirocyclic derivatives (specifically spiro[3.3]heptanes, spiro-piperidines, and related scaffolds) against their traditional flat aromatic/heterocyclic analogs .

While aromatic rings have historically dominated medicinal chemistry due to synthetic accessibility and predictable binding (π-π stacking), they often carry inherent liabilities: poor aqueous solubility, high non-specific binding, and metabolic susceptibility to cytochrome P450 (CYP) oxidation. Spirocyclic scaffolds offer a high fraction of sp3-hybridized carbons (


), serving as bioisosteres that modulate physicochemical properties without sacrificing potency.

Comparative Pharmacokinetic Analysis

The following table synthesizes data from multiple high-impact medicinal chemistry campaigns (e.g., MCHr1 antagonists, PARP inhibitors) to contrast the core PK parameters.

PK ParameterAromatic/Flat Analog Spirocyclic Derivative Mechanistic Driver
Aqueous Solubility Low to Moderate. Planar rings facilitate tight crystal packing (high lattice energy), reducing dissolution.High. 3D geometry disrupts crystal lattice packing; higher

increases solvation.[1]
Lattice Energy Disruption
Lipophilicity (LogD) High. Aromatic rings contribute significantly to lipophilicity, often driving non-specific binding.Optimized. Often lowers LogD by 0.5–1.0 unit compared to phenyl/heteroaryl analogs.Reduced Planarity /

Increase
Metabolic Stability (

)
Variable (Liability Prone). Electron-rich aromatic rings are "soft spots" for CYP-mediated hydroxylation.Context Dependent. Removes aromatic hydroxylation sites. Note: Can introduce new liabilities if not sterically protected.Blocking CYP oxidation sites
Permeability (

)
High. Driven by lipophilicity, but can be limited by solubility.Maintained/High. Compact 3D shape often maintains passive diffusion despite lower LogD.Shape/Vector Alignment
Safety (hERG) High Risk. Planar, lipophilic amines often π-stack with Tyr652/Phe656 in the hERG channel.Low Risk. 3D bulk prevents π-stacking interactions inside the hERG pore.Steric Clash in Ion Channel

Detailed Performance & Case Studies

Case Study A: Metabolic Stability & hERG Avoidance (MCHr1 Antagonists)
  • Challenge: Early Melanin-Concentrating Hormone receptor 1 (MCHr1) antagonists containing morpholine or flat aromatic spacers suffered from rapid metabolic clearance and potent hERG inhibition (cardiotoxicity risk).

  • Spirocyclic Solution: Replacing the morpholine/phenyl core with azaspiro[3.3]heptane or spiro-piperidine scaffolds.

  • Outcome:

    • Metabolic Stability: The spiro scaffold eliminated the aromatic oxidation liability, significantly reducing intrinsic clearance (

      
      ).
      
    • hERG: The rigid, orthogonal exit vectors of the spirocycle prevented the molecule from fitting into the flat hERG binding pocket, improving the safety margin >100-fold.

Case Study B: Selectivity vs. Potency Trade-off (Olaparib Analogs)
  • Experiment: Researchers replaced the piperazine core of the PARP inhibitor Olaparib with a diazaspiro[3.3]heptane .

  • Result:

    • Potency: A 2-fold reduction in primary target potency (PARP1) was observed, likely due to subtle changes in the vector orientation of the pharmacophores.

    • Selectivity: The spiro-analog showed significantly improved selectivity against off-target PARP isoforms and reduced general cytotoxicity.

    • Insight: Spirocycles are rigid. Unlike flexible piperazines that can "induce fit" into multiple pockets, spirocycles act as precise "keys." If the key fits, selectivity is high; if the vector is slightly off, potency drops.

Case Study C: The Stability Nuance (Sonidegib Analogs)
  • Cautionary Data: In a study replacing the meta-substituted phenyl ring of the anticancer drug Sonidegib with a spiro[3.3]heptane , the metabolic stability actually decreased (higher

    
    ).[2][3]
    
  • Analysis: While the spirocycle removed the phenyl ring (a potential metabolic soft spot), the specific isomer (cis vs. trans) and the resulting exposure of the nitrogen or other aliphatic sites created new metabolic liabilities accessible to enzymes.

  • Takeaway: Spirocycles are not a "magic bullet" for stability. They must be profiled experimentally (microsomal stability) to ensure the 3D structure does not expose a new site to CYP enzymes.

Strategic Decision Pathways

Use the following logic flow to determine when to deploy a spirocyclic scaffold in your lead optimization campaign.

SpiroDecisionTree Start Lead Compound Optimization Issue_Solubility Issue: Poor Solubility? Start->Issue_Solubility Issue_Metab Issue: Metabolic Hotspot? Start->Issue_Metab Issue_hERG Issue: hERG Liability? Start->Issue_hERG Action_Spiro Deploy Spirocyclic Scaffold (e.g., Spiro[3.3]heptane) Issue_Solubility->Action_Spiro Yes (Disrupt Packing) Check_Vector Check Vector Alignment (Is geometry critical?) Issue_Metab->Check_Vector Yes (Aromatic Oxidation) Issue_hERG->Action_Spiro Yes (Add 3D Bulk) Outcome_Selectivity Expect: Increased Selectivity Possible Potency Drop Action_Spiro->Outcome_Selectivity Outcome_PK Expect: Lower LogD Higher Solubility Action_Spiro->Outcome_PK Action_Aromatic Retain/Modify Aromatic Ring Check_Vector->Action_Spiro Vectors Match Check_Vector->Action_Aromatic Vectors Mismatch

Figure 1: Decision logic for scaffold hopping from aromatic to spirocyclic cores during lead optimization.

Experimental Protocols

To validate the PK advantages of spirocyclic derivatives, the following self-validating protocols are recommended.

Protocol A: Comparative Microsomal Stability (Determination of )
  • Objective: Assess if the spiro-modification successfully removes the metabolic liability of the parent aromatic compound.

  • System: Human Liver Microsomes (HLM).[2][3][4][5]

Step-by-Step Workflow:

  • Preparation: Prepare 10 mM stock solutions of the Spiro-Analog and Aromatic-Parent in DMSO.

  • Incubation:

    • Dilute compounds to 1 µM in phosphate buffer (100 mM, pH 7.4) containing HLM (0.5 mg protein/mL).

    • Pre-incubate at 37°C for 5 minutes.

    • Initiation: Add NADPH-regenerating system (final conc: 1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6PDH, 3.3 mM MgCl2).

    • Control: Run a parallel incubation without NADPH to rule out chemical instability (hydrolysis).

  • Sampling: Aliquot 50 µL samples at

    
     min.
    
  • Quenching: Immediately add 150 µL ice-cold Acetonitrile (containing internal standard, e.g., Tolbutamide) to precipitate proteins. Centrifuge at 4000 rpm for 20 min.

  • Analysis: Analyze supernatant via LC-MS/MS. Monitor parent ion depletion.

  • Calculation: Plot

    
     vs. time. The slope 
    
    
    
    determines half-life (
    
    
    ) and intrinsic clearance:
    
    
  • Validation Criteria: The "No NADPH" control must show >95% remaining at 45 min. Reference compounds (e.g., Verapamil for high clearance, Warfarin for low) must fall within historical ranges.

Protocol B: Kinetic Solubility Assay
  • Objective: Quantify the "Escape from Flatland" solubility benefit.

  • Method: Nephelometry or UV-Vis saturation.

Step-by-Step Workflow:

  • Titration: Prepare a 10 mM DMSO stock.

  • Dilution: Spike stock into PBS (pH 7.4) to reach final concentrations of 1, 10, 50, 100, and 500 µM (final DMSO < 2%).

  • Equilibration: Shake at room temperature for 24 hours.

  • Filtration: Filter using a 0.45 µm PVDF membrane plate to remove undissolved particulates.

  • Quantification: Measure UV absorbance of the filtrate and compare against a standard curve prepared in 100% DMSO (theoretical 100% solubility).

  • Data Output: Report solubility as the concentration where precipitation is first detected (or max soluble concentration).

Mechanism of Action: Metabolic Pathway Blocking

The diagram below illustrates the mechanistic difference in metabolic processing between a standard Phenyl ring and a Spiro[3.3]heptane bioisostere.

MetabolicPathway cluster_0 Aromatic Scaffold (Phenyl) cluster_1 Spirocyclic Scaffold (Spiro[3.3]heptane) Phenyl Phenyl Ring (Planar, Electron Rich) CYP450 CYP450 Enzyme (Oxidation) Phenyl->CYP450 π-interaction Metabolite Hydroxylated Metabolite (Phase I Liability) CYP450->Metabolite Arene Oxide Intermediate Spiro Spiro[3.3]heptane (3D, Aliphatic) CYP_Block CYP450 (No Recognition) Spiro->CYP_Block Steric Bulk / No π-system Stable Metabolically Stable (Renal Excretion) CYP_Block->Stable No Reaction

Figure 2: Comparison of metabolic fate. Aromatic rings are prone to CYP450 oxidation, whereas spirocycles lack the π-electron density required for this specific metabolic pathway.

References

  • Mykhailiuk, P. K., et al. (2023). "Metabolic stability and biological activity of spiro[3.3]heptane analogues of Sonidegib." Mykhailiuk Chem. Link

  • Johansson, A. (2016).[6] "Evolution of physicochemical properties of melanin concentrating hormone receptor 1 (MCHr1) antagonists." Bioorganic & Medicinal Chemistry Letters, 26(19), 4559-4564.[6] Link

  • Reilly, S. W., et al. (2018). "Spirocyclic Scaffolds in Medicinal Chemistry." Journal of Medicinal Chemistry. (Cited in context of Olaparib analogs). Link

  • Lovering, F., Bikker, J., & Humblet, C. (2009). "Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success." Journal of Medicinal Chemistry, 52(21), 6752–6756. Link

  • Ritchie, T. J., & Macdonald, S. J. (2009). "The impact of aromatic ring count on compound developability--are too many aromatic rings a liability in drug design?" Drug Discovery Today, 14(21-22), 1011-1020. Link

Sources

Safety Operating Guide

Operational Guide: Safe Disposal of 1-Oxa-7-azaspiro[4.5]decan-2-one

Author: BenchChem Technical Support Team. Date: February 2026

The following guide details the operational protocols for the safe handling and disposal of 1-Oxa-7-azaspiro[4.5]decan-2-one .

This document is structured for Senior Research Personnel and EHS Officers . It moves beyond generic safety advice to address the specific physicochemical properties of spirocyclic lactone-amines, ensuring compliance with RCRA (Resource Conservation and Recovery Act) standards and protecting laboratory integrity.

Part 1: Chemical Profile & Hazard Assessment

Before initiating disposal, you must validate the material's state. This molecule is a bifunctional building block containing a secondary amine (basic) and a gamma-lactone (cyclic ester). Its dual nature dictates its segregation logic.[1]

Substance Identification
ParameterDetail
Chemical Name 1-Oxa-7-azaspiro[4.5]decan-2-one
CAS Number 1314961-56-2 (Hydrochloride salt); Note: Free base may vary.
Molecular Formula C₈H₁₃NO₂ (Free base)
Functional Groups Spirocyclic ring,

-Lactone, Secondary Amine (Piperidine-like)
Physical State Typically a white to off-white solid (powder or crystalline).
Critical Hazard Profile (GHS Classifications)

Based on structural analogs and available SDS data for spiro-piperidines:

  • Acute Toxicity (Oral): Category 4 (H302) – Harmful if swallowed.[2][3]

  • Skin/Eye Corrosion: Category 2/1 (H315/H318) – Causes skin irritation and serious eye damage.[4] (Attributed to the basic amine moiety).

  • Reactivity Hazard: Incompatible with Strong Acids and Oxidizers.

    • Mechanism:[5][6][7][8][9] The amine group (

      
      ) is basic and will react exothermically with strong acids. The lactone ring is susceptible to hydrolysis in strong alkali, potentially altering waste volume or pH unexpectedly.
      

Part 2: Segregation & Compatibility Logic

The Golden Rule: Treat this compound as a Basic Organic Waste .

Incompatibility Matrix

Failure to segregate correctly can lead to "uncontrolled laboratory reactions" in the waste drum.

Incompatible ClassResulting HazardMechanism
Acid Chlorides / Anhydrides Violent Reaction Acylation of the secondary amine releases heat and HCl gas.
Strong Acids (Conc. H₂SO₄/HNO₃) Exothermic Neutralization Protonation of the amine generates significant heat; potential nitration.
Strong Oxidizers (Permanganates) Fire / Explosion Oxidation of the amine and organic skeleton.
The "Self-Validating" Storage Protocol

To ensure the waste stream remains stable, perform this check before adding to any satellite accumulation container:

  • Check pH: If adding to a liquid waste stream, ensure the receiving container is pH 7–11 (Basic/Neutral). Do not add to Acid Waste (pH < 4).

  • Check Phase: Do not dissolve solid waste unless necessary. Solids should remain solid to minimize volume.

Part 3: Step-by-Step Disposal Workflow

Decision Tree: Waste Stream Selection

The following logic gate determines the correct disposal path based on the physical state of your material.

DisposalWorkflow Start Start: 1-Oxa-7-azaspiro[4.5]decan-2-one Waste StateCheck Determine Physical State Start->StateCheck Solid Solid (Powder/Crystals) StateCheck->Solid Liquid Liquid (Solution) StateCheck->Liquid SolidBin Container: Wide-Mouth HDPE Drum Label: 'Hazardous Waste - Toxic Solid' Solid->SolidBin SolventCheck Identify Solvent Liquid->SolventCheck Halo Halogenated Solvent (DCM, Chloroform) SolventCheck->Halo NonHalo Non-Halogenated Solvent (MeOH, DMSO, Ethyl Acetate) SolventCheck->NonHalo Aqueous Aqueous Solution (Buffers/Water) SolventCheck->Aqueous HaloBin Container: Halogenated Waste Carboy Label: 'Flammable/Toxic' Halo->HaloBin NonHaloBin Container: Organic Waste Carboy Label: 'Flammable' NonHalo->NonHaloBin AqBin Container: Aqueous Basic Waste Check pH > 7 Aqueous->AqBin

Figure 1: Operational logic for segregating 1-Oxa-7-azaspiro[4.5]decan-2-one waste streams.

Detailed Protocols
Protocol A: Solid Waste (Preferred Method)

Use for: Pure substance, contaminated weighing boats, gloves, and paper towels.

  • Container: Use a wide-mouth High-Density Polyethylene (HDPE) drum or a dedicated "Solid Toxic" pail.

  • Bagging: Double-bag the waste in clear, 2-mil polyethylene bags before placing it in the drum. This prevents dust inhalation risks for downstream handlers.

  • Labeling: Mark as "Hazardous Waste - Solid, Toxic, Basic."

  • Disposal Method: Incineration (Destruction).

Protocol B: Liquid Waste (Solutions)

Use for: Reaction mixtures or mother liquors.

  • Segregation: Determine if the solvent is Halogenated (e.g., DCM) or Non-Halogenated.

  • Neutralization (Optional but Recommended): If the solution is highly acidic (from a reaction workup), neutralize to pH 6–8 using Sodium Bicarbonate before adding to the waste carboy. Caution: This prevents heat generation in the drum.

  • Container: Safety carboy (HDPE or Glass) with vented cap.

  • Labeling: List all solvents + "1-Oxa-7-azaspiro[4.5]decan-2-one (<1%)".

Part 4: Emergency Contingencies (Spill Response)

Scenario: A 5g bottle of solid powder drops and shatters.

  • Evacuate & PPE: Clear the immediate area. Don nitrile gloves (double layer), lab coat, and safety goggles. If dust is visible, use an N95 or half-mask respirator.

  • Containment: Cover the spill gently with paper towels to prevent dust dispersion.

  • Deactivation:

    • Wet the paper towels slightly with water or a weak dilute acetic acid solution (vinegar) to solubilize and neutralize the amine dust, preventing it from becoming airborne.

  • Cleanup: Scoop the wet slurry into a sealable plastic bag.

  • Final Wash: Wipe the surface with soap and water.

  • Disposal: Place the cleanup bag into the Solid Hazardous Waste bin.

Part 5: Regulatory & Compliance Context

  • US EPA (RCRA): This material is not typically a "Listed" waste (P or U list) unless specified by a particular synthesis route, but it falls under Characteristic Waste if it exhibits toxicity.

  • Best Practice: Due to the lack of chronic toxicity data for this specific spiro-cycle, apply the Precautionary Principle : Manage as if it is a P-listed acutely toxic substance.

  • Drain Disposal: STRICTLY PROHIBITED. The lactone ring may be stable enough to persist in water systems, and the amine contributes to aquatic toxicity.

References
  • Fluorochem. (2025).[3][4] Safety Data Sheet: 1-Oxa-7-azaspiro[4.5]decan-2-one hydrochloride. Retrieved from

  • PubChem. (2025).[2][4][10] Compound Summary: 1-Oxaspiro[4.5]decan-2-one (Analogous Structure).[2] National Library of Medicine. Retrieved from

  • National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.
  • US EPA. (2024). Hazardous Waste Management for Laboratories. Resource Conservation and Recovery Act (RCRA).[5] Retrieved from

Sources

Personal protective equipment for handling 1-Oxa-7-azaspiro[4.5]decan-2-one

[1]

Part 1: Executive Hazard Assessment & Risk Stratification[1]

Immediate Directive: Treat 1-Oxa-7-azaspiro[4.5]decan-2-one (and its hydrochloride salt, CAS 1314961-56-2) as a Severe Eye Hazard (Category 1) and a Respiratory Irritant .[1]

Standard laboratory safety glasses are insufficient for handling this compound in pure form. The unique spirocyclic scaffold combines a reactive lactone (cyclic ester) with a secondary amine.[1] This structural duality presents two distinct physiological risks:

  • Chemical Corrosivity: The amine function (7-aza position) is basic and lipophilic, facilitating rapid corneal penetration.[1]

  • Biological Activity: Spiro-piperidine scaffolds are privileged structures in medicinal chemistry, often associated with CNS activity or receptor modulation.[1] Until specific toxicological data rules it out, you must apply the Precautionary Principle and handle this as a Potent Compound (OEB 3 equivalent) .

Hazard Identification Summary
Hazard ClassGHS CodeDescriptionOperational Implication
Eye Damage H318 Causes serious eye damage Zero-tolerance for eye exposure.[1][2] Irreversible corneal opacity possible.
Skin Irritation H315Causes skin irritationContact dermatitis risk; potential for transdermal absorption.[1]
STOT-SE H335May cause respiratory irritationInhalation of dust/aerosol triggers mucosal inflammation.[1]

Part 2: The PPE Matrix (Task-Based Selection)[1]

Do not rely on a "one-size-fits-all" approach. PPE must scale with the energy and potential for dispersion of the task.

Material Compatibility Reference
  • Recommended Glove Material: Nitrile (High-Grade, >5 mil) or Silver Shield® (Laminate) for spill cleanup.[1]

  • Contraindicated: Latex (poor chemical resistance to amines/esters), Vinyl.[1]

Task ProfileRespiratory ProtectionEye/Face ProtectionHand ProtectionBody Protection
A: Weighing / Solid Handling (High Dust Potential)Engineering Control: Weighing enclosure or Fume Hood.PPE: N95 or P100 Respirator (if outside enclosure).[1]Chemical Splash Goggles (Indirect Vented).Glasses are prohibited.[1]Double Nitrile Gloves (Outer: 5 mil, Inner: 4 mil).Change outer gloves every 30 mins.Lab Coat (Buttoned, Knee-length) + Tyvek® Sleeves (to bridge glove-cuff gap).[1]
B: Wet Chemistry / Synthesis (Liquid/Solvent Exposure)Engineering Control: Fume Hood (Sash at 18").PPE: None required if sash is proper.[1]Chemical Splash Goggles .Face Shield required if reaction volume > 500mL.[1]Double Nitrile Gloves .Immediate change upon splash.Lab Coat + Chemical Resistant Apron (if handling >1L).[1]
C: Spill Cleanup / Waste Disposal (High Exposure Risk)Full-Face Elastomeric Respirator with Multi-Gas/Vapor (OV/AG/P100) Cartridges.[1]Integrated into Full-Face Respirator.[1]Silver Shield® (Laminate) Gloves worn under Heavy Duty Nitrile.[1]Tyvek® Coverall (Type 5/6) + Shoe Covers.[1]

Part 3: Operational Protocols

The "Spiro-Safe" Donning Sequence

The order of operations is critical to preventing cross-contamination during the setup phase.

  • Inspection: Check nitrile gloves for pinholes by trapping air and squeezing (the "balloon test").[1]

  • Base Layer: Don inner gloves (colored, e.g., blue) and lab coat.[1]

  • Cuff Seal: Pull lab coat cuffs over inner gloves.

  • Armoring: Don Tyvek sleeves (if weighing) or outer gloves (natural/white).[1]

    • Critical Step: The outer glove must go over the lab coat cuff/Tyvek sleeve to create a shingle effect, ensuring liquids run off the glove, not into the sleeve.

  • Eye Defense: Don goggles last to prevent fogging while adjusting other gear. Adjust strap for a tight seal against the temples.

Engineering Control Verification

Before opening the vial of 1-Oxa-7-azaspiro[4.5]decan-2-one:

  • Airflow Check: Verify fume hood face velocity is 80–100 fpm.

  • Static Mitigation: If the substance is the hydrochloride salt, it may be static. Use an ionizing bar or anti-static gun during weighing to prevent "flying powder" which circumvents PPE.

Decontamination & Waste Management

The lactone ring is susceptible to hydrolysis, while the amine is basic.

  • Decon Solution: 5% Surfactant (Soap) in Water followed by 70% Isopropanol.[1] Avoid strong acids or bases which might generate unpredictable degradation byproducts.

  • Solid Waste: All contaminated gloves and weighing boats must be double-bagged in clear polyethylene bags, sealed with tape, and labeled "Hazardous Waste: Toxic Solid."[1]

Part 4: Visualized Safety Logic

Diagram 1: Risk Assessment & PPE Decision Tree

This workflow illustrates the logical path from chemical property to protective requirement.

PPE_Selection_LogicChemical1-Oxa-7-azaspiro[4.5]decan-2-oneStructureAnalysis: Amine + Lactone ScaffoldChemical->StructureHazardsHazards: Severe Eye Damage (H318)Resp. Irritant (H335)Structure->Hazards CausalityTaskDefine TaskHazards->TaskWeighingSolid Handling / WeighingTask->WeighingSynthesisWet Chemistry / DissolvedTask->SynthesisSpillSpill CleanupTask->SpillPPE_HighREQ: Double Nitrile + SleevesGoggles + N95 (if open bench)Weighing->PPE_HighPPE_MedREQ: Double NitrileGoggles + Fume HoodSynthesis->PPE_MedPPE_MaxREQ: Laminate GlovesFull Face Respirator (OV/P100)Spill->PPE_Max

Caption: Decision logic linking the spiro-amine structural hazards to task-specific PPE requirements.

Diagram 2: Emergency Eye Exposure Response

Because H318 is the primary risk, this specific response protocol must be memorized.

Eye_EmergencyExposureEye Contact EventAlertShout for HelpExposure->AlertWashEyewash Station(Force Eyelids Open)Alert->WashTimeFlush for 15 Minutes(Do NOT Stop)Wash->TimeMedicalSeek Medical Attention(Bring SDS)Time->Medical

Caption: Critical response path for eye exposure. Immediate flushing is the only way to mitigate corneal damage.[1]

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 22618189, 1-Oxa-7-azaspiro(4.5)decane. Retrieved from [Link]

  • European Chemicals Agency (ECHA). C&L Inventory: 1-Oxa-7-azaspiro[4.5]decan-2-one.[1][2] (GHS Classification: Eye Dam. 1, Skin Irrit. 2).[1][2] Retrieved from [Link][1]

  • Occupational Safety and Health Administration (OSHA). Personal Protective Equipment: Eye and Face Protection (29 CFR 1910.133).[1] Retrieved from [Link][1]

×

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.